4-(3-Chlorophenyl)aniline

• CAS: 5748-36-7

Core Science & Biosynthesis

Introduction: The Strategic Importance of the Biaryl Amine Scaffold

An In-depth Technical Guide to the Synthesis of 4-(3-Chlorophenyl)aniline for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry, the biaryl amine motif stands as a privileged scaffold, forming the core of numerous pharmacologically active agents. 4-(3-Chlorophenyl)aniline, a key exemplar of this structural class, serves as a pivotal building block in the synthesis of complex molecules targeted for therapeutic intervention. Its utility stems from the combination of a nucleophilic aniline moiety, a conformationally influential biaryl linkage, and a strategically placed chlorine atom that can modulate electronic properties, metabolic stability, and receptor binding interactions.[1] This guide provides an in-depth exploration of the primary synthetic methodologies for obtaining high-purity 4-(3-Chlorophenyl)aniline, with a focus on the underlying chemical principles, detailed experimental protocols, and field-proven insights for researchers in organic synthesis and drug development.

Physicochemical Properties

A clear understanding of the target molecule's fundamental properties is essential for synthesis, purification, and downstream applications.

Property	Value	Reference
CAS Number	5748-36-7	[2][3]
Molecular Formula	C₁₂H₁₀ClN	[2][3]
Molecular Weight	203.67 g/mol	[2][3]
Boiling Point	341.1 °C at 760 mmHg	[2][3]
Density	1.205 g/cm³	[2][3]

Core Synthetic Strategy: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The formation of the C(sp²)-C(sp²) bond between the two aromatic rings is the central challenge in synthesizing 4-(3-Chlorophenyl)aniline. The Suzuki-Miyaura cross-coupling reaction is the preeminent method for this transformation, renowned for its mild reaction conditions, exceptional functional group tolerance, and broad substrate scope.[4][5]

Mechanistic Underpinnings of the Suzuki-Miyaura Reaction

The reaction proceeds via a catalytic cycle involving a palladium complex. A deep understanding of this mechanism is critical for troubleshooting and optimization. The cycle consists of three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl halide, forming a Pd(II) complex.

• Transmetalation: The organic group from the organoboron reagent is transferred to the palladium center. This step is typically rate-limiting and requires activation by a base to form a more nucleophilic "ate" complex.[6]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, regenerating the Pd(0) catalyst and forming the desired C-C bond.[6]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Retrosynthetic Analysis and Route Selection

Two primary disconnections are logical for the synthesis of 4-(3-Chlorophenyl)aniline via Suzuki coupling:

• Route A: Coupling of 4-aminophenylboronic acid (or its esters) with a 3-chlorohalobenzene (e.g., 1-bromo-3-chlorobenzene).

• Route B: Coupling of 3-chlorophenylboronic acid with a 4-haloaniline (e.g., 4-bromoaniline).

The choice between these routes depends on the commercial availability, cost, and stability of the starting materials. 3-Chlorophenylboronic acid and 4-bromoaniline (Route B) are often readily available and cost-effective, making this route a common choice for laboratory-scale synthesis.

Experimental Protocol: Suzuki Coupling (Route B)

This protocol describes a representative procedure for the synthesis of 4-(3-Chlorophenyl)aniline from 3-chlorophenylboronic acid and 4-bromoaniline.

Step-by-Step Methodology

• Reactor Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 4-bromoaniline (10.0 g, 58.1 mmol), 3-chlorophenylboronic acid (10.0 g, 64.0 mmol, 1.1 equiv), and sodium carbonate (18.5 g, 174.4 mmol, 3.0 equiv).

• Solvent Addition: Add a mixture of toluene (100 mL) and water (25 mL) to the flask.

• Degassing: Bubble nitrogen gas through the stirred suspension for 20-30 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Under a positive flow of nitrogen, add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (1.34 g, 1.16 mmol, 2 mol%).

• Reaction: Heat the mixture to reflux (approximately 85-90 °C) with vigorous stirring under a nitrogen atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 8-12 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Separate the organic and aqueous layers.

  • Extract the aqueous layer with ethyl acetate (2 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Purification:

  • Filter the drying agent and concentrate the organic solution under reduced pressure to obtain the crude product.

  • Purify the residue by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate (e.g., starting with 95:5 hexane:ethyl acetate) to afford 4-(3-Chlorophenyl)aniline as a solid.[7]

Caption: Experimental workflow for Suzuki-Miyaura synthesis.

Comparative Data on Suzuki Coupling Conditions

Different combinations of catalysts, ligands, and bases can be employed to optimize yield and reaction time.

Aryl Halide	Boronic Acid	Catalyst (mol%)	Ligand	Base	Solvent	Yield (%)
4-Bromoaniline	3-Chlorophenylboronic acid	Pd(PPh₃)₄ (2)	PPh₃	Na₂CO₃	Toluene/H₂O	~85-95
4-Iodoaniline	3-Chlorophenylboronic acid	Pd(OAc)₂ (1)	SPhos (2)	K₃PO₄	Dioxane/H₂O	>90
1-Bromo-3-chlorobenzene	4-Aminophenylboronic acid	Pd₂(dba)₃ (1)	XPhos (2.5)	K₂CO₃	t-BuOH/H₂O	>90

Alternative Strategy: Two-Step Synthesis via Nitro-Intermediate Reduction

An effective alternative, particularly useful if the free amine interferes with the coupling reaction, involves a Suzuki coupling to form a nitro-biaryl intermediate, followed by reduction.

• Step 1: Suzuki Coupling: 1-Bromo-4-nitrobenzene is coupled with 3-chlorophenylboronic acid under standard Suzuki conditions to yield 4-nitro-3'-chlorobiphenyl. The nitro group is highly compatible with this reaction.

• Step 2: Nitro Group Reduction: The resulting intermediate is then reduced to the target aniline. Catalytic hydrogenation is a clean and high-yielding method.

Protocol: Reduction of 4-nitro-3'-chlorobiphenyl

• Setup: In a hydrogenation vessel, dissolve 4-nitro-3'-chlorobiphenyl (10.0 g, 42.8 mmol) in ethanol or ethyl acetate (150 mL).

• Catalyst: Carefully add 10% Palladium on Carbon (Pd/C) (0.5 g, ~5 wt%) to the solution.

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (e.g., 50 psi) and stir vigorously at room temperature until hydrogen uptake ceases (typically 4-6 hours).

• Filtration: Carefully vent the vessel and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield 4-(3-Chlorophenyl)aniline, which is often of high purity and may not require further chromatographic purification.

Caption: Two-step synthesis via a nitro-biaryl intermediate.

Product Characterization and Quality Control

Confirmation of the final product's identity and purity is paramount. Standard analytical techniques include:

• ¹H NMR: The aromatic region will show a characteristic set of multiplets for the disubstituted rings. The broad singlet corresponding to the -NH₂ protons will be observed, typically between 3.5-4.5 ppm in CDCl₃, which is exchangeable with D₂O.

• ¹³C NMR: The spectrum will display 12 distinct signals for the aromatic carbons, confirming the structure.

• Mass Spectrometry (ESI-MS): Will show the molecular ion peak [M+H]⁺ at m/z 204.06, with a characteristic isotopic pattern for the presence of one chlorine atom ([M+2+H]⁺ at m/z 206.06 in an ~3:1 ratio).

• HPLC: Used to determine the purity of the final compound, typically aiming for >98% for applications in drug discovery.

Conclusion

The synthesis of 4-(3-Chlorophenyl)aniline is most reliably and efficiently achieved through palladium-catalyzed Suzuki-Miyaura cross-coupling. This method offers high yields, excellent functional group tolerance, and operational simplicity. For specific applications or starting material considerations, a two-step approach involving the reduction of a nitro-biaryl intermediate provides a robust and effective alternative. The protocols and mechanistic insights provided in this guide serve as a comprehensive resource for researchers and scientists, enabling the consistent and high-quality production of this valuable chemical building block for advancing pharmaceutical research and development.

References

• Chemsrc. (n.d.). 4-(3-chlorophenyl)aniline | CAS#:5748-36-7. Retrieved from [Link]

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• Patsnap. (n.d.). Synthesis method of boscalid intermediate 2-(4 '-chlorphenyl) aniline.

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• Beilstein Journal of Organic Chemistry. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Organoborane coupling reactions (Suzuki coupling). Retrieved from [Link]

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Spectroscopic Profiling of 4-(3-Chlorophenyl)aniline: A Technical Guide for Researchers

This technical guide provides an in-depth analysis of the spectroscopic characteristics of 4-(3-Chlorophenyl)aniline, a key intermediate in various research and development applications, including pharmaceutical and materials science. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The insights provided herein are grounded in established spectroscopic principles and data from structurally analogous compounds, offering a robust predictive framework in the absence of extensive publicly available experimental data for this specific molecule.

Introduction: The Structural Significance of 4-(3-Chlorophenyl)aniline

4-(3-Chlorophenyl)aniline is a bi-aryl amine featuring a 4-aminophenyl group linked to a 3-chlorophenyl moiety. This substitution pattern gives rise to a unique electronic and structural profile that is crucial for its reactivity and potential applications. Spectroscopic analysis is paramount in confirming the identity, purity, and structural integrity of this compound. The interplay of the electron-donating amino group and the electron-withdrawing chloro substituent on the two distinct aromatic rings creates a complex yet interpretable spectroscopic signature. This guide will deconstruct these signatures to provide a comprehensive understanding of the molecule's characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Predictive Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of a molecule. Due to the limited availability of direct experimental NMR data for 4-(3-Chlorophenyl)aniline, this section presents a detailed predictive analysis based on established substituent effects and data from analogous compounds such as 4-chloroaniline and 3-chloroaniline.

Predicted ¹H NMR Spectrum

The proton NMR spectrum of 4-(3-Chlorophenyl)aniline is expected to exhibit distinct signals for the aromatic protons on both phenyl rings and the amine protons. The chemical shifts are influenced by the electronic nature of the substituents. The electron-donating amino group will shield the protons on its ring, shifting them upfield, while the electron-withdrawing chlorine atom will deshield the protons on its ring, moving them downfield.

Table 1: Predicted ¹H NMR Chemical Shifts for 4-(3-Chlorophenyl)aniline

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Justification
H-2', H-6'	~ 7.35	d	Ortho to the amino group, shielded.
H-3', H-5'	~ 7.50	d	Meta to the amino group.
H-2	~ 7.65	s	Singlet due to minimal coupling with adjacent protons.
H-4	~ 7.40	d	Doublet due to coupling with H-5.
H-5	~ 7.30	t	Triplet due to coupling with H-4 and H-6.
H-6	~ 7.45	d	Doublet due to coupling with H-5.
-NH₂	~ 3.80	br s	Broad singlet, chemical shift can vary with solvent and concentration.

Note: These are predicted values and may vary slightly in an experimental setting.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide insights into the carbon skeleton. The chemical shifts of the aromatic carbons are influenced by the attached substituents.

Table 2: Predicted ¹³C NMR Chemical Shifts for 4-(3-Chlorophenyl)aniline

Carbon Assignment	Predicted Chemical Shift (ppm)	Justification
C-1'	~ 146.0	Attached to the electron-donating amino group.
C-2', C-6'	~ 116.0	Shielded by the amino group.
C-3', C-5'	~ 129.5	Less affected by the amino group.
C-4'	~ 128.0	Attached to the 3-chlorophenyl group.
C-1	~ 142.0	Attached to the aniline moiety.
C-2	~ 122.0	Deshielded by the adjacent chlorine.
C-3	~ 135.0	Attached to the chlorine atom.
C-4	~ 120.0
C-5	~ 130.5
C-6	~ 118.0

Note: These are predicted values and may vary slightly in an experimental setting.

Experimental Protocol for NMR Spectroscopy

A standardized protocol for acquiring high-quality NMR spectra is crucial for structural verification.

• Sample Preparation: Dissolve approximately 5-10 mg of 4-(3-Chlorophenyl)aniline in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical as it can influence the chemical shifts, particularly of the labile amine protons.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum to obtain singlets for each unique carbon.

  • A larger number of scans will be necessary compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Figure 1. Generalized workflow for NMR analysis.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

Infrared (IR) spectroscopy probes the vibrational modes of a molecule, providing a characteristic "fingerprint" based on its functional groups. The IR spectrum of 4-(3-Chlorophenyl)aniline will be dominated by absorptions from the N-H bonds of the primary amine and the C-C and C-H bonds of the aromatic rings, as well as the C-Cl bond.

Table 3: Predicted IR Absorption Frequencies for 4-(3-Chlorophenyl)aniline

Vibrational Mode	Predicted Frequency Range (cm⁻¹)	Intensity	Notes
N-H Asymmetric Stretch	3450 - 3400	Medium	Characteristic of primary amines.
N-H Symmetric Stretch	3350 - 3300	Medium	Characteristic of primary amines.
Aromatic C-H Stretch	3100 - 3000	Medium-Weak
N-H Bend (Scissoring)	1650 - 1580	Medium-Strong
Aromatic C=C Stretch	1600 - 1450	Medium-Strong	Multiple bands are expected.
C-N Stretch	1335 - 1250	Medium-Strong	Typical for aromatic amines.[1]
C-Cl Stretch	800 - 600	Strong
Aromatic C-H Bend (Out-of-plane)	900 - 675	Strong	The substitution pattern will influence the exact position.

The presence of two distinct N-H stretching bands is a definitive indicator of a primary amine.[2] The positions of these bands can be influenced by hydrogen bonding, which may be observed in concentrated samples or in the solid state.[3]

Experimental Protocol for IR Spectroscopy

• Sample Preparation:

  • Solid Phase (KBr Pellet): Mix a small amount of the sample (1-2 mg) with about 100-200 mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Solution Phase: Dissolve the sample in a suitable solvent that has minimal IR absorption in the regions of interest (e.g., carbon tetrachloride or chloroform).

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment or the pure solvent.

  • Place the sample in the beam path and record the sample spectrum.

  • The instrument software will automatically subtract the background to produce the final spectrum.

• Data Analysis: Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.

Figure 2. Generalized workflow for IR analysis.

Mass Spectrometry (MS): Unveiling the Molecular Mass and Fragmentation

Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of a compound, as well as providing structural information through fragmentation analysis.

Predicted Mass Spectrum

The electron ionization (EI) mass spectrum of 4-(3-Chlorophenyl)aniline is expected to show a prominent molecular ion peak (M⁺). A key feature will be the isotopic pattern of the molecular ion due to the presence of chlorine. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate ratio of 3:1. This will result in an M⁺ peak and an (M+2)⁺ peak with a relative intensity of about one-third of the M⁺ peak.

• Molecular Ion (M⁺): m/z = 203 (for ³⁵Cl) and 205 (for ³⁷Cl).

• Major Fragmentation Pathways:

  • Loss of HCN: A common fragmentation pathway for anilines involves the loss of a molecule of hydrogen cyanide (HCN, 27 Da) from the aniline ring after rearrangement.

  • Loss of Cl: Cleavage of the C-Cl bond would result in a fragment at m/z 168.

  • Fission of the C-N bond: Cleavage of the bond between the two aromatic rings is also possible.

Table 4: Predicted Key Fragments in the Mass Spectrum of 4-(3-Chlorophenyl)aniline

m/z	Proposed Fragment	Notes
203, 205	[C₁₂H₁₀ClN]⁺	Molecular ion (M⁺, M+2)
168	[C₁₂H₁₀N]⁺	Loss of Cl radical
176, 178	[C₁₁H₈ClN]⁺	Loss of HCN from the molecular ion
92	[C₆H₆N]⁺	Aniline fragment
111, 113	[C₆H₄Cl]⁺	Chlorophenyl fragment

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer. For volatile compounds like this, Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal method.

• Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV to induce fragmentation.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated.

• Data Analysis:

  • Identify the molecular ion peak and its isotopic pattern to confirm the molecular formula.

  • Analyze the fragmentation pattern to deduce the structure of the molecule.

Figure 3. Generalized workflow for MS analysis.

Conclusion

The spectroscopic characterization of 4-(3-Chlorophenyl)aniline, as predicted through the analysis of its structural components and comparison with analogous molecules, provides a robust framework for its identification and quality control. The predicted NMR spectra offer a detailed map of the proton and carbon environments, while the IR spectrum confirms the presence of key functional groups. Mass spectrometry provides definitive information on the molecular weight and characteristic fragmentation patterns. The experimental protocols outlined in this guide provide a standardized approach for obtaining high-quality spectroscopic data. This comprehensive technical guide serves as a valuable resource for scientists working with this important chemical intermediate, enabling them to confidently verify its structure and purity in their research and development endeavors.

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A Senior Application Scientist's Guide to the Purification of 4-(3-Chlorophenyl)aniline

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-(3-Chlorophenyl)aniline is a biaryl amine scaffold of significant interest in medicinal chemistry and materials science. The efficacy, safety, and reproducibility of downstream applications involving this compound are critically dependent on its purity. This technical guide provides an in-depth exploration of the primary methods for purifying 4-(3-Chlorophenyl)aniline, moving beyond procedural steps to elucidate the underlying chemical principles. We will dissect the strategic selection of purification techniques—including recrystallization, column chromatography, distillation, and acid-base extraction—and provide actionable, field-tested protocols. This document is structured to empower researchers to not only execute these purifications but also to intelligently troubleshoot and adapt methodologies to achieve optimal purity for their specific research and development needs.

Characterization of 4-(3-Chlorophenyl)aniline

A foundational understanding of the physicochemical properties of 4-(3-Chlorophenyl)aniline is the first step in designing a robust purification strategy. These properties dictate its behavior in various solvents and thermal conditions, directly informing the choice of method.

Property	Value	Source(s)
CAS Number	5748-36-7	[1][2]
Molecular Formula	C₁₂H₁₀ClN	[1][2]
Molecular Weight	203.67 g/mol	[1]
Appearance	Pale yellow or off-white solid	[3][4]
Boiling Point	341.1°C at 760 mmHg	[1]
Melting Point	82-85 °C (Typical, may vary with purity)	(Inferred from related structures and supplier data)
Density	1.205 g/cm³	[1]
Solubility	Generally soluble in organic solvents like ethanol, ethyl acetate, and dichloromethane; sparingly soluble in hot water and poorly soluble in cold water.	[3]

The Imperative of Purity & Common Impurity Profile

In drug development, even trace impurities can alter biological activity, introduce toxicity, or affect the stability of an active pharmaceutical ingredient (API). The purification of 4-(3-Chlorophenyl)aniline is therefore not a perfunctory step but a critical control point. Impurities typically arise from the synthetic route used for its preparation.

Common synthetic pathways include Suzuki-Miyaura coupling (between a boronic acid and a haloaniline) or reduction of a corresponding nitroaromatic compound. Based on these routes, a profile of potential impurities can be anticipated.

Potential Impurity	Origin / Cause	Significance & Removal Strategy
Unreacted Starting Materials	Incomplete reaction (e.g., 3-chloroaniline, 4-bromobenzene).	Often possess different polarity and boiling points; removable by chromatography or distillation.
Homocoupled Byproducts	Side reaction in Suzuki coupling (e.g., biphenyl, 4,4'-dichlorobiphenyl).	Polarity is often significantly different from the product, making chromatographic separation effective.
Dehalogenated Product	Reductive cleavage of the C-Cl bond during synthesis or hydrogenation.	Very similar polarity to the desired product, often requiring high-resolution chromatography.
Isomeric Impurities	Use of impure starting materials containing other isomers (e.g., 2- or 4-chlorophenyl derivatives).	Can be exceptionally difficult to separate; fractional crystallization or preparative HPLC may be necessary.
Catalyst Residues	Incomplete removal of catalysts (e.g., Palladium, Iron).	Typically inorganic; removed by aqueous washes, filtration through celite, or treatment with activated carbon.
Solvents	Residual solvents from the reaction or workup.	Removed by drying under high vacuum, often with gentle heating.

Strategic Selection of a Purification Method

The choice of purification method is a balance of scale, required purity, cost, and the nature of the impurities. A logical decision-making process is essential for efficiency.

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4-(3-Chlorophenyl)aniline reaction mechanism

An In-depth Technical Guide to the Reaction Mechanisms for the Synthesis of 4-(3-Chlorophenyl)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(3-Chlorophenyl)aniline is a pivotal biaryl amine intermediate in the synthesis of high-value molecules, most notably in the agrochemical and pharmaceutical industries. Its structure, featuring a C-N linkage between two distinct substituted phenyl rings, demands sophisticated synthetic strategies. This guide provides an in-depth analysis of the core reaction mechanisms for its synthesis, focusing on modern palladium-catalyzed cross-coupling reactions. By dissecting the catalytic cycles of the Buchwald-Hartwig amination and the Suzuki-Miyaura coupling, this document offers researchers the causal, mechanistic understanding required for reaction optimization, troubleshooting, and rational design of novel synthetic routes.

Introduction: The Strategic Importance of 4-(3-Chlorophenyl)aniline

The synthesis of unsymmetrical biaryl amines is a cornerstone of modern organic chemistry. These motifs are prevalent in a vast array of functional molecules. 4-(3-Chlorophenyl)aniline serves as a critical building block, particularly as a key intermediate in the industrial production of Boscalid, a widely used nicotinamide fungicide.[1][2][3] The presence of the chloro-substituent and the diarylamine linkage makes it a versatile precursor for further functionalization in drug discovery programs and materials science applications.[4][5]

Historically, the synthesis of such compounds was hampered by harsh conditions and limited substrate scope, often relying on methods like the Ullmann condensation, which typically requires high temperatures and stoichiometric copper.[6][7] The advent of palladium-catalyzed cross-coupling reactions has revolutionized this field, offering mild, efficient, and highly versatile pathways. This guide will focus on the two most prominent and mechanistically insightful of these modern methods.

Mechanistic Deep Dive I: The Buchwald-Hartwig Amination Pathway

The Buchwald-Hartwig amination is arguably the most direct and powerful method for constructing aryl C-N bonds.[8][9] The reaction establishes the core linkage of 4-(3-Chlorophenyl)aniline by directly coupling an aniline (or an ammonia equivalent) with a suitably activated chlorophenyl derivative.

Core Principle: A palladium catalyst facilitates the coupling of an amine nucleophile with an aryl halide electrophile. To synthesize 4-(3-Chlorophenyl)aniline, the most common disconnection involves reacting aniline with an aryl halide like 1-bromo-3-chlorobenzene.

The Catalytic Cycle: A Step-by-Step Analysis

The efficacy of the Buchwald-Hartwig reaction hinges on a finely tuned catalytic cycle, where the palladium center shuttles between the Pd(0) and Pd(II) oxidation states. The choice of ligand is paramount, as it dictates the stability of the intermediates and the rates of the key steps.

• Oxidative Addition (Rate-Determining Step): The cycle begins with a coordinatively unsaturated Pd(0) complex, stabilized by electron-rich, bulky phosphine ligands (L). This complex undergoes oxidative addition into the carbon-halogen bond of the aryl halide (e.g., 1-bromo-3-chlorobenzene).[10] This is often the rate-determining step of the cycle.[10] The reactivity of the aryl halide follows the trend I > Br > OTf > Cl, meaning that coupling with aryl chlorides is the most challenging and requires highly active catalyst systems.[11]

• Amine Coordination and Deprotonation: The resulting Pd(II) complex coordinates with the aniline. A strong, non-nucleophilic base (e.g., sodium tert-butoxide, potassium phosphate) then deprotonates the coordinated amine to form a palladium-amido intermediate.[8][10] The base's role is critical; it must be strong enough to deprotonate the amine without degrading the catalyst or substrates.

• Reductive Elimination: This final, bond-forming step involves the reductive elimination of the desired 4-(3-Chlorophenyl)aniline product from the palladium-amido complex.[12] This regenerates the catalytically active Pd(0) species, which can then re-enter the cycle.[8][10]

Causality Behind Experimental Choices:

• Ligand Selection: Bulky, electron-donating phosphine ligands (e.g., X-Phos, BrettPhos, BINAP) are essential.[12][13] The bulkiness promotes the formation of a three-coordinate intermediate that undergoes reductive elimination more rapidly, while the electron-donating nature enhances the rate of the initial oxidative addition.[8]

• Base Selection: Strong bases like alkali metal alkoxides or phosphates are required to generate the palladium-amido intermediate.[14] The choice of base can influence the reaction rate and even the operative mechanistic pathway.[10]

• Palladium Precursor: While a Pd(0) species is the active catalyst, stable Pd(II) precursors like Pd(OAc)₂ or Pd₂(dba)₃ are often used.[14] These are reduced in situ to Pd(0) by phosphine ligands or amines in the reaction mixture.[11]

Visualizing the Buchwald-Hartwig Catalytic Cycle

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Mechanistic Deep Dive II: The Suzuki-Miyaura Coupling Pathway

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation, valued for its mild conditions, high functional group tolerance, and the commercial availability and stability of its organoboron reagents.[15][16] For the synthesis of 4-(3-Chlorophenyl)aniline, this involves coupling an aniline-containing boronic acid with a chlorophenyl halide.

Core Principle: A palladium catalyst couples an organoboron reagent (e.g., 4-aminophenylboronic acid) with an organohalide (e.g., 1-bromo-3-chlorobenzene).

The Catalytic Cycle: A Step-by-Step Analysis

Similar to the Buchwald-Hartwig amination, the Suzuki coupling operates via a Pd(0)/Pd(II) catalytic cycle.

• Oxidative Addition: The active L₂Pd(0) catalyst initiates the cycle by oxidatively adding to the organohalide (Ar-X), forming a Pd(II) intermediate, L₂Pd(II)(Ar)(X).[17][18] This is typically the rate-determining step.[18]

• Transmetalation: This is the key step where the carbon nucleophile is transferred from boron to palladium. A base (e.g., K₂CO₃, Cs₂CO₃) reacts with the boronic acid (Ar'-B(OH)₂) to form a more nucleophilic boronate species (e.g., [Ar'B(OH)₃]⁻).[17][18] This activated boronate then displaces the halide on the palladium center to form a new L₂Pd(II)(Ar)(Ar') complex.

• Reductive Elimination: The final step is the reductive elimination of the coupled product (Ar-Ar'), which forms the desired C-C bond and regenerates the L₂Pd(0) catalyst, allowing the cycle to continue.[15][17]

Causality Behind Experimental Choices:

• Base Requirement: The base is not merely a scavenger; it is a crucial activator. It converts the neutral boronic acid into an anionic boronate, which is significantly more nucleophilic and capable of efficient transmetalation.[19]

• Solvent System: Suzuki couplings are often performed in biphasic solvent systems, such as toluene/water or dioxane/water.[17] This facilitates the dissolution of both the organic substrates and the inorganic base, bringing all components together for an efficient reaction.

• Boron Reagent: Boronic acids are generally stable, crystalline solids that are tolerant of air and moisture, making them exceptionally user-friendly compared to many other organometallic reagents.[16]

Visualizing the Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle for the Suzuki-Miyaura coupling.

Data Presentation: Comparative Analysis of Synthetic Routes

The choice between the Buchwald-Hartwig and Suzuki-Miyaura routes depends on starting material availability, cost, and desired functional group tolerance.

Feature	Buchwald-Hartwig Amination	Suzuki-Miyaura Coupling
Bond Formed	Aryl C-N	Aryl C-C
Key Reactants	Aniline + 1-Bromo-3-chlorobenzene	4-Aminophenylboronic acid + 1-Bromo-3-chlorobenzene
Catalyst System	Pd Precursor + Bulky Phosphine Ligand	Pd Precursor + Phosphine Ligand
Key Additive	Strong, non-nucleophilic base (e.g., NaOt-Bu)	Activating base (e.g., K₂CO₃, Cs₂CO₃)
Typical Solvents	Anhydrous organic (Toluene, Dioxane)	Often biphasic (Toluene/H₂O, Dioxane/H₂O)
Pros	Direct C-N bond formation, high atom economy.	Mild conditions, high functional group tolerance, stable reagents.
Cons	Can require strictly anhydrous conditions; sensitive to air.	Requires pre-functionalized boronic acid starting material.

Experimental Protocol: Buchwald-Hartwig Synthesis of 4-(3-Chlorophenyl)aniline

This protocol describes a representative lab-scale synthesis. All operations should be performed by qualified personnel using appropriate personal protective equipment (PPE) in a fume hood.

Reagents & Materials

• 1-Bromo-3-chlorobenzene (1.0 equiv)

• Aniline (1.2 equiv)

• Palladium(II) Acetate (Pd(OAc)₂) (0.02 equiv, 2 mol%)

• X-Phos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.04 equiv, 4 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Anhydrous Toluene

Step-by-Step Methodology

• Inert Atmosphere Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser is placed under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: To the flask, add Pd(OAc)₂, X-Phos, and sodium tert-butoxide.

• Solvent and Substrate Addition: Evacuate and backfill the flask with the inert gas three times. Add anhydrous toluene via syringe, followed by aniline and then 1-bromo-3-chlorobenzene.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 8-24 hours.[13]

• Work-up: Cool the mixture to room temperature. Quench the reaction by slowly adding water. Dilute with ethyl acetate and filter the mixture through a pad of Celite to remove palladium residues.[13]

• Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel to afford pure 4-(3-Chlorophenyl)aniline.

Experimental Workflow Diagram

Caption: Experimental workflow for laboratory synthesis.

Conclusion

The synthesis of 4-(3-Chlorophenyl)aniline is a testament to the power and precision of modern synthetic organic chemistry. A thorough understanding of the underlying catalytic cycles of the Buchwald-Hartwig amination and Suzuki-Miyaura coupling allows researchers to make informed, causality-driven decisions in experimental design. By controlling parameters such as ligand structure, base identity, and solvent choice, these powerful cross-coupling reactions can be optimized to deliver this crucial chemical intermediate with high efficiency and selectivity, paving the way for advancements in drug development and materials science.

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An In-Depth Technical Guide to the Solubility of 4-(3-Chlorophenyl)aniline in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction to 4-(3-Chlorophenyl)aniline and its Physicochemical Profile

4-(3-Chlorophenyl)aniline is a biphenylamine derivative with a molecular formula of C12H10ClN and a molecular weight of 203.67 g/mol .[1] Its structure, featuring two aromatic rings, an amine group, and a chlorine atom, dictates its physicochemical properties and, consequently, its solubility in various organic solvents.

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C12H10ClN	[1]
Molecular Weight	203.67 g/mol	[1]
Boiling Point	341.1 °C at 760 mmHg	[1]
Density	1.205 g/cm³	[1]
Flash Point	160.1 °C	[1]

Theoretical Framework: Predicting Solubility

The fundamental principle of "like dissolves like" is the cornerstone for predicting solubility. This means that solutes tend to dissolve in solvents with similar polarity. The molecular structure of 4-(3-Chlorophenyl)aniline suggests a largely nonpolar character due to the two phenyl rings, but with some polar contributions from the amine (-NH2) group and the chloro-substituent.

• Polarity and Hydrogen Bonding: The amine group can act as a hydrogen bond donor, while the nitrogen and chlorine atoms can act as hydrogen bond acceptors. This suggests that 4-(3-Chlorophenyl)aniline will exhibit some solubility in polar protic and polar aprotic solvents.

• Van der Waals Forces: The large aromatic surface area will lead to significant van der Waals interactions, favoring solubility in nonpolar and aromatic solvents.

Based on these structural features, we can anticipate the following solubility trends:

• High Solubility: Expected in aromatic solvents like toluene and benzene, and in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which can engage in dipole-dipole interactions.

• Moderate Solubility: Expected in alcohols like methanol and ethanol, where hydrogen bonding can occur. Aniline, a structurally related compound, is soluble in alcohol, ether, and benzene due to its low polarity and the nature of its intermolecular hydrogen bonding.[3]

• Low Solubility: Expected in highly polar solvents like water and in nonpolar aliphatic solvents like hexane, where the solute-solvent interactions are less favorable compared to the solute-solute and solvent-solvent interactions. The related compound, 4-chloroaniline, is soluble in hot water and organic solvents.[4]

Experimental Determination of Solubility: A Validated Protocol

To obtain precise and reliable solubility data, a robust experimental methodology is essential. The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound.[5][6]

Caption: Workflow for solubility determination using the shake-flask method.

• Preparation of Saturated Solutions:

  • Add an excess amount of crystalline 4-(3-Chlorophenyl)aniline to a series of vials, each containing a known volume of a specific organic solvent (e.g., methanol, ethanol, acetone, ethyl acetate, toluene, hexane). The presence of undissolved solid is crucial to ensure saturation.[5]

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker bath set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. This typically ranges from 24 to 48 hours.[7] It is advisable to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached, which is indicated by a constant concentration over time.[6]

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw a sample from the supernatant using a syringe fitted with a solvent-resistant filter (e.g., 0.22 µm PTFE) to remove any undissolved particles.

• Quantification:

  • Prepare a stock solution of 4-(3-Chlorophenyl)aniline of a known concentration in the solvent of interest.

  • Create a series of standard solutions by serial dilution of the stock solution.

  • Analyze the standard solutions and the filtered supernatant from the saturated solution using a suitable analytical technique, such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC).[8][9]

  • Construct a calibration curve by plotting the analytical response (e.g., absorbance or peak area) versus the concentration of the standard solutions.

  • Determine the concentration of 4-(3-Chlorophenyl)aniline in the saturated solution by interpolating its analytical response on the calibration curve.

This protocol incorporates self-validating checks. By sampling at multiple time points, the attainment of equilibrium is confirmed, ensuring the trustworthiness of the results. The use of a calibration curve with known standards provides a reliable basis for quantification. The choice of analytical method (UV-Vis or HPLC) depends on the concentration range and potential for interfering substances. HPLC is generally preferred for its higher sensitivity and specificity.[8]

Data Presentation and Interpretation

The experimentally determined solubility data should be summarized in a clear and concise table to facilitate comparison across different solvents.

Table 1: Hypothetical Solubility Data for 4-(3-Chlorophenyl)aniline at 25 °C

Solvent	Solvent Type	Predicted Solubility	Experimental Solubility (g/L)
Hexane	Nonpolar	Low	[Insert Experimental Data]
Toluene	Aromatic	High	[Insert Experimental Data]
Dichloromethane	Halogenated	Moderate	[Insert Experimental Data]
Ethyl Acetate	Ester	Moderate	[Insert Experimental Data]
Acetone	Ketone	Moderate-High	[Insert Experimental Data]
Ethanol	Polar Protic	Moderate	[Insert Experimental Data]
Methanol	Polar Protic	Moderate	[Insert Experimental Data]
Dimethylformamide (DMF)	Polar Aprotic	High	[Insert Experimental Data]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	[Insert Experimental Data]

The interpretation of this data will be crucial for various applications. For instance, in drug synthesis, a solvent with high solubility for the reactants and low solubility for the product would be ideal for crystallization-based purification. In formulation, a solvent that provides the desired solubility and is pharmaceutically acceptable would be selected.

Advanced Considerations: Predictive Models

In the absence of experimental data, computational models can provide valuable estimates of solubility. Machine learning models, trained on large datasets of known solubilities, can predict the solubility of new compounds with increasing accuracy.[10][11][12] These models typically use molecular descriptors or fingerprints to represent the chemical structure and relate it to solubility. While these predictions are useful for initial screening, experimental verification remains the gold standard.

Conclusion

This technical guide has provided a comprehensive framework for understanding and determining the solubility of 4-(3-Chlorophenyl)aniline in organic solvents. By combining theoretical principles with a robust experimental protocol, researchers can obtain the high-quality data necessary for informed decision-making in chemical synthesis, process development, and formulation. The provided methodology ensures scientific integrity and produces reliable and reproducible results.

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A Technical Guide to the Crystallographic Analysis of 4-(3-Chlorophenyl)aniline: A Keystone for Modern Drug Discovery

This technical guide provides a comprehensive overview of the crystallographic analysis of 4-(3-Chlorophenyl)aniline, a molecule of significant interest to researchers, scientists, and drug development professionals. While a definitive crystal structure for this specific compound is not publicly available in crystallographic databases at the time of this writing, this document will serve as a detailed roadmap for its structural elucidation. By leveraging established methodologies and drawing parallels with structurally related compounds, we will explore the synthesis, crystallization, and theoretical crystallographic analysis of 4-(3-Chlorophenyl)aniline. This guide is designed to equip researchers with the foundational knowledge and practical insights required to undertake such a study, ultimately enabling the rational design of novel therapeutics.

Introduction: The Significance of Substituted Anilines in Medicinal Chemistry

Aniline and its derivatives are fundamental building blocks in the synthesis of a vast array of pharmaceuticals. The introduction of specific substituents onto the aniline scaffold can profoundly influence the molecule's physicochemical properties, such as its lipophilicity, electronic distribution, and metabolic stability. These modifications are critical in modulating a drug candidate's pharmacokinetic and pharmacodynamic profiles. The presence of a chlorine atom, in particular, is a common feature in many approved drugs, often enhancing their efficacy and metabolic resistance[1]. 4-(3-Chlorophenyl)aniline, with its biphenyl-like structure, presents a compelling scaffold for the development of new chemical entities targeting a range of diseases.

The precise three-dimensional arrangement of atoms within a molecule, determined through single-crystal X-ray diffraction, is paramount for understanding its biological activity. Crystallographic data provides invaluable insights into intermolecular interactions, conformational preferences, and the overall shape of the molecule. This information is the bedrock of structure-based drug design, allowing scientists to optimize ligand-receptor interactions and improve the potency and selectivity of drug candidates.

Synthesis and Crystallization: The Gateway to a High-Resolution Structure

A successful crystallographic study begins with the synthesis of high-purity material and the growth of single crystals suitable for X-ray diffraction.

Synthetic Pathway

The synthesis of 4-(3-Chlorophenyl)aniline can be achieved through several established cross-coupling methodologies. A common and effective approach is the Suzuki coupling reaction, which involves the palladium-catalyzed cross-coupling of an aryl halide with an arylboronic acid.

Proposed Synthetic Protocol:

• Reactants: 3-chlorophenylboronic acid and 4-bromoaniline.

• Catalyst: A palladium catalyst such as Pd(PPh₃)₄ or Pd(dppf)Cl₂.

• Base: An inorganic base like potassium carbonate or sodium carbonate.

• Solvent: A suitable solvent system, for instance, a mixture of toluene, ethanol, and water.

• Procedure: The reactants, catalyst, and base are dissolved in the solvent system and heated under an inert atmosphere (e.g., nitrogen or argon) for several hours. The reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the product is extracted with an organic solvent. The organic layer is then washed, dried, and concentrated. The crude product is purified by column chromatography on silica gel to yield pure 4-(3-Chlorophenyl)aniline.

Diagram of the Proposed Synthetic Workflow:

Caption: Proposed workflow for the synthesis of 4-(3-Chlorophenyl)aniline via Suzuki coupling.

Crystallization Strategy

The growth of high-quality single crystals is often the most challenging step in a crystallographic analysis. For a molecule like 4-(3-Chlorophenyl)aniline, a systematic approach to screen various crystallization conditions is recommended.

Recommended Crystallization Techniques:

• Slow Evaporation: A solution of the compound in a suitable solvent (or solvent mixture) is left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly over days or weeks.

• Vapor Diffusion (Hanging Drop or Sitting Drop): A concentrated drop of the compound's solution is equilibrated with a larger reservoir of a precipitant. The slow diffusion of the precipitant's vapor into the drop gradually decreases the solubility of the compound, promoting crystallization.

• Cooling Crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled, leading to supersaturation and crystal growth.

A screening of various solvents with different polarities (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, and mixtures thereof) is advised to identify the optimal conditions for crystal growth[2].

Single-Crystal X-ray Diffraction: Unveiling the Molecular Architecture

Once suitable single crystals are obtained, the next step is to analyze them using a single-crystal X-ray diffractometer.

Data Collection

A single crystal is mounted on the diffractometer and irradiated with a monochromatic X-ray beam. The diffraction pattern, consisting of a series of spots of varying intensities, is recorded on a detector. The data collection process involves rotating the crystal to capture a complete set of diffraction data.

Structure Solution and Refinement

The collected diffraction data is then processed to determine the crystal's unit cell parameters and space group. The positions of the atoms within the unit cell are determined using direct methods or Patterson methods. This initial structural model is then refined against the experimental data to improve the accuracy of the atomic coordinates and other parameters.

Diagram of the Crystallographic Analysis Workflow:

Caption: A simplified workflow of single-crystal X-ray diffraction analysis.

Anticipated Crystallographic Data and Structural Features

Based on the crystal structures of analogous biphenyl and aniline derivatives, we can anticipate several key features for 4-(3-Chlorophenyl)aniline.

Expected Crystal Data

The crystallographic data for a new compound is typically presented in a standardized format. The following table provides a hypothetical but realistic set of parameters for 4-(3-Chlorophenyl)aniline, based on data from similar structures.

Parameter	Anticipated Value
Chemical formula	C₁₂H₁₀ClN
Formula weight	203.67
Crystal system	Monoclinic or Orthorhombic
Space group	P2₁/c or Pbca
a (Å)	10 - 15
b (Å)	5 - 10
c (Å)	15 - 20
β (°)	90 - 105 (for monoclinic)
V (ų)	1500 - 2000
Z	4 or 8
Temperature (K)	100 or 293
Radiation type	Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)
R-factor	< 0.05
wR-factor	< 0.15

Molecular Geometry and Intermolecular Interactions

The crystal structure will reveal the precise bond lengths, bond angles, and torsion angles of the molecule. A key feature of interest will be the dihedral angle between the two phenyl rings, which will define the molecule's overall conformation. In the solid state, biphenyl itself is planar, but in the gas phase, the rings are twisted by approximately 42°[3]. The substitution pattern and intermolecular interactions in the crystal lattice will determine the observed conformation of 4-(3-Chlorophenyl)aniline.

Furthermore, the arrangement of molecules in the crystal lattice is governed by non-covalent interactions such as hydrogen bonds and π-π stacking. The aniline group (-NH₂) is a hydrogen bond donor, and it is expected to form N-H···N or N-H···Cl hydrogen bonds with neighboring molecules. The aromatic rings can participate in π-π stacking interactions, further stabilizing the crystal packing. A Hirshfeld surface analysis can be employed to visualize and quantify these intermolecular contacts[4].

Application of Crystallographic Data in Drug Discovery

The high-resolution crystal structure of 4-(3-Chlorophenyl)aniline would be a valuable asset for drug discovery programs.

• Structure-Based Drug Design: By understanding the three-dimensional shape and electrostatic potential of the molecule, medicinal chemists can design derivatives with improved binding affinity and selectivity for a specific biological target.

• Pharmacophore Modeling: The crystallographic data can be used to develop pharmacophore models, which define the essential structural features required for biological activity.

• In Silico Screening: The crystal structure can serve as a starting point for virtual screening campaigns to identify other molecules with similar structural features from large chemical libraries.

• Polymorphism Studies: Crystallographic analysis can identify different crystalline forms (polymorphs) of a drug substance, which can have different physical properties such as solubility and bioavailability.

Conclusion

While the specific crystallographic data for 4-(3-Chlorophenyl)aniline remains to be experimentally determined, this technical guide provides a comprehensive framework for its synthesis, crystallization, and structural analysis. The anticipated structural features, based on analogous compounds, highlight the importance of obtaining a high-resolution crystal structure for this versatile building block. The insights gained from such a study will undoubtedly accelerate the discovery and development of novel therapeutics by providing a solid structural foundation for rational drug design.

References

• Ali, A., et al. (2013). Synthesis, characterization and biological evaluation of some novel ferrocenyl Schiff bases. Journal of Organometallic Chemistry, 745-746, 295-301.
• Bernstein, J. (2002). Polymorphism in Molecular Crystals. Oxford University Press.
• Ducruix, A., & Giegé, R. (1999). Crystallization of Nucleic Acids and Proteins: A Practical Approach. Oxford University Press.

• Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(2), 171-179. Available at: [Link]

• Hu, X., et al. (2001). Synthesis and characterization of ferrocenyl-containing Schiff bases and their copper(II) complexes. Transition Metal Chemistry, 26(3), 324-328.
• McPherson, A. (1999). Crystallization of Biological Macromolecules.
• Verdonk, M. L., et al. (2003). A survey of the forces that determine the binding of ligands to proteins. Journal of Medicinal Chemistry, 46(18), 3591-3607.

• Zhong, Y., et al. (2014). Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}-3-(4-chlorophenyl)-prop-2-en-1-one. South African Journal of Chemistry, 67, 137-141. Available at: [Link]

• International Union of Crystallography. (2024). Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• Bastiansen, O., & Samdal, S. (1985). Structure and barrier of internal rotation of biphenyl derivatives in the gaseous state. 5. A reinvestigation of the molecular structure of biphenyl and 3,3'-dibromobiphenyl. The Journal of Physical Chemistry, 89(1), 105-109.
• Sharma, P., et al. (2019). Synthesis, Crystal Structure, and Hirshfeld Surface Analysis of 4,4′-Oxydianiline. Journal of Chemical Crystallography, 49(4), 285-292.

• PubChem. 4-Chloroaniline. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (E)-N,N-Diethyl-4-{[(4-methoxyphenyl)imino]methyl}aniline: crystal structure, Hirshfeld surface analysis and energy framework. Available at: [Link]

• MDPI. Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. Available at: [Link]

• IUCr Journals. Crystal structure and Hirshfeld surface analysis study of (E)-1-(4-chlorophenyl)-N-(4-ferrocenylphenyl)methanimine. Available at: [Link]

• Ismail, M. M., et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Journal of the Indian Chemical Society, 98(10), 100164.
• Google Patents. CN105037172A - Preparation method of 2-(4'-chlorphenyl) aniline.

• PubChem. 3-Chloro-4-(3-chlorophenyl)aniline. National Center for Biotechnology Information. Available at: [Link]

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Physical and chemical properties of 4-(3-Chlorophenyl)aniline

An In-depth Technical Guide to 4-(3-Chlorophenyl)aniline: Properties, Reactivity, and Applications

Introduction

4-(3-Chlorophenyl)aniline is a bi-aryl amine derivative that serves as a pivotal structural motif and versatile building block in modern organic synthesis. Characterized by an aniline ring linked to a 3-chlorophenyl moiety, this compound's unique electronic and structural features make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of three key functional regions—the nucleophilic amino group, the electron-rich aniline ring, and the chlorinated phenyl ring amenable to cross-coupling reactions—provides a rich landscape for chemical modification. This guide offers a comprehensive overview of its core physical and chemical properties, spectroscopic signature, reactivity, and handling protocols, designed for researchers, chemists, and drug development professionals who utilize such intermediates to construct complex molecular architectures.

Chemical Identity and Nomenclature

Accurate identification is the foundation of all chemical research and development. 4-(3-Chlorophenyl)aniline is cataloged under several identifiers across various chemical databases.

Identifier	Value
CAS Number	5748-36-7[1][2]
IUPAC Name	4-(3-chlorophenyl)aniline[1]
Molecular Formula	C₁₂H₁₀ClN[1][2]
Molecular Weight	203.67 g/mol [1][2]
Canonical SMILES	C1=CC(=CC(=C1)Cl)C2=CC=C(C=C2)N
InChI Key	OREQWMWYRYXCDF-UHFFFAOYSA-N

The hydrochloride salt form is also commonly available under CAS Number 811842-60-1, with a molecular formula of C₁₂H₁₁Cl₂N and a molecular weight of 240.1 g/mol .[3][4]

Caption: 2D Structure of 4-(3-Chlorophenyl)aniline

Physicochemical Properties

The physical properties of 4-(3-Chlorophenyl)aniline dictate its handling, storage, and reaction conditions. It is typically a solid at room temperature.

Property	Value	Source
Boiling Point	341.1 °C at 760 mmHg	[1][2]
Density	1.205 g/cm³	[1][2]
Flash Point	160.1 °C	[1][2]
Melting Point	Not explicitly available, but related isomer 4-(4-chlorophenyl)aniline melts at 134 °C.	[5]

Solubility: As with many aniline derivatives, it is expected to have low solubility in water but good solubility in organic solvents such as ethanol, methanol, and ethyl acetate.[6] The hydrochloride salt exhibits higher solubility in aqueous media.

Spectroscopic Profile

Spectroscopic analysis is essential for confirming the identity and purity of 4-(3-Chlorophenyl)aniline.

• ¹H NMR Spectroscopy : The proton NMR spectrum is expected to show complex multiplets in the aromatic region (approx. 6.5-7.5 ppm). The protons on the aniline ring will appear more upfield compared to those on the chlorophenyl ring due to the electron-donating effect of the amino group. The -NH₂ protons typically appear as a broad singlet, the chemical shift of which is dependent on solvent and concentration.

• ¹³C NMR Spectroscopy : The spectrum will display 12 distinct signals for the carbon atoms, though some may overlap. The carbon attached to the nitrogen atom (C4) will be shifted downfield, while the carbons on the chlorophenyl ring will show shifts influenced by the electronegative chlorine atom.

• Infrared (IR) Spectroscopy : The IR spectrum provides clear evidence of its key functional groups.[7]

  • N-H Stretch : Two characteristic sharp peaks are expected in the 3300-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric stretching of the primary amine.

  • C=C Stretch : Aromatic ring stretching vibrations will appear in the 1450-1600 cm⁻¹ region.

  • C-N Stretch : A strong band around 1250-1350 cm⁻¹ is indicative of the aryl amine C-N bond.

  • C-Cl Stretch : A peak in the fingerprint region, typically around 700-800 cm⁻¹, corresponds to the C-Cl bond.

• Mass Spectrometry : The mass spectrum will show a molecular ion peak (M⁺) at m/z 203. A characteristic (M+2) peak at m/z 205 with approximately one-third the intensity of the M⁺ peak will be present, confirming the presence of a single chlorine atom.

Reactivity and Synthetic Utility

The reactivity of 4-(3-Chlorophenyl)aniline is governed by the interplay of its aniline and chlorophenyl functionalities, making it a versatile synthetic intermediate.

Caption: Reactivity map of 4-(3-Chlorophenyl)aniline.

• Aniline Moiety : The lone pair of electrons on the nitrogen atom makes it a potent nucleophile and a base. It readily undergoes N-alkylation and N-acylation reactions to form secondary or tertiary amines and amides, respectively.[8] The amino group is also a strong activating, ortho-, para-director for electrophilic aromatic substitution on the aniline ring.

• Chlorophenyl Moiety : The chlorine atom is a deactivating, ortho-, para-director for electrophilic aromatic substitution on the second ring. More importantly, the C-Cl bond serves as a handle for transition-metal-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig aminations, allowing for the formation of new carbon-carbon or carbon-nitrogen bonds.[8]

• Applications : This compound is a key precursor in synthesizing molecules with applications in various fields.

  • Pharmaceuticals : It is listed as a protein degrader building block, indicating its use in the synthesis of Proteolysis Targeting Chimeras (PROTACs), a frontier in drug discovery.[3][4]

  • Agrochemicals : The chlorinated aniline motif is a common feature in herbicides and pesticides.[8]

  • Materials Science : It can be used as a monomer for creating specialized polymers and dyes.[8]

Illustrative Experimental Protocol: N-Acetylation

To demonstrate the practical utility of 4-(3-Chlorophenyl)aniline, the following section details a standard protocol for N-acetylation, a fundamental transformation for protecting the amino group or synthesizing amide derivatives.

Objective: To synthesize N-(4-(3-chlorophenyl)phenyl)acetamide.

Materials and Reagents:

• 4-(3-Chlorophenyl)aniline

• Acetic Anhydride

• Pyridine (or another non-nucleophilic base)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) as solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

Caption: Experimental workflow for N-acetylation.

Step-by-Step Procedure:

• Reaction Setup : In a round-bottom flask equipped with a magnetic stir bar, dissolve 1 equivalent of 4-(3-Chlorophenyl)aniline in DCM. Add 1.2 equivalents of pyridine. Cool the mixture to 0 °C in an ice bath.

• Reagent Addition : Slowly add 1.1 equivalents of acetic anhydride to the stirred solution dropwise, ensuring the temperature remains low.

• Reaction : After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours or until Thin Layer Chromatography (TLC) analysis indicates the complete consumption of the starting material.

• Work-up : Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.

• Extraction and Washing : Extract the aqueous layer with DCM (3x). Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (to remove excess acid) and brine.

• Drying and Concentration : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification : The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography to yield the pure amide product.

• Characterization : Confirm the identity and purity of the product using NMR, IR, and Mass Spectrometry.

Safety, Handling, and Toxicology

As a chlorinated aniline derivative, 4-(3-Chlorophenyl)aniline must be handled with care. Aniline and its derivatives are known to be toxic.[9]

• Hazard Classification : While specific data for this exact isomer is limited, the class of chloroanilines is generally classified as toxic. For example, 4-Chloroaniline is listed as:

  • Toxic if swallowed, in contact with skin, or if inhaled (H301+H311+H331).[10]

  • May cause an allergic skin reaction (H317).[10]

  • May cause cancer (H350).[10]

  • Very toxic to aquatic life with long-lasting effects (H410).[10]

• GHS Pictograms (for 4-Chloroaniline) : GHS06 (Skull and crossbones), GHS08 (Health hazard), GHS09 (Environment).[9]

• Personal Protective Equipment (PPE) : Always handle this chemical in a well-ventilated fume hood. Wear appropriate PPE, including:

  • Chemical-resistant gloves (e.g., nitrile).

  • Safety goggles or a face shield.

  • A lab coat.

• Handling : Avoid generating dust. Avoid contact with skin, eyes, and clothing.[11] Do not eat, drink, or smoke when using this product.[12]

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4]

• Disposal : Dispose of waste in accordance with local, state, and federal regulations. Due to its environmental toxicity, do not allow it to enter drains or waterways.[13]

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• 4-CHLOROANILINE.
• Safety D
• 4-Chloroaniline Safety D
• SAFETY DATA SHEET - 4-Chloroaniline. Sigma-Aldrich.
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• SAFETY DATA SHEET - N-(4-CHLOROPHENYL)-MALEIMIDE. Sigma-Aldrich.

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A Technical Guide to the Commercial Availability and Procurement of 4-(3-Chlorophenyl)aniline for Research and Development

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Identifying the Asset—4-(3-Chlorophenyl)aniline

4-(3-Chlorophenyl)aniline, identified by CAS Number 101-16-6 (for the related compound 3-Methoxy-N-phenylaniline), is an aromatic amine that serves as a crucial structural motif and synthetic intermediate in medicinal chemistry and materials science.[1] Its biphenylamine core, substituted with a chlorine atom on one of the phenyl rings, provides a unique combination of lipophilicity, electronic properties, and steric bulk. These characteristics make it a valuable building block in the synthesis of complex molecules, particularly in the discovery of novel therapeutics.

In the realm of drug development, aniline derivatives are foundational components.[2][3] The specific substitution pattern of 4-(3-Chlorophenyl)aniline makes it a precursor for targeted therapies, including kinase inhibitors, which are at the forefront of oncology research.[4][5] The chlorine substituent can modulate the compound's metabolic stability and its binding affinity to biological targets, making it a desirable feature in rational drug design.[6] Given its significance, ensuring a reliable and high-quality supply is a critical first step for any research program utilizing this compound. This guide provides an in-depth overview of its commercial availability, supplier evaluation criteria, and essential quality control measures.

The Commercial Landscape: Sourcing and Specifications

4-(3-Chlorophenyl)aniline is available from a range of chemical suppliers who cater to the research and development sector. It is typically offered in various grades and quantities, from milligrams for initial screening to kilograms for preclinical studies. The hydrochloride salt form (CAS 811842-60-1) is also commonly available, often exhibiting improved stability and handling properties.[7][8]

When sourcing this compound, researchers will encounter variations in purity, price, and availability. Below is a comparative summary of representative commercial offerings.

Table 1: Comparison of Commercial Suppliers for 4-(3-Chlorophenyl)aniline and its HCl Salt

Supplier	Product Name	CAS Number	Purity	Available Quantities	Notes
Fisher Scientific (via eMolecules)	4-(3-Chlorophenyl)aniline, HCl	811842-60-1	97.00%	1g	Distributed via the Encompass Program.[9]
LabSolu	4-(3-Chlorophenyl)aniline, HCl	811842-60-1	97%	1g, 5g	Listed as a Protein Degrader Building Block.[8]
AA Blocks	4-(3-Chlorophenyl)aniline, HCl	811842-60-1	min 97%	1g	Intended for professional research use only.[7]
ChemSrc	4-(3-chlorophenyl)aniline	5748-36-7	95.0%	Inquiry	Platform connecting multiple Chinese suppliers.[10]
LookChem	3-(4-chlorophenyl)aniline	56970-11-7	99%	25kg	Lists a different isomer, highlighting the need for CAS verification.[11]

Note: The information in this table is for illustrative purposes. Researchers must verify current specifications and availability directly with suppliers.

Procurement Strategy: A Framework for Supplier Selection

Selecting the right supplier is paramount to ensuring experimental reproducibility and avoiding costly delays. The decision should be based on a holistic evaluation of technical specifications, documentation, and logistical considerations.

Core Directive for Procurement:

A robust procurement strategy validates not just the molecule, but the entire supply chain. This involves a multi-step process from initial vetting to post-delivery verification.

Key Considerations:

• Certificate of Analysis (CoA): This is a non-negotiable document. It provides lot-specific data on purity (typically determined by HPLC or GC), identity (confirmed by ¹H NMR or MS), and appearance.

• Purity: For applications like kinase inhibitor synthesis, a purity of ≥97% is generally recommended.[8] Impurities, especially positional isomers, can lead to unintended side products and confound biological data.[12]

• Safety Data Sheet (SDS): The SDS is critical for risk assessment and ensuring safe handling. Aniline derivatives are often toxic and may be carcinogenic.[13][14] The SDS details hazards, personal protective equipment (PPE) requirements, and emergency procedures.

In-House Quality Control and Analytical Verification

While a supplier's CoA provides a baseline, independent verification is a hallmark of rigorous scientific practice. It ensures the material's integrity before it is committed to complex, multi-step syntheses or sensitive biological assays.

Recommended Analytical Protocol:

• High-Performance Liquid Chromatography (HPLC):

  • Objective: To confirm purity and quantify impurities.

  • Methodology: A reverse-phase HPLC method is standard. A C18 column is typically effective for separating aromatic compounds.[15]

  • Step 1: Prepare a stock solution of 4-(3-Chlorophenyl)aniline in a suitable solvent (e.g., acetonitrile or methanol) at approximately 1 mg/mL.

  • Step 2: Use a mobile phase gradient, for example, of water (often with 0.1% formic acid or trifluoroacetic acid for better peak shape) and acetonitrile.

  • Step 3: Inject 5-10 µL of the sample solution.

  • Step 4: Monitor the elution profile using a UV detector, typically at a wavelength around 220-254 nm.[15]

  • Step 5: Calculate purity by the area percentage of the main peak relative to the total area of all peaks. The retention time should be consistent for a given method.

• Mass Spectrometry (MS):

  • Objective: To confirm the molecular weight and identity.

  • Methodology: Couple the HPLC to a mass spectrometer (LC-MS) or perform direct infusion.

  • Expected Mass: For the free base (C₁₂H₁₀ClN), the expected monoisotopic mass is approximately 203.05 Da. For the HCl salt (C₁₂H₁₁Cl₂N), the cation will still be observed at ~204.06 [M+H]⁺.

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy:

  • Objective: To confirm the chemical structure and rule out isomers.

  • Methodology: Dissolve ~5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The resulting spectrum should show a complex pattern of signals in the aromatic region (typically δ 6.5-7.5 ppm) consistent with the disubstituted phenyl rings, along with a signal for the amine proton(s). The splitting patterns and integration values must match the expected structure.

Safety, Handling, and Storage

4-(3-Chlorophenyl)aniline and related chloroanilines are classified as hazardous substances.[14] Proper handling is essential to protect laboratory personnel.

• Hazard Profile: Toxic if swallowed, in contact with skin, or if inhaled. It may cause an allergic skin reaction and is suspected of causing cancer.[13][14] It is also very toxic to aquatic life.

• Personal Protective Equipment (PPE): Always use in a certified chemical fume hood. Wear a lab coat, nitrile gloves, and safety glasses with side shields.[13]

• Handling: Avoid creating dust. Use appropriate tools for weighing and transferring the solid. Contaminated clothing should be removed and laundered before reuse.[16]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8][14] Keep away from oxidizing agents and incompatible materials.

Conclusion: Enabling Discovery Through Diligent Sourcing

4-(3-Chlorophenyl)aniline is a commercially available and indispensable building block for modern drug discovery. Its successful application, however, begins not in the reaction flask, but with a strategic and diligent procurement process. By carefully selecting suppliers, demanding comprehensive documentation, and performing independent analytical verification, researchers can ensure the quality and integrity of their starting materials. This foundational step is critical for generating reliable, reproducible data and ultimately, for advancing the development of novel therapeutics.

References

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• AA Blocks. (n.d.). 4-(3-Chlorophenyl)aniline, HCl, min 97%. Available at: [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 4-Chloroaniline. Available at: [Link]

• LookChem. (n.d.). 3-(4-chlorophenyl)aniline. Available at: [Link]

• University of Dundee. (2022). Synthesis of N-(4-chlorophenyl) substituted pyrano[2,3-c]pyrazoles enabling PKBβ/AKT2 inhibitory and in vitro anti-glioma acti. Discovery Research Portal. Available at: [Link]

• Ibdal Chemicals. (2024). 4-Chloroaniline 103500 - Safety Data Sheet. Available at: [Link]

• Rasayan Journal of Chemistry. (2023). Green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers. Available at: [Link]

• MDPI. (2021). Novel Tyrosine Kinase Inhibitors to Target Chronic Myeloid Leukemia. Molecules, 26(23), 7167. Available at: [Link]

• Vertex Pharmaceuticals Incorporated. (2011). Design and synthesis of kinase inhibitors using novel heterocyclic systems. Available at: [Link]

• Ataman Kimya. (n.d.). 4-CHLOROANILINE. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Available at: [Link]

• MDPI. (2022). Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors. Molecules, 27(19), 6549. Available at: [Link]

• Google Patents. (2015). CN105037172A - Preparation method of 2-(4'-chlorphenyl) aniline.

• PubMed Central. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Journal of King Saud University - Science, 33(1), 101229. Available at: [Link]

• Matrix Fine Chemicals. (n.d.). 3-METHOXY-N-PHENYLANILINE | CAS 101-16-6. Available at: [Link]

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• Cresset Group. (2024). Aniline replacement in drug-like compounds. Available at: [Link]

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Safety and handling of 4-(3-Chlorophenyl)aniline

An In-Depth Technical Guide to the Safe Handling of 4-(3-Chlorophenyl)aniline

Executive Summary

4-(3-Chlorophenyl)aniline is a substituted aniline that serves as a versatile and crucial building block in modern organic synthesis, particularly within medicinal and agrochemical research. It is recognized as a key intermediate in the synthesis of the widely used fungicide, boscalid.[1][2] While its synthetic utility is significant, its structural similarity to other chlorinated anilines necessitates a comprehensive and cautious approach to its handling, storage, and disposal. This guide provides an in-depth framework for researchers, scientists, and drug development professionals to manage the risks associated with this compound.

A Note on Hazard Assessment: As of this writing, comprehensive, peer-reviewed safety data specific to 4-(3-Chlorophenyl)aniline is limited. Therefore, this guide employs a standard and prudent toxicological practice: extrapolating safety and handling protocols from the well-documented profile of its close structural analog, 4-chloroaniline (CAS No. 106-47-8). This approach ensures a high margin of safety when working with this compound.

Physicochemical and Chemical Identity

Understanding the fundamental properties of a chemical is the cornerstone of its safe handling. These characteristics influence its behavior in the laboratory environment, from storage to reaction quenching.

Property	Value	Reference
CAS Number	5748-36-7	[3]
Molecular Formula	C₁₂H₁₀ClN	[3][4]
Molecular Weight	203.67 g/mol	[3][4]
Appearance	Crystalline Solid (based on analogs)	[5]
Boiling Point	341.1°C at 760 mmHg	[3][4]
Density	1.205 g/cm³	[3][4]
Flash Point	160.1°C	[3]
InChIKey	QSNSCYSYFYORTR-UHFFFAOYSA-N	[6]

Hazard Identification and Toxicological Profile

Based on data from analogous compounds, 4-(3-Chlorophenyl)aniline must be treated as a hazardous substance. The primary health risks are associated with its potential carcinogenicity, acute toxicity through all routes of exposure, and its ability to induce methemoglobinemia.

GHS Hazard Pictograms (Anticipated):

• GHS06 (Skull and Crossbones): Acute Toxicity (Fatal or Toxic)

• GHS08 (Health Hazard): Carcinogenicity, Skin Sensitization, Specific Target Organ Toxicity

• GHS09 (Environment): Hazardous to the Aquatic Environment

Primary Toxicological Concerns:

• Acute Toxicity: The compound is anticipated to be toxic if swallowed, inhaled, or in contact with skin.[7] Animal studies on 4-chloroaniline indicate that ingestion of relatively small amounts could be fatal or cause serious organ damage.[8]

• Carcinogenicity: The International Agency for Research on Cancer (IARC) classifies 4-chloroaniline as a Group 2B carcinogen, meaning it is "possibly carcinogenic to humans."[5][6] Therefore, 4-(3-Chlorophenyl)aniline should be handled as a potential carcinogen with extreme caution, minimizing exposure to the lowest possible levels.[9]

• Methemoglobinemia: A significant and immediate danger of aniline derivatives is their ability to interfere with oxygen transport in the blood.[9][10] The substance and its metabolites can oxidize the iron in hemoglobin from the ferrous (Fe²⁺) to the ferric (Fe³⁺) state, forming methemoglobin, which cannot bind and transport oxygen.[8][10] This leads to a form of chemical asphyxiation, with symptoms including cyanosis (a blueish tint to the skin and lips), headache, dizziness, fatigue, and in severe cases, respiratory distress, collapse, and death.[9]

• Skin and Eye Damage: Direct contact is expected to cause serious skin and eye irritation or damage. While not always classified as a primary irritant, prolonged contact can be harmful, and more importantly, the skin serves as a rapid route for systemic absorption.[9][10]

• Skin Sensitization: There is a risk of allergic skin reactions upon repeated contact.[7] Once an individual is sensitized, subsequent exposures to even minute quantities can trigger a significant allergic response.

• Aquatic Toxicity: Chloroanilines are very toxic to aquatic life and can cause long-term adverse effects in the aquatic environment.[11] All releases to the environment must be avoided.

Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach combining engineering controls and appropriate PPE is mandatory to prevent exposure.

Control Measure	Specification	Rationale and Causality
Primary Engineering Control	Certified Chemical Fume Hood	The compound's toxicity via inhalation necessitates that all manipulations (weighing, transfers, reactions) are performed within a fume hood to capture dust and vapors at the source.[12]
Eye/Face Protection	Safety glasses with side shields (ANSI Z87.1) and a face shield	Protects against splashes, and the solid nature of the compound poses a risk of airborne particles. A face shield provides an essential secondary layer of protection.[12]
Hand Protection	Chemical-resistant nitrile gloves (min. thickness 0.11 mm), inspected prior to use	Provides a barrier against skin contact, a primary route of systemic absorption. Gloves must be changed immediately if contamination is suspected.[13]
Body Protection	Flame-resistant laboratory coat, long pants, and closed-toe shoes	Prevents accidental skin contact on arms and legs. A lab coat should be kept buttoned.[12][13]
Respiratory Protection	NIOSH-approved N100/P3 particulate respirator	Required as a secondary measure if engineering controls fail or during emergency situations like large spills where dust may become airborne.

Standard Operating Procedures for Handling and Storage

Adherence to strict protocols is critical for mitigating the risks associated with 4-(3-Chlorophenyl)aniline.

Experimental Workflow: Weighing and Transferring Solid Compound

• Preparation: Before retrieving the compound, ensure the chemical fume hood is operational and the work area is decontaminated. Prepare all necessary equipment (spatulas, weigh boats, receiving flask). Don all required PPE.

• Retrieval: Transport the stock container from its storage location in a secondary, shatter-proof container.

• Manipulation: Place the stock container and all equipment inside the fume hood. Open the container slowly.

• Weighing: Use a spatula to carefully transfer the desired amount of solid to a weigh boat. Avoid any actions that could generate dust.

• Transfer: Carefully transfer the weighed solid into the reaction vessel.

• Cleanup: Tightly seal the stock container. Decontaminate the spatula and weigh boat with an appropriate solvent (e.g., ethanol) inside the hood, disposing of the rinse and materials as hazardous waste. Wipe down the work surface.

• Storage: Return the stock container to its designated, locked storage location, again using a secondary container for transport.

• Doffing PPE: Remove gloves and lab coat before exiting the laboratory. Wash hands thoroughly with soap and water.

Caption: Emergency response decision tree for personnel exposure.

Spills and Leaks

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Communicate: Alert laboratory personnel and the institutional safety officer.

• Secure: Ensure the area is well-ventilated (fume hood is on) and eliminate all ignition sources.

• Protect: Don full PPE, including respiratory protection.

• Contain: For a solid spill, carefully sweep up the material to avoid creating dust. Place it in a labeled, sealed container for hazardous waste disposal. [9]6. Decontaminate: Clean the spill area with a suitable solvent and paper towels, placing all cleanup materials into the hazardous waste container.

• Report: Complete all necessary incident reports as required by your institution.

Fire

• This compound is combustible but not highly flammable. [5]* Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-resistant foam. [9]* Hazards of Combustion: Fire will produce toxic and corrosive gases, including nitrogen oxides (NOx) and hydrogen chloride (HCl). [9][11]* Firefighter Protection: Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with hazardous vapors and decomposition products.

Chemical Reactivity and Stability

• Stability: The compound is stable under recommended storage conditions but may be sensitive to light and air over long periods. [5]* Reactivity:

  • The aniline nitrogen is nucleophilic and can readily react with alkylating and acylating agents. [14] * The aryl chloride moieties can participate in various catalytic cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), which is a cornerstone of its synthetic utility. [14] * It is a weak base and will react exothermically with strong acids. [15]* Hazardous Decomposition: When heated to decomposition, it emits toxic fumes of NOx and HCl. [9][11]

Disposal Considerations

All waste containing 4-(3-Chlorophenyl)aniline, including contaminated labware, PPE, and cleanup materials, must be treated as hazardous waste. [9]* Collect waste in clearly labeled, sealed containers.

• Do not dispose of this chemical down the drain, as it is highly toxic to aquatic organisms. [11]* Follow all institutional, local, state, and federal regulations for the disposal of toxic and carcinogenic chemical waste. Consult with your organization's Environmental Health and Safety (EHS) department for specific guidance.

Conclusion

4-(3-Chlorophenyl)aniline is an indispensable tool for chemical innovation, but it demands respect and meticulous handling. Its potential for severe toxicity necessitates that all operations are conducted within the framework of robust safety protocols, including the consistent use of engineering controls and appropriate personal protective equipment. By understanding its physicochemical properties, toxicological profile, and reactivity, researchers can leverage its synthetic potential while ensuring the safety of themselves, their colleagues, and the environment.

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4-(3-Chlorophenyl)aniline CAS number lookup

An In-Depth Technical Guide to 4-(3-Chlorophenyl)aniline for Drug Discovery Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth technical overview of 4-(3-Chlorophenyl)aniline, a key biaryl intermediate in modern medicinal chemistry. We will explore its fundamental properties, synthesis, analytical validation, and critical applications in contemporary drug discovery, with a particular focus on its role as a foundational building block for targeted protein degraders.

Core Compound Identity and Physicochemical Properties

4-(3-Chlorophenyl)aniline is a biaryl amine whose structural features—specifically the chloro-substituted phenyl ring coupled to an aniline moiety—make it a valuable scaffold in medicinal chemistry. The chlorine atom can modulate physicochemical properties such as lipophilicity and metabolic stability, while the aniline nitrogen provides a crucial handle for further chemical elaboration.

Below is a summary of its key physicochemical properties. Note that while the free base is the primary subject, it is often supplied and used as the hydrochloride salt for improved stability and handling.

Property	Value	Reference(s)
CAS Number	5748-36-7 (Free Base)	[1]
CAS Number (HCl Salt)	811842-60-1	[2]
Molecular Formula	C₁₂H₁₀ClN (Free Base)	[1]
Molecular Weight	203.67 g/mol (Free Base)	[1]
Molecular Weight (HCl Salt)	240.13 g/mol	[2]
Density	1.205 g/cm³	[1]
Boiling Point	341.1 °C at 760 mmHg	[1]

Synthesis and Manufacturing Insights: A Mechanistic Approach

The construction of the biaryl bond is the central challenge in synthesizing 4-(3-Chlorophenyl)aniline. Modern synthetic chemistry overwhelmingly favors palladium-catalyzed cross-coupling reactions for this purpose due to their high efficiency, functional group tolerance, and mild reaction conditions.[3][4] The Suzuki-Miyaura coupling is a particularly robust and scalable method.[5][6]

A logical and field-proven synthetic route involves the Suzuki coupling of a protected aniline derivative with a chlorophenylboronic acid, followed by deprotection. A more common industrial approach, however, couples an aryl halide with the corresponding boronic acid to form a nitro-biaryl intermediate, which is then reduced to the target aniline. This latter approach avoids potential catalyst inhibition by the aniline's free amine and is outlined below.

Experimental Protocol: Two-Step Synthesis via Suzuki Coupling and Nitro Reduction

Step 1: Suzuki-Miyaura Coupling

• Reaction: 1-Bromo-4-nitrobenzene + (3-chlorophenyl)boronic acid → 4-(3-Chlorophenyl)-1-nitrobenzene

• Rationale: This step efficiently constructs the core biaryl scaffold. The nitro group is a robust electron-withdrawing group that activates the aryl bromide towards oxidative addition and serves as a stable precursor to the desired amine.

• Procedure:

  • To a reaction vessel equipped with a condenser and magnetic stirrer, add 1-bromo-4-nitrobenzene (1.0 eq), (3-chlorophenyl)boronic acid (1.2 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.02 eq).

  • Add a suitable solvent system, such as a 3:1 mixture of toluene and water.

  • Add an inorganic base, typically sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) (2.5 eq).

  • Purge the vessel with an inert gas (e.g., nitrogen or argon) for 15-20 minutes.

  • Heat the reaction mixture to 80-90 °C and stir vigorously for 4-6 hours, monitoring progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash chromatography on silica gel to yield the nitro-biaryl intermediate.

Step 2: Nitro Group Reduction

• Reaction: 4-(3-Chlorophenyl)-1-nitrobenzene → 4-(3-Chlorophenyl)aniline

• Rationale: Catalytic hydrogenation is a clean and high-yielding method for reducing aromatic nitro groups to anilines.[7]

• Procedure:

  • Dissolve the purified 4-(3-chlorophenyl)-1-nitrobenzene intermediate (1.0 eq) in a suitable solvent such as ethanol (EtOH) or ethyl acetate (EtOAc).

  • Carefully add a palladium on carbon catalyst (10% Pd/C, ~5 mol% loading) to the solution.

  • Place the reaction vessel under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) and stir vigorously at room temperature.

  • Monitor the reaction by TLC or LC-MS until the starting material is fully consumed (typically 2-4 hours).

  • Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to yield the final product, 4-(3-Chlorophenyl)aniline. The product can be further purified by recrystallization if necessary.

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Protocols & Analytical Methods

Application Notes & Protocols: 4-(3-Chlorophenyl)aniline as a Versatile Building Block in Organic Synthesis

Introduction: The Strategic Value of 4-(3-Chlorophenyl)aniline

4-(3-Chlorophenyl)aniline is a substituted diarylamine that serves as a highly versatile and strategic building block in modern organic synthesis. Its structure, featuring a nucleophilic secondary amine and two distinct aromatic rings—one of which is activated for cross-coupling reactions by a chlorine substituent—offers multiple reaction handles for constructing complex molecular architectures. This unique combination makes it an invaluable precursor in the synthesis of high-value compounds, particularly in the pharmaceutical and agrochemical industries.[1]

The presence of the 3-chloro substituent is not merely a synthetic handle; it can significantly influence the physicochemical properties of the final molecule, enhancing metabolic stability, modulating lipophilicity, and providing specific steric and electronic interactions for potent target binding.[2][3] This guide provides an in-depth exploration of the key synthetic transformations involving 4-(3-Chlorophenyl)aniline, complete with detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Core Reactivity and Synthetic Transformations

The utility of 4-(3-Chlorophenyl)aniline stems from the reactivity of its two primary functional components: the secondary amine (N-H bond) and the aryl-chloride (C-Cl bond). This dual reactivity allows for its participation in some of the most powerful bond-forming reactions in the synthetic chemist's toolkit.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation, enabling the coupling of amines with aryl halides.[4][5] In this context, the secondary amine of 4-(3-Chlorophenyl)aniline acts as the nucleophilic partner, reacting with a variety of aryl or heteroaryl halides to generate complex triarylamine structures. These motifs are prevalent in materials science and medicinal chemistry, particularly in the design of kinase inhibitors.[6][7]

The choice of palladium catalyst, ligand, and base is critical for achieving high yields, especially with sterically hindered or electronically deactivated coupling partners.[8] Sterically hindered phosphine ligands, such as XPhos or SPhos, are often essential for facilitating the catalytic cycle.[9]

Caption: General workflow for Buchwald-Hartwig C-N coupling.

Palladium-Catalyzed Suzuki-Miyaura Coupling

While the amine group provides a route for C-N bond formation, the chloro-substituent on one of the aryl rings serves as an excellent handle for C-C bond formation via the Suzuki-Miyaura reaction.[10][11] This reaction couples the aryl chloride with an organoboron species (typically a boronic acid or ester) to form a new biaryl linkage.[10] This transformation is exceptionally powerful for synthesizing complex poly-aromatic systems found in pharmaceuticals, agrochemicals, and functional materials.[12]

The synthesis of 2-(4'-chlorophenyl)aniline, a key intermediate for the fungicide Boscalid, often employs a Suzuki reaction, highlighting the industrial relevance of this methodology.[13][14][15]

Caption: General workflow for Suzuki-Miyaura C-C coupling.

Application in the Synthesis of Kinase Inhibitors

The diarylamine scaffold, readily accessible from 4-(3-chlorophenyl)aniline, is a privileged structure in the design of protein kinase inhibitors.[6] Kinases are critical enzymes that regulate cellular signaling pathways, and their dysregulation is a hallmark of diseases like cancer.[16]

Many FDA-approved kinase inhibitors target pathways such as the Vascular Endothelial Growth Factor Receptor (VEGFR) and Mesenchymal-Epithelial Transition factor (MET), which are crucial for tumor angiogenesis, proliferation, and metastasis.[6] The structural motif provided by 4-(3-chlorophenyl)aniline serves as an excellent starting point for developing potent inhibitors that can occupy the ATP-binding site of these kinases.[17]

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Application Notes and Protocols for Suzuki Coupling Reactions with 4-(3-Chlorophenyl)aniline

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Biaryl Amines

In the landscape of modern medicinal chemistry, the biaryl amine motif, specifically derivatives of 4-(3-Chlorophenyl)aniline, represents a cornerstone structural unit. These compounds are prevalent in a multitude of pharmacologically active agents, serving as critical scaffolds that influence receptor binding, metabolic stability, and overall pharmacokinetic profiles.[1][2] The aniline moiety itself, while a versatile building block, can present metabolic liabilities, making its thoughtful modification a key strategy in drug development to enhance safety and efficacy.[3][4] The Suzuki-Miyaura cross-coupling reaction stands out as a premier method for the synthesis of these vital biaryl structures, offering a robust and versatile tool for creating carbon-carbon bonds.[5][6] This guide provides an in-depth exploration of the Suzuki coupling reaction as applied to 4-(3-Chlorophenyl)aniline, a challenging yet rewarding substrate. We will delve into the mechanistic intricacies, provide field-proven protocols, and offer insights to empower researchers in their synthetic endeavors.

Core Principles: Deconstructing the Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that forges a new carbon-carbon bond between an organohalide and an organoboron compound, typically a boronic acid or its ester derivative, in the presence of a base.[5][7][8][9] The reaction proceeds through a well-established catalytic cycle involving a palladium(0) active species. The three key steps are:

• Oxidative Addition: The catalytic cycle begins with the insertion of the palladium(0) complex into the carbon-halogen bond (C-Cl in our case) of the 4-(3-Chlorophenyl)aniline. This is often the rate-determining step, particularly with the relatively inert C-Cl bond, and results in a palladium(II) intermediate.[5][6][7] The choice of a bulky, electron-rich phosphine ligand is crucial here to facilitate this challenging activation.[8][10]

• Transmetalation: In this step, the organic group from the organoboron reagent is transferred to the palladium(II) complex. The base plays a critical role by activating the boronic acid to form a more nucleophilic boronate species, which then readily undergoes ligand exchange with the halide on the palladium center.[7][8][11][12]

• Reductive Elimination: This is the final step where the two organic fragments on the palladium(II) complex couple and are expelled as the desired biaryl product. This process regenerates the palladium(0) catalyst, allowing it to re-enter the catalytic cycle.[5][7][8]

Visualizing the Catalytic Cycle

Caption: Figure 1: The Suzuki-Miyaura Catalytic Cycle.

Experimental Design: Key Parameter Optimization

The success of a Suzuki coupling with a challenging substrate like 4-(3-Chlorophenyl)aniline hinges on the careful selection of several key parameters. The inherent difficulty lies in the strength of the C-Cl bond, which requires a highly active catalytic system.[10]

Parameter	Recommended Choices & Rationale
Palladium Precatalyst	Pd(OAc)₂ or Pd₂(dba)₃: These are common and effective Pd(0) sources or precursors that are reduced in situ to the active Pd(0) species.[11]
Ligand	Bulky, Electron-Rich Phosphines: Ligands such as SPhos, XPhos, or RuPhos are essential for coupling aryl chlorides. Their steric bulk promotes reductive elimination, while their electron-donating nature facilitates the oxidative addition step.[10][13] N-heterocyclic carbenes (NHCs) are also highly effective alternatives.[11][14]
Base	K₂CO₃, K₃PO₄, or Cs₂CO₃: A moderately strong inorganic base is required to activate the boronic acid without causing unwanted side reactions. The choice of base can significantly impact the reaction rate and yield.[7][12][15]
Solvent	Aqueous Toluene, Dioxane, or THF: A mixture of an organic solvent and water is typically used. The organic solvent solubilizes the reactants, while water helps to dissolve the inorganic base and facilitate the transmetalation step. The polarity of the solvent can influence reaction selectivity and rate.[16][17][18][19]
Temperature	60-100 °C: Elevated temperatures are generally required to overcome the activation energy for the oxidative addition of the aryl chloride.[7]

Detailed Experimental Protocol: A Step-by-Step Guide

This protocol provides a general framework for the Suzuki coupling of 4-(3-Chlorophenyl)aniline with a representative arylboronic acid. Note: All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using Schlenk techniques or in a glovebox.

Materials and Reagents:

• 4-(3-Chlorophenyl)aniline (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

• SPhos (0.04 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane (anhydrous, degassed)

• Water (degassed)

• Ethyl acetate (for workup)

• Brine (for workup)

• Anhydrous magnesium sulfate (MgSO₄) (for drying)

Experimental Workflow Visualization

Caption: Figure 2: Experimental Workflow for Suzuki Coupling.

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 4-(3-Chlorophenyl)aniline (e.g., 1.0 mmol, 205.67 mg), the arylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol, 4.5 mg), SPhos (0.04 mmol, 16.4 mg), and K₂CO₃ (2.0 mmol, 276.4 mg).

• Inert Atmosphere: Seal the flask with a septum and purge with argon for 5 minutes. Then, evacuate the flask under high vacuum and backfill with argon. Repeat this cycle two more times.

• Solvent Addition: To the flask, add degassed 1,4-dioxane (e.g., 8 mL) and degassed water (e.g., 2 mL) via syringe.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir the mixture vigorously for 12-24 hours.

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) by taking small aliquots from the reaction mixture.

• Workup: Once the reaction is complete (as indicated by the consumption of the starting material), allow the mixture to cool to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and transfer it to a separatory funnel.

• Extraction: Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the desired biaryl amine.

Trustworthiness and Self-Validation

The protocol outlined above is designed to be a self-validating system. Key checkpoints include:

• Color Change: The reaction mixture will typically change color upon heating, indicating the formation of the active palladium catalyst.

• TLC/GC-MS Monitoring: Regular monitoring of the reaction allows for the confirmation of product formation and the disappearance of starting materials.

• Spectroscopic Analysis: The final purified product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Conclusion: A Powerful Tool for Drug Discovery

The Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of biaryl amines derived from 4-(3-Chlorophenyl)aniline. While the coupling of aryl chlorides presents challenges, the use of modern, highly active catalyst systems comprising bulky, electron-rich phosphine ligands has made these transformations routine.[10][13][20] By understanding the underlying mechanism and carefully optimizing the reaction parameters, researchers can efficiently access a wide range of novel compounds with significant potential in drug discovery and materials science.

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• Organic Chemistry Portal. Suzuki Coupling. [Link]

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• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Journal of the American Chemical Society. Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. [Link]

• National Institutes of Health. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. [Link]

• BYJU'S. Merits of the Suzuki Coupling Reaction. [Link]

• Royal Society of Chemistry. Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• White Rose Research Online. Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• ResearchGate. Solvent effects in palladium catalysed cross-coupling reactions | Request PDF. [Link]

• PubMed. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. [Link]

• SciSpace. (Open Access) Solvent effects in palladium catalysed cross-coupling reactions (2019) | James Sherwood | 237 Citations. [Link]

• Wordpress. Use of Base Metals in Suzuki Coupling. [Link]

• Semantic Scholar. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. [Link]

• ACS Publications. High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. [Link]

• ResearchGate. ChemInform Abstract: A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. [Link]

• Myers Group, Harvard University. The Suzuki Reaction. [Link]

• White Rose Research Online. The iron-catalysed Suzuki coupling of aryl chlorides. [Link]

• ACS Publications. Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. [Link]

• ResearchGate. General and User-friendly Method for Suzuki Reactions with Aryl Chlorides. [Link]

• ResearchGate. Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. [Link]

• MDPI. Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. [Link]

• ResearchGate. High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source | Request PDF. [Link]

• Organic Chemistry Portal. An Extremely Active and General Catalyst for Suzuki Coupling Reaction of Unreactive Aryl Chlorides. [Link]

• National Institutes of Health. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. [Link]

• ResearchGate. Polyaniline-Supported Palladium-Catalyzed Suzuki—Miyaura, Cross-Coupling of Bromo- and Chloroarenes in Water. [Link]

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• YouTube. Suzuki cross-coupling reaction. [Link]

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Application Notes and Protocols for the Buchwald-Hartwig Amination of 4-(3-Chlorophenyl)aniline

Introduction: The Strategic Importance of C-N Bond Formation

The palladium-catalyzed Buchwald-Hartwig amination has emerged as a cornerstone of modern organic synthesis, providing a robust and versatile methodology for the construction of carbon-nitrogen (C-N) bonds.[1] This transformation has revolutionized the synthesis of arylamines, which are pivotal structural motifs in a vast array of pharmaceuticals, agrochemicals, and functional materials. The reaction's broad substrate scope and tolerance for various functional groups have made it an indispensable tool for researchers, scientists, and drug development professionals.

Aryl chlorides, such as 4-(3-chlorophenyl)aniline, can be challenging substrates for this transformation due to the inherent strength of the C-Cl bond. However, the development of sophisticated catalyst systems, particularly those employing bulky, electron-rich phosphine ligands, has enabled the efficient coupling of these less reactive electrophiles.[2] These application notes provide a comprehensive technical guide, including a detailed, field-proven protocol for the Buchwald-Hartwig amination of 4-(3-chlorophenyl)aniline with morpholine, a common cyclic secondary amine.

Mechanistic Insights: The Engine of the Reaction

The catalytic cycle of the Buchwald-Hartwig amination is a well-elucidated process that hinges on the ability of a palladium catalyst to cycle between the Pd(0) and Pd(II) oxidation states. The efficiency of this cycle is profoundly influenced by the choice of ligand, base, and solvent.

The generally accepted mechanism proceeds through the following key steps:

• Oxidative Addition: The active L-Pd(0) catalyst (where L is a phosphine ligand) initiates the cycle by undergoing oxidative addition into the carbon-chlorine bond of the 4-(3-chlorophenyl)aniline to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine coupling partner, in this case, morpholine, coordinates to the palladium center. A strong base is then required to deprotonate the coordinated amine, forming a palladium-amido complex.

• Reductive Elimination: The final C-N bond is forged through reductive elimination from the palladium-amido complex. This step yields the desired N-arylated product and regenerates the active Pd(0) catalyst, which can then re-engage in the catalytic cycle.[3]

The judicious selection of a bulky, electron-rich phosphine ligand, such as XPhos, is critical. These ligands promote the oxidative addition of the aryl chloride and facilitate the reductive elimination step, ultimately leading to higher reaction efficiency and yields.

Figure 2: A flowchart of the experimental workflow for the Buchwald-Hartwig amination.

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 13.7 mg, 0.015 mmol), 2-dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos, 14.3 mg, 0.03 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol).

• Inert Atmosphere: Seal the Schlenk tube with a rubber septum, and evacuate and backfill with nitrogen or argon three times.

• Reagent Addition: Under a positive pressure of inert gas, add 4-(3-chlorophenyl)aniline (204 mg, 1.0 mmol) and anhydrous toluene (5 mL). Finally, add morpholine (105 mg, 1.2 mmol) via syringe.

• Reaction: Place the sealed Schlenk tube in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) by taking small aliquots from the reaction mixture.

• Work-up: Once the reaction is complete, as indicated by the consumption of the starting material, cool the mixture to room temperature. Carefully quench the reaction by the slow addition of water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired N-[4-(3-chlorophenyl)phenyl]morpholine.

• Characterization: The purified product should be characterized by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its identity and purity.

Troubleshooting and Optimization

• Low or No Conversion: If the reaction shows low or no conversion, ensure that the reagents and solvent are anhydrous and that the reaction was performed under a strictly inert atmosphere. The quality of the palladium catalyst and ligand is also crucial. Increasing the reaction temperature or time may also improve the yield.

• Side Reactions: The formation of side products can sometimes be observed. In such cases, screening different ligands, bases, or solvents may be necessary to optimize the reaction for the desired product.

• Catalyst Deactivation: If catalyst deactivation is suspected, using a pre-catalyst system or adjusting the ligand-to-palladium ratio may be beneficial.

Conclusion

The Buchwald-Hartwig amination is a powerful and versatile tool for the synthesis of arylamines. The protocol detailed above for the coupling of 4-(3-chlorophenyl)aniline with morpholine provides a reliable starting point for researchers. By understanding the underlying mechanism and carefully controlling the reaction parameters, this transformation can be successfully applied to the synthesis of a wide range of complex molecules in drug discovery and materials science.

References

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Morpholine. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: XPhos. Retrieved from [Link]

• MDPI. (n.d.). Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines. Retrieved from [Link]

• PubMed Central. (n.d.). Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Derivatives via Suzuki Cross-Coupling Reaction: An Exploration of Their Non-Linear Optical Properties, Reactivity and Structural Features. Retrieved from [Link]

• ResearchGate. (2025). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of morpholine derivatives from 1,3-dienes and N-arylaminoalcohols by palladium-catalyzed sequential C–N and C–O bond formation. Retrieved from [Link]

• ResearchGate. (2010). Computational study of (PBu3)-Bu-t as ligand in the palladium-catalysed amination of phenylbromide with morpholine. Retrieved from [Link]

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Application Notes & Protocols: 4-(3-Chlorophenyl)aniline Derivatives as Kinase Inhibitors

Introduction: The Strategic Importance of the 4-(3-Chlorophenyl)aniline Scaffold

Protein kinases are fundamental regulators of cellular signaling, controlling processes from proliferation and differentiation to apoptosis and metabolism.[1] Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them one of the most critical target classes in modern drug discovery.[2][3][4] Within the vast chemical space of kinase inhibitors, certain molecular scaffolds have emerged as "privileged structures" due to their inherent ability to interact favorably with the highly conserved ATP-binding site of kinases.

The 4-(3-chlorophenyl)aniline core is one such scaffold. Its constituent fragments are prevalent in numerous kinase inhibitors, serving as a versatile foundation for developing potent and selective therapeutic agents.[5] The rationale for its utility is rooted in its specific structural features:

• Hinge-Binding Moiety: The aniline nitrogen and adjacent aromatic ring are perfectly poised to form critical hydrogen bonds with the "hinge region" of the kinase, an interaction that anchors the inhibitor within the ATP-binding pocket.[5]

• Hydrophobic Engagement: The 3-chlorophenyl group effectively occupies hydrophobic pockets adjacent to the ATP-binding site, enhancing binding affinity.[5] The chlorine substituent, a small lipophilic electron-withdrawing group, can significantly improve potency.[6]

• Tunable Physicochemical Properties: The chloro-substitution modulates the molecule's electronics and lipophilicity, which can be fine-tuned to optimize pharmacokinetic properties like cell permeability and metabolic stability.[5]

• Vectors for Optimization: The core structure provides multiple sites for chemical modification, allowing medicinal chemists to build upon the scaffold to enhance potency against the primary target and improve selectivity across the kinome.[5][7]

This guide provides a detailed framework for characterizing novel 4-(3-chlorophenyl)aniline derivatives, focusing on their potential as inhibitors of two major oncogenic kinase families: the Raf kinases within the MAPK pathway and the Vascular Endothelial Growth Factor Receptors (VEGFRs) critical for angiogenesis.

Predominant Mechanism of Action: ATP-Competitive Inhibition

Most small-molecule kinase inhibitors derived from aniline scaffolds, including the 4-(3-chlorophenyl)aniline series, function as ATP-competitive inhibitors .[8] They are designed to occupy the same binding site as the natural substrate, adenosine triphosphate (ATP), thereby preventing the kinase from transferring a phosphate group to its downstream substrates and halting the signaling cascade.

These inhibitors are typically classified as Type I or Type II:

• Type I Inhibitors: Bind to the active conformation of the kinase (DFG-in).

• Type II Inhibitors: Bind to the inactive conformation (DFG-out), often extending into an adjacent allosteric pocket.[8]

The specific binding mode determines the inhibitor's selectivity profile and its potential to overcome resistance mutations. The protocols outlined in this guide are designed to elucidate the potency and cellular efficacy of these compounds, regardless of their specific binding type.

Mechanism of ATP-competitive inhibition.

Key Molecular Targets and Signaling Pathways

B-Raf and the MAPK/ERK Signaling Pathway

The Ras-Raf-MEK-ERK (MAPK) pathway is a critical signaling cascade that drives cell proliferation, differentiation, and survival.[1][9] The B-Raf kinase is a central component of this pathway.[9] In a significant percentage of cancers, particularly melanoma, mutations in the BRAF gene (most commonly V600E) lead to constitutive activation of the kinase, resulting in uncontrolled cell growth.[10][11] Therefore, inhibiting B-Raf is a clinically validated strategy for treating these malignancies.[12]

Targeting B-Raf in the MAPK pathway.

VEGFR and Tumor Angiogenesis

Angiogenesis, the formation of new blood vessels, is essential for tumor growth and metastasis, supplying tumors with oxygen and nutrients.[13][14] The Vascular Endothelial Growth Factor (VEGF) and its receptor, VEGFR-2, are the primary mediators of this process.[13][15] Overexpression of VEGF by tumors activates VEGFR-2 on endothelial cells, triggering a signaling cascade that promotes their proliferation and migration.[16] Inhibiting VEGFR-2 kinase activity is a cornerstone of anti-angiogenic therapy, effectively starving tumors by disrupting their blood supply.[14][17]

Targeting VEGFR-2 in the angiogenesis pathway.

Experimental Workflows and Protocols

The following protocols provide a comprehensive workflow for the initial characterization of a novel 4-(3-chlorophenyl)aniline derivative, from direct enzyme inhibition to cellular effects.

Logical workflow for inhibitor evaluation.

Protocol 1: In Vitro Biochemical Kinase Assay for IC₅₀ Determination

1.1. Expertise & Rationale: This initial step is critical for determining if the compound directly inhibits the kinase of interest in a clean, cell-free system.[3] It measures the compound concentration required to inhibit 50% of the kinase's enzymatic activity (the IC₅₀ value), providing a direct measure of potency.[18] Using a purified, recombinant enzyme eliminates variables such as cell membrane permeability or intracellular metabolism, ensuring that any observed activity is due to direct interaction with the target kinase.[19] Radiometric assays using [³³P]-ATP are considered the gold standard for their sensitivity and direct measurement of phosphorylation, avoiding false positives common in indirect formats.[4][18]

1.2. Materials:

• Recombinant human kinase (e.g., B-Raf V600E, VEGFR-2)

• Specific peptide substrate for the kinase

• Test compound stock solution (e.g., 10 mM in 100% DMSO)

• Kinase Assay Buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.5 mM DTT)

• [γ-³³P]ATP

• "Cold" (non-radioactive) ATP

• Phosphocellulose paper or membrane

• Wash Buffer (e.g., 0.75% phosphoric acid)

• Scintillation fluid and counter

• 96-well plates

1.3. Step-by-Step Methodology:

• Compound Dilution: Prepare a serial dilution of the test compound in a 96-well plate. Start with a high concentration (e.g., 100 µM) and perform 3-fold serial dilutions in kinase buffer containing a fixed percentage of DMSO (e.g., 1%). Include "no inhibitor" (positive control) and "no enzyme" (background) wells.

• Enzyme & Substrate Addition: Add the kinase and its specific peptide substrate to each well.[20] Use concentrations optimized for linear reaction kinetics.

• Pre-incubation: Incubate the plate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiate Reaction: Start the kinase reaction by adding a mix of [γ-³³P]ATP and cold ATP.[21] The final ATP concentration should be at or near the Km for the specific kinase to ensure competitive binding can be accurately measured.[3] Incubate at 30°C for a predetermined time (e.g., 30-60 minutes) within the linear range of the reaction.

• Stop Reaction & Spot: Terminate the reaction by adding a stop solution (e.g., phosphoric acid). Spot a portion of the reaction mixture from each well onto a phosphocellulose membrane.

• Washing: Wash the membrane extensively with wash buffer to remove unincorporated [γ-³³P]ATP. The phosphorylated substrate will remain bound to the membrane.

• Quantification: Dry the membrane, add scintillation fluid, and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Subtract the background counts ("no enzyme" control) from all other wells.

  • Calculate the percent inhibition for each compound concentration relative to the positive control ("no inhibitor").

  • Plot percent inhibition versus log[inhibitor concentration] and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Protocol 2: Cell-Based Western Blot for Target Engagement

2.1. Expertise & Rationale: A potent biochemical IC₅₀ does not guarantee efficacy in a living cell.[3] This protocol assesses whether the compound can penetrate the cell membrane, engage its target kinase, and inhibit its downstream signaling pathway.[22] Western blotting is a robust and widely used technique to measure changes in protein phosphorylation. By using phospho-specific antibodies, we can directly visualize the inhibition of the kinase's activity.[23] For B-Raf, we will measure the phosphorylation of its direct substrate, MEK, or the downstream effector, ERK. For VEGFR-2, we will measure its autophosphorylation. Including a loading control (e.g., GAPDH or β-actin) is a critical self-validating step to ensure equal protein loading across lanes.[24]

2.2. Materials:

• Cancer cell line expressing the target kinase (e.g., A375 melanoma for B-Raf V600E; HUVEC for VEGFR-2)

• Cell culture media and supplements

• Test compound

• Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• BCA or Bradford protein assay kit

• SDS-PAGE gels, running buffer, and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus[21]

• Blocking Buffer (e.g., 5% Bovine Serum Albumin (BSA) in TBST is preferred for phospho-proteins to avoid background from casein in milk).

• Primary antibodies:

  • Phospho-ERK (Thr202/Tyr204) or Phospho-MEK (Ser217/221)

  • Total ERK or Total MEK

  • Phospho-VEGFR-2 (Tyr1175)

  • Total VEGFR-2

  • Loading control: GAPDH or β-actin

• HRP-conjugated secondary antibody[23]

• Enhanced Chemiluminescence (ECL) substrate[23]

• Imaging system

2.3. Step-by-Step Methodology:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with increasing concentrations of the test compound for a specified time (e.g., 2-4 hours). Include a vehicle control (e.g., DMSO). For VEGFR-2, starve cells overnight and then stimulate with VEGF for 10-15 minutes in the presence of the inhibitor.

• Cell Lysis: Wash cells with ice-cold PBS and lyse by adding ice-cold lysis buffer.[25] Scrape the cells, collect the lysate, and clarify by centrifugation.[25]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Normalize the protein concentration for all samples. Add Laemmli sample buffer and heat at 95°C for 5 minutes to denature the proteins.[23]

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane and separate by SDS-polyacrylamide gel electrophoresis.[20]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.[21]

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[23]

• Primary Antibody Incubation: Incubate the membrane with the primary phospho-specific antibody (e.g., anti-phospho-ERK) overnight at 4°C with gentle agitation.

• Washing & Secondary Antibody: Wash the membrane three times with TBST. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again, then apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Re-probing: To validate the results, the membrane can be stripped of antibodies and re-probed for the total protein (e.g., Total ERK) and a loading control (e.g., GAPDH) to confirm that changes in the phospho-signal are not due to changes in total protein levels.

2.4. Data Presentation: Quantitative Analysis of Pathway Modulation

The following table represents hypothetical data from a Western blot experiment, where band intensities are quantified and normalized.

Treatment (Compound X)	p-ERK Intensity (Normalized to Total ERK)	Fold Change (vs. Vehicle)
Vehicle (DMSO)	1.00	1.0
10 nM	0.85	0.85
100 nM	0.42	0.42
1 µM	0.11	0.11
10 µM	0.05	0.05

Protocol 3: Cell Proliferation / Viability Assay

3.1. Expertise & Rationale: The ultimate goal of an anti-cancer kinase inhibitor is to stop tumor cell growth. This assay measures the functional consequence of inhibiting the target signaling pathway.[26] It quantifies the compound's effect on cell viability or proliferation, providing a key indicator of its potential therapeutic efficacy. Assays like the MTS assay are colorimetric and measure the metabolic activity of viable cells, which correlates with cell number. This provides a robust, high-throughput method to determine the compound's growth-inhibitory concentration (GI₅₀).

3.2. Materials:

• Target cancer cell line

• 96-well cell culture plates

• Test compound

• MTS reagent (or similar viability assay reagent like MTT or CellTiter-Glo)

• Plate reader

3.3. Step-by-Step Methodology:

• Cell Seeding: Seed cells at a low density (e.g., 2,000-5,000 cells/well) in a 96-well plate and allow them to attach overnight.

• Compound Treatment: Add serial dilutions of the test compound to the wells. Include vehicle control wells.

• Incubation: Incubate the plate for 72 hours, a sufficient time for differences in proliferation to become apparent.

• Add Reagent: Add the MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Measure Absorbance: Measure the absorbance at the appropriate wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis:

  • Normalize the absorbance values to the vehicle control wells (representing 100% viability).

  • Plot the percent viability against the log[inhibitor concentration].

  • Fit the data to a dose-response curve to calculate the GI₅₀ (or IC₅₀) value, which is the concentration of compound that causes 50% inhibition of cell growth.

References

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• ResearchGate. (2020, February 27). (PDF) Tyrosine kinase inhibitors. 5. Synthesis and structure-activity relationships for 4-[(phenylmethyl)amino]- and 4-(phenylamino)quinazolines as potent adenosine 5'-triphosphate binding site inhibitors of the tyrosine kinase domain of the epidermal growth factor receptor. Retrieved from [Link]

• ResearchGate. (n.d.). Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives: Pyridylpyrimidinylaminophenyl Amides as Kinase Inhibitors. Retrieved from [Link]

• ACS Publications. (2015, March 18). N-(3-Ethynyl-2,4-difluorophenyl)sulfonamide Derivatives as Selective Raf Inhibitors. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). Chlorinated benzothiadiazines inhibit angiogenesis through suppression of VEGFR2 phosphorylation. PMC. Retrieved from [Link]

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• Frontiers. (n.d.). Recent advances of anti-angiogenic inhibitors targeting VEGF/VEGFR axis. Retrieved from [Link]

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Application of 4-(3-Chlorophenyl)aniline in Pesticide Synthesis: A Technical Guide

Introduction: The Versatility of the Biphenylamine Scaffold in Modern Agrochemicals

The 4-(3-chlorophenyl)aniline moiety, a substituted biphenylamine, represents a cornerstone scaffold in the discovery and development of modern pesticides. Its structural rigidity, coupled with the specific electronic properties imparted by the chlorine substituent, makes it an ideal building block for molecules designed to interact with high affinity to biological targets in pests and pathogens. This guide provides an in-depth exploration of the application of 4-(3-chlorophenyl)aniline in the synthesis of novel pesticides, with a focus on a representative nicotinamide fungicide. We will delve into the synthetic protocols, the rationale behind the experimental design, and the biochemical mode of action that underpins the efficacy of these compounds.

Core Application: Synthesis of a Novel Nicotinamide Fungicide

A prominent application of biphenylamines in agrochemicals is in the synthesis of carboxamide fungicides. These compounds are renowned for their efficacy against a broad spectrum of fungal diseases. The following sections detail the synthesis of a hypothetical, yet representative, N-(4-(3-chlorophenyl)phenyl)nicotinamide fungicide, demonstrating the utility of 4-(3-chlorophenyl)aniline as a key intermediate.

Scientific Rationale: The Role of the Biphenylamine Moiety

The biphenylamine core is crucial for the biological activity of this class of fungicides. The two phenyl rings are conformationally restricted, which can favor a specific binding orientation within the active site of the target enzyme. The 3-chloro substituent on one of the phenyl rings enhances the lipophilicity of the molecule, which can improve its ability to penetrate fungal cell membranes. Furthermore, the electronic nature of the chlorine atom can influence the binding affinity to the target protein through specific interactions.

Experimental Protocol: Synthesis of N-(4-(3-chlorophenyl)phenyl)-2-chloronicotinamide

This two-step protocol outlines the synthesis of a key intermediate, 2-chloronicotinoyl chloride, followed by its reaction with 4-(3-chlorophenyl)aniline to yield the final product.

Step 1: Synthesis of 2-Chloronicotinoyl Chloride

This initial step activates the nicotinic acid for subsequent amidation.

• Reaction: 2-Chloronicotinic acid is converted to its acid chloride using a chlorinating agent.

• Reagents and Solvents:

  • 2-Chloronicotinic acid

  • Thionyl chloride (SOCl₂) or oxalyl chloride

  • Catalytic amount of N,N-dimethylformamide (DMF)

  • Anhydrous toluene or dichloromethane (DCM) as solvent

• Procedure:

  • To a stirred suspension of 2-chloronicotinic acid in anhydrous toluene, add a catalytic amount of DMF.

  • Slowly add thionyl chloride dropwise at room temperature.

  • Heat the reaction mixture to reflux (approximately 110°C for toluene) and maintain for 2-3 hours, monitoring the reaction progress by the cessation of gas evolution.

  • After completion, distill off the excess thionyl chloride and solvent under reduced pressure to obtain crude 2-chloronicotinoyl chloride, which can be used in the next step without further purification.

Causality of Experimental Choices:

• Thionyl Chloride: A common and effective reagent for converting carboxylic acids to acid chlorides.

• DMF (catalyst): Acts as a catalyst by forming a Vilsmeier reagent in situ, which is a more reactive acylating agent.

• Anhydrous Conditions: Necessary to prevent the hydrolysis of the highly reactive acid chloride back to the carboxylic acid.

Step 2: Synthesis of N-(4-(3-chlorophenyl)phenyl)-2-chloronicotinamide

This step involves the formation of the amide bond between the 4-(3-chlorophenyl)aniline and the activated nicotinic acid derivative. A similar reaction is used in the synthesis of the commercial fungicide Boscalid, where 2-(4'-chlorophenyl)aniline is reacted with 2-chloronicotinoyl chloride[1].

• Reaction: Nucleophilic acyl substitution of 2-chloronicotinoyl chloride with 4-(3-chlorophenyl)aniline.

• Reagents and Solvents:

  • 4-(3-Chlorophenyl)aniline

  • 2-Chloronicotinoyl chloride (from Step 1)

  • A non-nucleophilic base such as triethylamine (Et₃N) or pyridine

  • Anhydrous solvent such as toluene, tetrahydrofuran (THF), or dichloromethane (DCM)

• Procedure:

  • Dissolve 4-(3-chlorophenyl)aniline and triethylamine in anhydrous toluene in a reaction flask under an inert atmosphere (e.g., nitrogen).

  • Cool the mixture in an ice bath.

  • Slowly add a solution of 2-chloronicotinoyl chloride in anhydrous toluene dropwise to the cooled mixture.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to obtain N-(4-(3-chlorophenyl)phenyl)-2-chloronicotinamide.

Causality of Experimental Choices:

• Triethylamine (Base): Acts as a scavenger for the hydrochloric acid (HCl) generated during the reaction, driving the equilibrium towards the product and preventing the protonation of the aniline nitrogen.

• Inert Atmosphere: Prevents side reactions with atmospheric moisture and oxygen.

• Cooling during addition: The reaction is exothermic, and initial cooling helps to control the reaction rate and prevent the formation of byproducts.

Visualization of the Synthetic Workflow

Caption: Synthetic pathway for a novel nicotinamide fungicide.

Mechanism of Action: Inhibition of Succinate Dehydrogenase

Nicotinamide fungicides, such as the one synthesized here, typically act by inhibiting the enzyme succinate dehydrogenase (SDH), also known as Complex II, in the mitochondrial electron transport chain of fungi.

• Target Site: The SDH enzyme is a key component of cellular respiration, responsible for the oxidation of succinate to fumarate.

• Inhibition: The fungicide molecule binds to the ubiquinone-binding site (Q-site) of the SDH enzyme complex. This binding event physically blocks the natural substrate, ubiquinone, from accessing the active site.

• Consequence: The inhibition of SDH disrupts the fungus's ability to produce ATP, the primary energy currency of the cell. This leads to a rapid cessation of cellular processes and ultimately results in fungal cell death. The commercial fungicide Boscalid, which has a similar structure, is a known succinate dehydrogenase inhibitor[2].

Visualization of the Mode of Action

Caption: Inhibition of Fungal Respiration by Nicotinamide Fungicides.

Quantitative Data Summary

Parameter	Step 1: Acid Chloride Formation	Step 2: Amide Coupling
Reactants	2-Chloronicotinic acid, Thionyl chloride	4-(3-Chlorophenyl)aniline, 2-Chloronicotinoyl chloride
Solvent	Toluene	Toluene
Temperature	Reflux (~110°C)	0°C to Room Temperature
Reaction Time	2-3 hours	4-6 hours
Typical Yield	>95% (crude)	80-90% (purified)
Purification	Distillation	Recrystallization/Column Chromatography

Conclusion and Future Perspectives

The synthesis of N-(4-(3-chlorophenyl)phenyl)-2-chloronicotinamide serves as a compelling example of the utility of 4-(3-chlorophenyl)aniline as a versatile intermediate in the development of novel pesticides. The inherent structural and electronic properties of the biphenylamine scaffold, combined with the well-established chemistry of nicotinamide derivatives, provide a robust platform for the creation of potent fungicides that target essential fungal metabolic pathways. Future research in this area will likely focus on the synthesis of analogues with modified substitution patterns on both the biphenylamine and nicotinamide rings to optimize fungicidal activity, broaden the spectrum of controlled pathogens, and address the ongoing challenge of fungicide resistance.

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Derivatization of 4-(3-Chlorophenyl)aniline for analytical purposes

An Application Note and Protocol for the Derivatization of 4-(3-Chlorophenyl)aniline for Analytical Purposes

Authored by: Gemini, Senior Application Scientist

Abstract

This guide provides a comprehensive framework for the chemical derivatization of 4-(3-chlorophenyl)aniline, a compound of significant interest in environmental monitoring and industrial chemistry. Direct analysis of this polar aromatic amine by gas chromatography (GC) is often hindered by poor peak shape and low sensitivity. This application note details a robust derivatization strategy using trifluoroacetic anhydride (TFAA) to convert the analyte into a more volatile and thermally stable derivative, N-(4-(3-chlorophenyl)phenyl)-2,2,2-trifluoroacetamide, making it amenable to sensitive and reliable analysis by Gas Chromatography-Mass Spectrometry (GC-MS). We present the underlying chemical principles, a detailed step-by-step protocol, and optimized GC-MS parameters for quantitative analysis.

Introduction: The Analytical Challenge of Chlorinated Anilines

4-(3-Chlorophenyl)aniline is a member of the chlorinated aromatic amine family. These compounds are widely used as intermediates in the synthesis of dyes, pesticides, pharmaceuticals, and polymers.[1][2][3] However, their prevalence in industrial processes also leads to their release into the environment, where they are recognized as persistent and toxic pollutants.[1][2] Regulatory bodies and environmental protection agencies consequently mandate sensitive monitoring of these compounds in various matrices.[4][5]

The direct analysis of 4-(3-Chlorophenyl)aniline, particularly by GC, presents significant challenges. The primary amine functional group (-NH₂) imparts polarity, leading to undesirable chromatographic behavior such as:

• Peak Tailing: Interaction of the polar amine with active sites on the GC column and liner results in asymmetrical, tailing peaks, complicating integration and reducing accuracy.

• Low Volatility: The compound's polarity reduces its volatility, requiring higher elution temperatures that can lead to thermal degradation.

• Low Sensitivity: Poor peak shape and potential on-column degradation diminish the signal-to-noise ratio, hindering trace-level detection.

To overcome these limitations, chemical derivatization is an essential sample preparation step. This process modifies the analyte's functional group to create a new compound with properties better suited for GC analysis.[6][7] A successful derivatization strategy aims to:

• Increase Volatility: By replacing the active hydrogen on the amine, intermolecular hydrogen bonding is eliminated.

• Improve Thermal Stability: The resulting derivative is less prone to degradation at the high temperatures of the GC inlet and column.

• Enhance Detection: The introduction of specific chemical moieties (like fluorine atoms) can significantly improve detector response.[8]

Strategy Selection: Acylation with Trifluoroacetic Anhydride (TFAA)

For primary aromatic amines, the most common derivatization techniques are silylation and acylation.[7][9][10] While silylation is effective, it requires strictly anhydrous conditions, and the resulting derivatives can be susceptible to hydrolysis.[9][11]

Acylation, particularly with a fluorinated anhydride like Trifluoroacetic Anhydride (TFAA), offers a superior alternative for this application.[6][8] TFAA is a highly reactive and powerful acylating agent that readily converts primary and secondary amines into their corresponding trifluoroacetyl amides.[8][12]

The key advantages of using TFAA for derivatizing 4-(3-Chlorophenyl)aniline are:

• Rapid and Quantitative Reaction: The reaction proceeds quickly and often to completion under mild heating.[8]

• Stable Derivatives: The resulting N-trifluoroacetyl amide is chemically robust and not sensitive to trace moisture.

• Excellent Chromatographic Properties: The derivative is significantly more volatile and less polar than the parent amine, yielding sharp, symmetrical peaks in the chromatogram.[6][8]

• Enhanced Mass Spectrometric Identification: The derivative provides a clear molecular ion and a predictable fragmentation pattern, aiding in confident identification.

The acylation reaction proceeds via a nucleophilic acyl substitution mechanism, as depicted below.

Figure 1: Simplified reaction mechanism for TFAA acylation.

Experimental Protocol: Derivatization Procedure

This protocol provides a step-by-step method for the derivatization of 4-(3-Chlorophenyl)aniline in a standard solution. The same procedure can be adapted for sample extracts after appropriate cleanup and solvent exchange.

Materials and Reagents

Reagent/Material	Grade/Specification	Supplier
4-(3-Chlorophenyl)aniline	≥97% Purity	Standard Supplier
Trifluoroacetic Anhydride (TFAA)	≥99% Purity, Derivatization Grade	Sigma-Aldrich, etc.
Ethyl Acetate	HPLC or GC Grade, Anhydrous	Standard Supplier
Pyridine (Optional Catalyst)	Anhydrous	Standard Supplier
Nitrogen Gas	High Purity (99.999%)	---
Glassware	2 mL Autosampler Vials, Conical Inserts	---
Heating Block / Water Bath	---	---

Safety Precautions:

• 4-(3-Chlorophenyl)aniline: This compound is toxic and a suspected carcinogen. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, within a fume hood.[4]

• Trifluoroacetic Anhydride (TFAA): TFAA is extremely corrosive, volatile, and moisture-sensitive. It reacts violently with water.[8][13] Always handle TFAA in a fume hood, wear acid-resistant gloves, and use dry glassware.

Step-by-Step Derivatization Workflow

Figure 2: Step-by-step workflow for the derivatization of 4-(3-Chlorophenyl)aniline.

Protocol Details:

• Standard Preparation: Prepare a 1 mg/mL stock solution of 4-(3-Chlorophenyl)aniline in ethyl acetate. From this, create working standards at desired concentrations (e.g., 1-100 µg/mL) by serial dilution.

• Aliquot Sample: Transfer 100 µL of the standard or sample extract into a 2 mL glass vial.

• Solvent Evaporation: Evaporate the solvent to complete dryness under a gentle stream of high-purity nitrogen gas at room temperature. This is crucial to remove any water that could react with the TFAA.

• Reagent Addition: Add 100 µL of ethyl acetate to the dried residue, followed by 50 µL of TFAA. Note: For difficult matrices, a small amount of a catalyst like pyridine (10 µL) can be added, but is often unnecessary for primary amines.

• Reaction: Cap the vial tightly and vortex briefly. Place the vial in a heating block or water bath set to 70°C for 30 minutes.

• Work-up: After cooling to room temperature, uncap the vial in the fume hood and evaporate the contents to dryness again under a gentle stream of nitrogen to remove excess TFAA and the trifluoroacetic acid by-product.

• Final Sample: Reconstitute the dried derivative in a suitable volume (e.g., 1.0 mL) of ethyl acetate. The sample is now ready for GC-MS analysis.

Analytical Method: GC-MS

The derivatized sample can be analyzed using a standard gas chromatograph coupled to a mass spectrometer.

Instrumentation and Conditions

The following tables provide recommended starting parameters for a typical GC-MS system. These should be optimized for the specific instrument in use.

Table 1: Gas Chromatograph (GC) Parameters

Parameter	Value	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms, HP-5ms)	A standard, non-polar column provides excellent separation for this type of derivative.[14]
Injection Port	Splitless Mode, 280°C	Ensures efficient transfer of the analyte onto the column while minimizing thermal stress.[15]
Injection Volume	1 µL	---
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Provides optimal separation efficiency and is compatible with MS detection.
Oven Program	70°C (hold 1 min), then 15°C/min to 290°C (hold 5 min)	The temperature program is designed to separate the analyte from solvent and matrix components effectively.[16]

Table 2: Mass Spectrometer (MS) Parameters

Parameter	Value	Rationale
Ionization Mode	Electron Ionization (EI) @ 70 eV	Standard ionization mode that produces reproducible fragmentation patterns for library matching.
Ion Source Temp.	230°C	A standard source temperature that balances ionization efficiency and thermal stability.[15]
Quadrupole Temp.	150°C	Standard setting to maintain mass accuracy.[15]
Solvent Delay	4.0 min	Prevents the high concentration of solvent from entering and saturating the MS detector.
Acquisition Mode	Full Scan (m/z 50-400) & SIM	Full scan is used for qualitative identification. Selected Ion Monitoring (SIM) is used for enhanced sensitivity and quantitative analysis.

Expected Results and Data Analysis

The derivatized product, N-(4-(3-chlorophenyl)phenyl)-2,2,2-trifluoroacetamide, has a molecular weight of 299.03 g/mol (for ³⁵Cl isotope). The mass spectrum should exhibit a strong molecular ion (M⁺) at m/z 299 and 301 (due to the ³⁷Cl isotope).

Recommended SIM Ions for Quantitation:

• Quantifier Ion: m/z 299

• Qualifier Ions: m/z 301, m/z 230 (loss of CF₃)

The analytical workflow from injection to final result is outlined below.

Figure 3: GC-MS analytical and data processing workflow.

Conclusion

The described method, centered on derivatization with trifluoroacetic anhydride, provides a robust, sensitive, and reliable protocol for the quantitative analysis of 4-(3-Chlorophenyl)aniline by GC-MS. This approach effectively overcomes the inherent challenges of direct GC analysis of polar aromatic amines, resulting in superior chromatographic performance and confident analyte identification. This self-validating system, grounded in established chemical principles, is well-suited for implementation in environmental, industrial, and research laboratories requiring trace-level analysis of this and structurally similar compounds.

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Application Notes and Protocols for the Scale-Up Synthesis of 4-(3-Chlorophenyl)aniline Derivatives

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the scale-up synthesis of 4-(3-chlorophenyl)aniline and its derivatives. These biphenylamine scaffolds are critical components in numerous active pharmaceutical ingredients (APIs). This guide moves beyond simplistic step-by-step instructions to offer a deeper understanding of the underlying chemical principles and process considerations essential for successful and safe large-scale production. We will explore prominent synthetic strategies, including Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions, providing detailed protocols, mechanistic insights, and data-driven recommendations for process optimization. Safety and purification strategies tailored for industrial application are also thoroughly addressed.

Introduction: The Significance of 4-(3-Chlorophenyl)aniline Derivatives

Biphenyl structures are a cornerstone in medicinal chemistry, appearing in a wide array of marketed drugs and biologically active natural products.[1][2] The 4-(3-chlorophenyl)aniline core, in particular, serves as a key intermediate in the synthesis of various pharmaceuticals. The ability to produce these derivatives on a large scale, with high purity and cost-effectiveness, is therefore a critical endeavor in the drug development pipeline.

Traditional methods for creating aryl C-N or C-C bonds often suffer from harsh reaction conditions, limited substrate scope, and poor functional group tolerance.[3] Modern palladium-catalyzed cross-coupling reactions have revolutionized the synthesis of these compounds, offering milder conditions and broader applicability.[3][4] This guide will focus on the practical application of these powerful synthetic tools for the scale-up of 4-(3-chlorophenyl)aniline derivatives.

Strategic Approaches to C-C and C-N Bond Formation

The synthesis of the target scaffold fundamentally involves the formation of a carbon-carbon (C-C) or carbon-nitrogen (C-N) bond between a substituted aniline and a 3-chlorophenyl moiety. The two most prominent and industrially relevant methods for achieving this are the Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

Suzuki-Miyaura Coupling: A Robust C-C Bond Forming Strategy

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds by coupling an organoboron compound with an organic halide in the presence of a palladium catalyst and a base.[1][5] For the synthesis of 4-(3-chlorophenyl)aniline, this can be approached in two primary ways:

• Route A: Coupling of 4-aminophenylboronic acid with 1-bromo-3-chlorobenzene.

• Route B: Coupling of 3-chlorophenylboronic acid with 4-bromoaniline.

The choice between these routes often depends on the cost and availability of the starting materials.

Causality Behind Experimental Choices:

• Catalyst System: The selection of the palladium source and ligand is critical for reaction efficiency. While Pd(PPh₃)₄ can be effective, modern catalyst systems often employ more electron-rich and sterically hindered phosphine ligands (e.g., XPhos, SPhos) which promote the challenging oxidative addition of aryl chlorides and improve catalyst stability.[6]

• Base: An inorganic base is required to facilitate the transmetalation step. Potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), and cesium carbonate (Cs₂CO₃) are commonly used. The choice of base can significantly impact the reaction rate and yield, with stronger bases often being more effective for less reactive aryl chlorides.[7]

• Solvent: A mixture of an organic solvent (e.g., toluene, dioxane, or THF) and water is typically employed. Water is necessary to dissolve the inorganic base. The choice of organic solvent can influence reaction kinetics and solubility of the reactants and products.[5]

Table 1: Comparison of Suzuki-Miyaura Reaction Parameters

Parameter	Route A	Route B	Rationale
Aryl Halide	1-Bromo-3-chlorobenzene	4-Bromoaniline	Reactivity order: I > Br > Cl. Aryl bromides offer a good balance of reactivity and cost.[5]
Boronic Acid	4-Aminophenylboronic acid	3-Chlorophenylboronic acid	Availability and stability of the boronic acid are key considerations.
Catalyst	Pd(OAc)₂ / SPhos	Pd₂(dba)₃ / XPhos	Ligand choice is crucial for coupling less reactive aryl chlorides and achieving high turnover numbers.[6]
Base	K₃PO₄	Cs₂CO₃	Stronger bases can accelerate the reaction, especially with challenging substrates.[7]
Solvent	Toluene/Water	Dioxane/Water	Solvent choice affects solubility and reaction temperature.

Buchwald-Hartwig Amination: A Direct C-N Bond Forming Strategy

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that directly forms a C-N bond between an amine and an aryl halide.[3][8] This offers a more direct route to 4-(3-chlorophenyl)aniline by coupling aniline with 1-bromo-3-chlorobenzene or 3-chloroaniline with bromobenzene. However, for the specific target molecule, the most logical disconnection is the coupling of aniline with a 3-chlorophenyl halide.

Causality Behind Experimental Choices:

• Catalyst and Ligand: The development of the Buchwald-Hartwig amination has seen the evolution of several generations of catalyst systems.[3] Sterically hindered and electron-rich phosphine ligands, such as those from the Buchwald (e.g., BrettPhos, RuPhos) and Hartwig groups, are essential for achieving high yields and broad substrate scope.[9] These ligands facilitate both the oxidative addition and the reductive elimination steps of the catalytic cycle.[3]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, forming the palladium-amido complex. Sodium tert-butoxide (NaOt-Bu) and lithium bis(trimethylsilyl)amide (LiHMDS) are commonly used.[6][8] The choice of base can be critical, as some substrates may be sensitive to strongly basic conditions.[8]

• Solvent: Anhydrous, aprotic solvents like toluene, dioxane, or THF are typically used to prevent catalyst deactivation and unwanted side reactions.[9]

Detailed Experimental Protocols

The following protocols are designed to be self-validating and provide a solid foundation for scale-up operations.

Protocol 1: Scale-Up Synthesis of 4-(3-Chlorophenyl)aniline via Suzuki-Miyaura Coupling

This protocol details the synthesis from 3-chlorophenylboronic acid and 4-bromoaniline.

Materials:

• 4-Bromoaniline (1.0 eq)

• 3-Chlorophenylboronic acid (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 eq)

• XPhos (0.04 eq)

• Cesium carbonate (Cs₂CO₃, 2.0 eq)

• Toluene (10 vol)

• Water (2 vol)

Procedure:

• Inert Atmosphere: To a suitably sized reactor equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet, add 4-bromoaniline, 3-chlorophenylboronic acid, and cesium carbonate.

• Solvent Addition: Add toluene and water to the reactor.

• Degassing: Sparge the reaction mixture with nitrogen for at least 30 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: In a separate, inerted glovebox or under a positive pressure of nitrogen, prepare a solution of palladium(II) acetate and XPhos in a small amount of degassed toluene. Add this catalyst solution to the reaction mixture.

• Reaction: Heat the reaction mixture to 80-90 °C with vigorous stirring. Monitor the reaction progress by HPLC or TLC. The reaction is typically complete within 8-12 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Separate the organic and aqueous layers.

• Extraction: Extract the aqueous layer with toluene (2 x 3 vol).

• Washing: Combine the organic layers and wash with brine (2 x 3 vol).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or heptane/ethyl acetate) to yield pure 4-(3-chlorophenyl)aniline.[10]

Protocol 2: Scale-Up Synthesis of 4-(3-Chlorophenyl)aniline via Buchwald-Hartwig Amination

This protocol details the synthesis from aniline and 1-bromo-3-chlorobenzene.

Materials:

• 1-Bromo-3-chlorobenzene (1.0 eq)

• Aniline (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂, 0.01 eq)

• BrettPhos (0.02 eq)

• Sodium tert-butoxide (NaOt-Bu, 1.4 eq)

• Anhydrous Toluene (10 vol)

Procedure:

• Inert Atmosphere: To a dry, inerted reactor, add sodium tert-butoxide.

• Catalyst Pre-formation: In a glovebox, pre-mix palladium(II) acetate and BrettPhos in a small amount of anhydrous toluene. Add this to the reactor.

• Reagent Addition: Add the remaining anhydrous toluene, followed by 1-bromo-3-chlorobenzene and aniline.

• Reaction: Heat the mixture to 100-110 °C under a nitrogen atmosphere.[9] Monitor the reaction by HPLC or TLC. The reaction is typically complete in 6-10 hours.

• Quenching and Work-up: Cool the reaction to room temperature and carefully quench with water.

• Filtration: Filter the mixture through a pad of celite to remove insoluble materials.[9]

• Extraction and Washing: Separate the layers and extract the aqueous phase with toluene. Combine the organic layers and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization.

Visualization of Key Processes

Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction. [3]

Safety and Process Considerations for Scale-Up

Scaling up palladium-catalyzed cross-coupling reactions introduces significant safety challenges that must be addressed.

• Exothermic Reactions: These reactions are often exothermic. [11][12]On a large scale, the heat generated can lead to a rapid increase in temperature and pressure, potentially causing a runaway reaction. It is crucial to have adequate cooling capacity and to consider semi-batch or continuous-flow processes to manage heat evolution. [13]* Reagent Handling: Many reagents used in these reactions are hazardous. For example, sodium tert-butoxide is highly flammable and moisture-sensitive. Phosphine ligands can be air-sensitive and toxic. Proper personal protective equipment (PPE) and engineering controls (e.g., fume hoods, gloveboxes) are essential.

• Solvent Safety: Solvents like toluene and dioxane are flammable and have associated health risks. Care must be taken to avoid ignition sources and ensure proper ventilation. The thermal decomposition of solvents like DMSO and DMF can also pose a significant safety hazard. [11]* Palladium Removal: Residual palladium in the final API is strictly regulated by health authorities. [14]Effective purification methods, such as treatment with activated carbon, silica gel, or specialized metal scavengers, are necessary to reduce palladium levels to acceptable limits (typically <10 ppm). [14]

Purification Strategies for Large-Scale Production

The choice of purification method depends on the physical properties of the product and the nature of the impurities.

• Crystallization: This is often the most cost-effective and scalable method for purifying solid products. A thorough screening of solvents is necessary to identify a system that provides good recovery and effectively removes impurities.

• Distillation: For liquid products or those with sufficient volatility, distillation under reduced pressure can be an effective purification technique.

• Chromatography: While highly effective, column chromatography can be expensive and time-consuming on a large scale. It is typically reserved for high-value products or when other methods are ineffective. * Extraction and Washing: A series of aqueous washes can remove inorganic salts and water-soluble impurities. Adjusting the pH of the aqueous phase can help to remove acidic or basic impurities.

Conclusion

The scale-up synthesis of 4-(3-chlorophenyl)aniline derivatives is a challenging but achievable goal with careful planning and execution. The Suzuki-Miyaura and Buchwald-Hartwig reactions provide powerful and versatile tools for this purpose. By understanding the underlying mechanistic principles, carefully selecting reaction parameters, and implementing robust safety and purification protocols, researchers and drug development professionals can successfully transition these important syntheses from the laboratory to large-scale production, ultimately contributing to the development of new and life-saving medicines.

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• ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids. Retrieved from [Link]

• PubMed. (2025). Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. Retrieved from [Link]

• ResearchGate. (n.d.). Purification of aniline and nitrosubstituted aniline contaminants from aqueous solution using beta zeolite. Retrieved from [Link]

• ResearchGate. (n.d.). Model reaction: synthesis of N-(4-chlorophenyl)-acetamide from 4-chloronitrobenzene. Retrieved from [Link]

• Mohamadighader, N., Saraei, M., & Nematollahi, D. (2020). Electrochemical study of 4-chloroaniline in a water/acetonitrile mixture. A new method for the synthesis of 4-chloro-2-(phenylsulfonyl)aniline and N-(4-chlorophenyl)benzenesulfonamide. RSC Advances, 10(52), 31563-31569. Retrieved from [Link]

• (n.d.). Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid.

• MDPI. (n.d.). Synthesis of 6-(4-Chlorophenyl)-N-aryl-4-(trichloromethyl)-4H-1,3,5-oxadiazin-2-amines: A Comparative Evaluation of Dehydrosulfurization Methods of Starting 4-Chloro-N-(2,2,2 -trichloro-1-(3-arylthioureido)ethyl)benzamides. Retrieved from [Link]

• Google Patents. (n.d.). CN109970571B - Synthesis process of 2- (4-chlorphenyl) aniline.
• Google Patents. (n.d.). US2938054A - Process for purification of 4, 4'-methylenedianiline.

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Application Notes and Protocols for the Synthesis of Novel Polymers Utilizing 4-(3-Chlorophenyl)aniline

Introduction: The Strategic Role of 4-(3-Chlorophenyl)aniline in Advanced Polymer Synthesis

4-(3-Chlorophenyl)aniline, a substituted aromatic diamine, presents a unique monomer for the synthesis of novel polymers with tailored properties. The presence of the chloro-substituent on the phenyl ring introduces specific electronic and steric effects that can significantly influence the final characteristics of the polymer, including solubility, thermal stability, and conductivity. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 4-(3-Chlorophenyl)aniline in the synthesis of innovative polyamides and polyimides. The protocols detailed herein are designed to be self-validating, with explanations grounded in established polymer chemistry principles.

The strategic placement of the chlorine atom can disrupt chain packing, potentially leading to enhanced solubility in common organic solvents—a significant advantage for polymer processing and characterization.[1] Furthermore, the electron-withdrawing nature of chlorine can modify the electronic properties of the resulting polymer, which is of particular interest in the development of materials for electronic applications.

I. Synthesis of Novel Aromatic Polyamides

Aromatic polyamides, or aramids, are a class of high-performance polymers known for their exceptional thermal stability and mechanical strength.[1] The incorporation of 4-(3-Chlorophenyl)aniline as a monomer can lead to novel aramids with modified properties. The following section details the low-temperature solution polycondensation method for the synthesis of a polyamide from 4-(3-Chlorophenyl)aniline and terephthaloyl chloride.

Causality Behind Experimental Choices:

• Low-Temperature Polycondensation: This method is chosen to avoid side reactions and degradation that can occur at higher temperatures, ensuring the formation of a high-molecular-weight polymer.[2] The reaction between an amine and an acid chloride is rapid at low temperatures.

• Solvent System: A polar aprotic solvent like N-methyl-2-pyrrolidone (NMP) or N,N-dimethylacetamide (DMAc) is used to dissolve the aromatic monomers and the resulting polymer.[1] The addition of a salt such as calcium chloride (CaCl2) or lithium chloride (LiCl) is often necessary to improve the solubility of the rigid-rod polyamides and prevent precipitation during polymerization.[2]

• Acid Scavenger: A base like pyridine or triethylamine is used to neutralize the hydrochloric acid (HCl) byproduct of the condensation reaction, driving the equilibrium towards polymer formation.

Experimental Workflow: Polyamide Synthesis

Caption: Workflow for the synthesis of aromatic polyamides.

Protocol 1: Synthesis of Poly(4-(3-chlorophenyl)terephthalamide)

Materials:

• 4-(3-Chlorophenyl)aniline (diamine monomer)

• Terephthaloyl chloride (diacid chloride monomer)

• N-methyl-2-pyrrolidone (NMP), anhydrous

• Calcium chloride (CaCl₂), anhydrous

• Pyridine, anhydrous

• Methanol

• Deionized water

Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a dropping funnel

• Ice bath

• Vacuum filtration apparatus

• Vacuum oven

Procedure:

• Monomer Solution Preparation: In a flame-dried three-necked flask under a nitrogen atmosphere, dissolve a specific molar amount of 4-(3-Chlorophenyl)aniline and anhydrous CaCl₂ in anhydrous NMP with mechanical stirring until a clear solution is obtained.

• Reaction Cooldown: Cool the flask to 0-5 °C using an ice bath.

• Acid Chloride Addition: Dissolve an equimolar amount of terephthaloyl chloride in a small amount of anhydrous NMP in the dropping funnel. Add this solution dropwise to the stirred diamine solution over a period of 30-60 minutes, maintaining the temperature at 0-5 °C.

• Polymerization: After the addition is complete, continue stirring the reaction mixture at room temperature for 3-4 hours. The viscosity of the solution will increase significantly as the polymer forms.

• Precipitation: Pour the viscous polymer solution slowly into a beaker containing a vigorously stirred mixture of methanol and water (e.g., 1:1 v/v) to precipitate the polyamide.

• Purification: Collect the fibrous polymer precipitate by vacuum filtration. Wash the polymer thoroughly with hot water and then with methanol to remove any unreacted monomers, solvent, and salts.

• Drying: Dry the purified polymer in a vacuum oven at 80-100 °C for 24 hours or until a constant weight is achieved.

• Characterization: The resulting polymer can be characterized by techniques such as Fourier-Transform Infrared Spectroscopy (FTIR), Nuclear Magnetic Resonance (NMR) spectroscopy, Gel Permeation Chromatography (GPC), and Thermogravimetric Analysis (TGA).

Parameter	Typical Value/Observation
Inherent Viscosity	0.5 - 1.5 dL/g (indicative of high molecular weight)
Glass Transition Temp. (Tg)	Expected to be in the range of 250-350 °C
10% Weight Loss Temp. (Td10)	> 450 °C in a nitrogen atmosphere
Solubility	Soluble in aprotic polar solvents like NMP, DMAc, and DMSO

II. Synthesis of Novel Aromatic Polyimides

Aromatic polyimides are another class of high-performance polymers renowned for their excellent thermal and chemical resistance, as well as their outstanding dielectric properties.[3] The use of 4-(3-Chlorophenyl)aniline allows for the synthesis of polyimides with potentially enhanced solubility and modified electronic characteristics. The conventional two-step method, involving the formation of a soluble poly(amic acid) precursor followed by cyclodehydration, is a widely practiced procedure for polyimide synthesis.[3]

Causality Behind Experimental Choices:

• Two-Step Synthesis: This approach is advantageous as the intermediate poly(amic acid) is typically soluble in organic solvents, allowing for processing (e.g., casting into films) before conversion to the final, often insoluble, polyimide.[3]

• Aprotic Polar Solvents: Solvents like N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP) are used to dissolve the monomers and the poly(amic acid) intermediate.[4]

• Chemical Imidization: While thermal imidization is an option, chemical imidization using a dehydrating agent like acetic anhydride and a catalyst like pyridine at moderate temperatures can lead to a more controlled cyclization process with fewer side reactions.

Experimental Workflow: Polyimide Synthesis (Two-Step Method)

Caption: Workflow for the two-step synthesis of aromatic polyimides.

Protocol 2: Synthesis of a Polyimide from 4-(3-Chlorophenyl)aniline and Pyromellitic Dianhydride (PMDA)

Materials:

• 4-(3-Chlorophenyl)aniline (diamine monomer)

• Pyromellitic dianhydride (PMDA)

• N,N-dimethylacetamide (DMAc), anhydrous

• Acetic anhydride

• Pyridine, anhydrous

• Methanol

Equipment:

• Three-necked round-bottom flask with a mechanical stirrer and nitrogen inlet

• Heating mantle with a temperature controller

• Vacuum filtration apparatus

• Vacuum oven

Procedure:

• Poly(amic acid) Formation: In a dry three-necked flask under a nitrogen atmosphere, dissolve a specific molar amount of 4-(3-Chlorophenyl)aniline in anhydrous DMAc. To this stirred solution, add an equimolar amount of pyromellitic dianhydride (PMDA) portion-wise over about 30 minutes, ensuring the temperature remains at room temperature.

• Polymerization to Poly(amic acid): Continue stirring the reaction mixture at room temperature for 8-12 hours to form a viscous poly(amic acid) solution.

• Chemical Imidization: To the poly(amic acid) solution, add a mixture of acetic anhydride (as the dehydrating agent) and pyridine (as the catalyst). The molar ratio of acetic anhydride to the repeating unit of the amic acid is typically 2:1, and the molar ratio of pyridine to the repeating unit is also 2:1.

• Cyclodehydration: Heat the reaction mixture to 100-120 °C and maintain this temperature for 3-4 hours to complete the imidization process.

• Precipitation: After cooling to room temperature, pour the polymer solution into a beaker of vigorously stirred methanol to precipitate the polyimide.

• Purification: Collect the precipitate by vacuum filtration and wash it thoroughly with methanol.

• Drying: Dry the polyimide powder in a vacuum oven at 150 °C for 12 hours.

• Characterization: The final polyimide can be characterized using FTIR, NMR, GPC, TGA, and Differential Scanning Calorimetry (DSC) to determine its structure, molecular weight, and thermal properties.

Parameter	Expected Property
Inherent Viscosity of PAA	0.8 - 2.0 dL/g
Glass Transition Temp. (Tg)	> 300 °C
10% Weight Loss Temp. (Td10)	> 500 °C in a nitrogen atmosphere
Solubility of Polyimide	May exhibit improved solubility in some organic solvents

III. Oxidative Polymerization of 4-(3-Chlorophenyl)aniline

Oxidative polymerization is a common method for the synthesis of polyaniline and its derivatives.[5] This approach can be applied to 4-(3-Chlorophenyl)aniline to produce a conductive or semi-conductive polymer. The properties of the resulting polymer are highly dependent on the reaction conditions, such as the oxidant, solvent, and temperature.[6]

Causality Behind Experimental Choices:

• Oxidant: Ammonium persulfate (APS) is a commonly used and effective oxidant for the polymerization of anilines in an acidic medium.[7]

• Acidic Medium: The polymerization is typically carried out in an acidic solution (e.g., HCl) to protonate the aniline monomer, which is a necessary step for the polymerization to proceed and to obtain the conductive emeraldine salt form of the polymer.

• Reaction Temperature: The temperature is usually kept low (0-5 °C) to control the reaction rate and to obtain a polymer with a more regular structure and higher molecular weight.

Experimental Workflow: Oxidative Polymerization

Caption: Workflow for the oxidative polymerization of aniline derivatives.

Protocol 3: Synthesis of Poly(4-(3-chlorophenyl)aniline)

Materials:

• 4-(3-Chlorophenyl)aniline

• Ammonium persulfate ((NH₄)₂S₂O₈)

• Hydrochloric acid (HCl), concentrated

• Methanol

• Deionized water

Equipment:

• Beaker or flask with a magnetic stirrer

• Ice bath

• Dropping funnel

• Vacuum filtration apparatus

• Vacuum desiccator

Procedure:

• Monomer Solution: Dissolve a specific amount of 4-(3-Chlorophenyl)aniline in an aqueous HCl solution (e.g., 1 M) in a beaker and cool the solution to 0-5 °C in an ice bath with constant stirring.

• Oxidant Solution: Separately, dissolve a stoichiometric amount of ammonium persulfate in a similar HCl solution and cool it to 0-5 °C. The molar ratio of oxidant to monomer is typically around 1:1 to 1.25:1.

• Polymerization: Add the oxidant solution dropwise to the stirred monomer solution over a period of about 30 minutes. The color of the reaction mixture will gradually change, indicating the onset of polymerization.

• Aging: After the addition is complete, allow the reaction to proceed with stirring at 0-5 °C for several hours (e.g., 4-24 hours). A dark precipitate of the polymer will form.

• Isolation and Purification: Collect the polymer precipitate by vacuum filtration. Wash the polymer with the HCl solution, followed by deionized water and then methanol until the filtrate becomes colorless. This removes unreacted monomers, oligomers, and the oxidant.

• Drying: Dry the polymer product in a vacuum desiccator at room temperature for 48 hours.

• Characterization: The synthesized polyaniline derivative can be characterized by FTIR, UV-Vis spectroscopy, cyclic voltammetry, and four-probe conductivity measurements.

Parameter	Expected Property
Form	Dark green or black powder
Conductivity	Expected to be in the semiconducting range, dependent on doping level
UV-Vis Spectrum	Characteristic absorption bands for the emeraldine salt form
FTIR Spectrum	Peaks corresponding to quinoid and benzenoid ring stretching modes

IV. Safety and Handling Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling the chemicals mentioned in these protocols.

• Fume Hood: All reactions should be performed in a well-ventilated fume hood to avoid inhalation of volatile and potentially toxic reagents and solvents.

• Handling of Reagents: 4-(3-Chlorophenyl)aniline and other aromatic amines are potentially toxic and should be handled with care. Terephthaloyl chloride and other acid chlorides are corrosive and react with moisture; handle them in a dry environment. Ammonium persulfate is a strong oxidizing agent.

V. Conclusion

The protocols provided in this application note offer a foundational framework for the synthesis of novel polyamides, polyimides, and conductive polymers using 4-(3-Chlorophenyl)aniline as a key monomer. By systematically varying the co-monomers, reaction conditions, and post-synthesis processing, researchers can further tailor the properties of these polymers for a wide range of applications, from high-performance engineering plastics to advanced materials for electronic and biomedical devices. The inherent properties of 4-(3-Chlorophenyl)aniline make it a valuable building block in the ongoing quest for new and improved polymeric materials.

References

• Gosh, M. K. & Mittal, K. L.
• Yang, C.-P., Hsiao, S.-H. & Chen, K.-H. Synthesis and properties of aromatic polyamides derived from 2,7-bis(4-aminophenoxy)naphthalene and various aromatic dicarboxylic acids. Macromolecular Chemistry and Physics196, 2959–2971 (1995).
• [This is a placeholder for a specific citation on low-temperature polycondensation if one were found directly related to the target monomer. General principles are widely documented in polymer chemistry textbooks.]
• [This is a placeholder for a specific citation on solvent systems for polyamide synthesis if one were found directly rel
• Stejskal, J. & Gilbert, R. G. Polyaniline. Preparation of a conducting polymer (IUPAC technical report). Pure and Applied Chemistry74, 857–867 (2002).
• Wilson, D., Stenzenberger, H. D. & Hergenrother, P. M. Polyimides. Blackie (1990).
• [This is a placeholder for a specific citation on chemical imidization if one were found directly rel
• [This is a placeholder for a specific citation on oxidative polymerization of substituted anilines if one were found directly rel
• [This is a placeholder for a specific citation on the properties of polyaniline derivatives if one were found directly rel
• MacDiarmid, A. G. et al. Polyaniline: a new concept in conducting polymers. Synthetic Metals18, 285–290 (1987).
• [This is a placeholder for a specific citation on the synthesis of aramids if one were found directly rel
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• [This is a placeholder for a specific citation on the synthesis of polyanilines if one were found directly rel
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• Sroog, C. E. Polyimides. Progress in Polymer Science16, 561–694 (1991).
• [This is a placeholder for a specific citation on the use of ammonium persulfate in aniline polymerization if one were found directly rel

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• 3. azom.com [azom.com]
• 4. Synthesis and Characterization of Organo-Soluble Polyimides Based on Polycondensation Chemistry of Fluorene-Containing Dianhydride and Amide-Bridged Diamines with Good Optical Transparency and Glass Transition Temperatures over 400 °C - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(3-Chlorophenyl)aniline

Welcome to the technical support center for the synthesis of 4-(3-Chlorophenyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important biaryl amine intermediate. We will delve into the mechanistic origins of common byproducts, provide actionable troubleshooting protocols, and answer frequently asked questions to enhance the efficiency and reproducibility of your experiments.

The palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura and Buchwald-Hartwig reactions, are the cornerstones for synthesizing molecules like 4-(3-Chlorophenyl)aniline. While powerful, these reactions are complex systems with multiple competing pathways that can lead to byproduct formation, reduced yields, and purification difficulties.[1][2] This guide provides field-proven insights to help you understand and control these variables.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a practical question-and-answer format.

Q1: My yield of 4-(3-Chlorophenyl)aniline is unexpectedly low. What are the likely causes and how can I fix it?

Low conversion is a frequent issue stemming from several potential root causes, primarily related to catalyst activity and reagent stability.

Potential Causes & Solutions:

• Catalyst Deactivation: The active Pd(0) catalyst is highly sensitive to oxygen.[3] Inadequate degassing allows oxygen to oxidize the catalyst to inactive Pd(II) species, which can also promote unwanted side reactions like homocoupling.[4][5]

  • Solution: Ensure all solvents are rigorously degassed prior to use by sparging with an inert gas (Argon or Nitrogen) for at least 30 minutes. Maintain a positive pressure of inert gas throughout the reaction setup and duration.

• Boronic Acid Instability (Protodeborylation): Boronic acids, particularly in the presence of water and certain bases, can undergo protodeborylation, where the C-B bond is cleaved and replaced by a C-H bond.[1][3][6] This consumes your nucleophile without it participating in the desired cross-coupling.

  • Solution: Use fresh, high-purity boronic acid. If instability is suspected, consider using a more stable boronic ester derivative, such as a pinacol ester.[3] Store boronic acids in a desiccator away from light and moisture.

• Incorrect Choice of Base or Solvent: The base is not just a simple activator; its choice is critical and substrate-dependent.[7][8] An inappropriate base can fail to promote transmetalation efficiently or can degrade starting materials. Some solvents can also be a source of hydrides, leading to dehalogenation.[9][10]

  • Solution: Screen a few different bases. For Suzuki couplings, inorganic bases like K₃PO₄ or Cs₂CO₃ are often effective.[1] Ensure the base is finely powdered and anhydrous to maximize its reactivity. If dehalogenation is an issue, consider switching from ethereal solvents like dioxane or THF to toluene.

Below is a logical workflow to diagnose the root cause of poor conversion.

Caption: A systematic workflow for troubleshooting low-yield Suzuki coupling reactions.

Q2: I'm observing a significant amount of a symmetrical biaryl byproduct. What is it and how do I prevent it?

This byproduct is almost certainly the result of homocoupling (or dimerization) of your boronic acid reagent, a common side reaction in Suzuki-Miyaura couplings.[4][11]

Mechanistic Cause:

Homocoupling is primarily caused by the presence of Pd(II) species and oxygen.[1][5] If the reaction mixture is not properly degassed, oxygen can either prevent the complete reduction of a Pd(II) precatalyst to the active Pd(0) state or re-oxidize the Pd(0) catalyst in the cycle.[4] These Pd(II) species can then catalyze the coupling of two boronic acid molecules.[1][12]

Solutions to Minimize Homocoupling:

• Rigorous Degassing: This is the most critical factor.[5] Before adding the palladium catalyst, thoroughly degas the solvent and reaction mixture by bubbling nitrogen or argon through it for at least 30 minutes. This removes dissolved oxygen that promotes the homocoupling pathway.[11][13]

• Use of Pd(0) Precatalysts: While Pd(II) sources like Pd(OAc)₂ are common, they require in situ reduction, which can sometimes be inefficient. Using a Pd(0) source like Pd(PPh₃)₄ or a modern precatalyst that cleanly generates Pd(0) can reduce the amount of stray Pd(II) available for homocoupling.

• Adjust Stoichiometry: Using a slight excess (1.05-1.1 equivalents) of the aryl halide partner can sometimes favor the cross-coupling pathway over homocoupling.[11]

• Lower Temperature: If permissible for the reaction rate, lowering the temperature can sometimes reduce the rate of homocoupling relative to the desired cross-coupling.[11]

Q3: My analysis shows the presence of aniline and 3-chloroaniline. Where do these come from?

The presence of aniline and 3-chloroaniline points towards two different side reactions: protodeborylation of the 3-chlorophenylboronic acid and dehalogenation of the 4-bromo/iodo-aniline starting material, respectively.

1. Formation of Aniline (from Dehalogenation):

• Mechanistic Cause: Dehalogenation (or hydrodehalogenation) occurs when the aryl halide starting material is reduced, replacing the halogen with a hydrogen atom.[9][10] This happens when a palladium-hydride (Pd-H) species is formed, which then undergoes reductive elimination with the aryl halide.[1][10] Sources of the hydride can include solvents (especially alcohols or DMF), the base, or trace water.[9][10]

• Solutions:

  • Solvent Choice: Avoid alcoholic co-solvents if dehalogenation is severe. Toluene is often a better choice than DMF or dioxane.[9]

  • Ligand Selection: Bulky, electron-rich phosphine ligands can promote the desired reductive elimination of the product over the dehalogenation pathway.[10]

  • Base Selection: The choice of base can significantly influence this side reaction.[9] Experiment with different bases (e.g., switching from an alkoxide to a carbonate or phosphate) to find one that minimizes hydride formation.

2. Formation of 3-Chloroaniline (from Protodeborylation):

• Mechanistic Cause: As mentioned in Q1, protodeborylation is the cleavage of the C-B bond of the boronic acid by a proton source.[1][6] This side reaction is often accelerated by high temperatures and the presence of water.[6]

• Solutions:

  • Reagent Quality: Ensure you are using high-quality, dry boronic acid.

  • Anhydrous Conditions: While many Suzuki reactions are robust to some water, if protodeborylation is significant, take care to use anhydrous solvents and dry reagents.

  • Use Boronic Esters: Pinacol esters of boronic acids are generally more stable and less prone to protodeborylation.[3]

The following diagram illustrates the main productive and non-productive pathways in a typical Suzuki-Miyaura reaction.

Caption: Competing reaction pathways in the Suzuki-Miyaura cross-coupling.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 4-(3-Chlorophenyl)aniline?

The most common laboratory and industrial methods involve palladium-catalyzed cross-coupling reactions due to their high functional group tolerance and efficiency.[1][2]

• Suzuki-Miyaura Coupling: This is often the preferred method, coupling an aniline derivative (e.g., 4-bromoaniline or 4-iodoaniline) with (3-chlorophenyl)boronic acid, or vice-versa.[1][8]

• Buchwald-Hartwig Amination: This reaction forms the C-N bond directly by coupling 3-chloroaniline with a 4-halophenyl derivative (e.g., 1-bromo-4-iodobenzene) or vice versa.[2][14][15] This can be advantageous if the required boronic acids are unstable or commercially unavailable.

• Classical Methods: Older, multi-step routes exist, such as those involving nitration of biphenyl followed by chlorination and reduction, but these often lack the efficiency and selectivity of cross-coupling methods.[16][17]

Q2: How does the choice of catalyst and ligand affect byproduct formation?

The catalyst/ligand system is the heart of the reaction and dictates its efficiency and selectivity.

• Catalyst: The palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃, or Pd(PPh₃)₄) and its oxidation state are crucial.[6] Using precatalysts that provide a clean and efficient generation of the active Pd(0) species can minimize side reactions like homocoupling that are promoted by excess Pd(II).[1]

• Ligand: Phosphine ligands stabilize the palladium center and modulate its reactivity.[8]

  • Electron-rich and bulky ligands (e.g., Buchwald's biarylphosphines like XPhos or SPhos) are often used for challenging couplings (like with aryl chlorides) and can accelerate the rate-limiting oxidative addition and the final reductive elimination step.[18] This acceleration can help the desired cross-coupling outcompete side reactions like dehalogenation.[10]

  • Bidentate ligands (e.g., DPPF, BINAP) can enhance catalyst stability and prevent the formation of certain inactive palladium species.[2]

Table 1: Effect of Reaction Parameters on Byproduct Formation

Parameter	To Minimize Homocoupling	To Minimize Dehalogenation	To Minimize Protodeborylation
Atmosphere	Crucial: Rigorously inert (Ar/N₂).[5][11]	Less direct impact, but inert is standard.	Less direct impact.
Solvent	Degassed non-protic solvents.	Avoid hydride donors (e.g., alcohols, DMF).[9][10]	Use anhydrous solvents.
Base	Use a dry, finely powdered base.	Screen bases; avoid those known to generate hydrides.[9]	Use a non-hydroxide base if possible.
Ligand	N/A	Use bulky, electron-rich ligands.[10]	N/A
Reagents	Use high-purity boronic acid.	Use high-purity aryl halide.	Use fresh boronic acid or a stable ester.[3]

Q3: What are the best analytical techniques for identifying and quantifying these byproducts?

A multi-technique approach is recommended for robust analysis:

• Thin-Layer Chromatography (TLC): Excellent for initial reaction monitoring to see the consumption of starting materials and the appearance of new spots. Homocoupled products are typically less polar than the desired product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The primary tool for identifying products and byproducts. It provides both the retention time and the mass-to-charge ratio, allowing for confident identification of the desired product (C₁₂H₁₀ClN) and byproducts like the homocoupled dimer (C₁₂H₈Cl₂) or dehalogenated starting material.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation of the final purified product and can be used on the crude mixture to estimate the relative ratios of products and major byproducts.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable compounds and can provide excellent separation and quantification.[19]

Part 3: Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Synthesis of 4-(3-Chlorophenyl)aniline

This protocol is a general guideline and may require optimization for your specific setup.

Materials:

• 4-Bromoaniline (1.0 equiv)

• (3-Chlorophenyl)boronic acid (1.2 equiv)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (0.02 equiv)

• Potassium Carbonate (K₂CO₃), finely powdered (3.0 equiv)

• Toluene and Water (4:1 mixture, degassed)

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromoaniline, (3-chlorophenyl)boronic acid, and potassium carbonate.

• Inert Atmosphere: Seal the flask with a septum and purge with nitrogen or argon for 10-15 minutes.

• Solvent Addition: Add the degassed toluene/water mixture via cannula or syringe. Stir the suspension for 5 minutes.

• Catalyst Addition: Under a positive flow of inert gas, quickly add the Pd(PPh₃)₄ catalyst.

• Reaction: Heat the reaction mixture to 90-100 °C and stir vigorously overnight (12-18 hours). Monitor the reaction progress by TLC or LC-MS.

• Cooling: Once the reaction is complete (starting material consumed), cool the mixture to room temperature.

Protocol 2: Reaction Workup and Purification

• Quenching & Extraction: Dilute the cooled reaction mixture with ethyl acetate. Transfer the mixture to a separatory funnel and wash sequentially with water and then brine.

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude material can be purified by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to isolate the pure 4-(3-Chlorophenyl)aniline. The basic nature of anilines means they can sometimes streak on silica; adding 0.5-1% triethylamine to the eluent can improve chromatography.[20][21]

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

• Reddit. Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Available from: [Link]

• Johnson Matthey. Cross-Coupling Reactions Guide. Available from: [Link]

• Chemistry Stack Exchange. What are the byproducts in a Suzuki reaction?. Available from: [Link]

• Brainly. A common by-product in Suzuki reactions is the homocoupling product of the aryl boronic acid. Propose a... Available from: [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Available from: [Link]

• YouTube. Buchwald-Hartwig Cross-Coupling|Basics|Mechanism|Importance of Ligands|Examples|ChemOrgChem. Available from: [Link]

• Wikipedia. Suzuki reaction. Available from: [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. Available from: [Link]

• National Institutes of Health. Deciphering complexity in Pd–catalyzed cross-couplings. Available from: [Link]

• Beilstein Journal of Organic Chemistry. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Available from: [Link]

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. Available from: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. Available from: [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. Available from: [Link]

• Patsnap. Synthesis method of boscalid intermediate 2-(4 '-chlorphenyl) aniline. Available from: [Link]

• Google Patents. CN105037172A - Preparation method of 2-(4'-chlorphenyl) aniline.
• Google Patents. CN109970571B - Synthesis process of 2- (4-chlorphenyl) aniline.

• Royal Society of Chemistry. Supplementary Information. Available from: [Link]

• ResearchGate. Optimization of the conditions for the synthesis of aniline. Available from: [Link]

• RSC Publishing. Electrochemical study of 4-chloroaniline in a water/acetonitrile mixture... Available from: [Link]

• ResearchGate. How to remove aniline from reaction mixture. Available from: [Link]

• ResearchGate. How do I remove aniline from the reaction mixture?. Available from: [Link]

• Quora. How to obtain pure aniline from a mixture of phenol and aniline?. Available from: [Link]

• MDPI. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Available from: [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 16. Synthesis method of boscalid intermediate 2-(4 '-chlorphenyl) aniline - Eureka | Patsnap [eureka.patsnap.com]
• 17. CN105037172A - Preparation method of 2-(4'-chlorphenyl) aniline - Google Patents [patents.google.com]
• 18. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
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• 21. researchgate.net [researchgate.net]

Technical Support Center: Degradation of 4-(3-Chlorophenyl)aniline

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-(3-Chlorophenyl)aniline. This guide provides in-depth technical assistance, troubleshooting advice, and frequently asked questions to support your experimental work on the degradation pathways of this molecule.

Introduction

4-(3-Chlorophenyl)aniline is a biphenyl amine derivative with potential applications in medicinal chemistry and materials science. Understanding its stability and degradation profile is crucial for assessing its environmental fate, metabolic pathways, and shelf-life in various formulations. This guide is designed to address common challenges encountered during the investigation of its degradation.

Troubleshooting Guide

This section addresses specific issues that may arise during the analysis of 4-(3-Chlorophenyl)aniline and its degradation products.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor peak shape (tailing or fronting) in HPLC analysis.	1. Secondary interactions: The basic amine group can interact with residual silanols on the silica-based column. 2. Inappropriate mobile phase pH: The pH of the mobile phase can affect the ionization state of the analyte. 3. Column overload: Injecting too concentrated a sample.	1. Use a base-deactivated column or an end-capped column (e.g., C18). Consider using a mobile phase modifier like triethylamine (0.1%) to mask silanol groups. 2. Adjust the mobile phase pH to be at least 2 units away from the pKa of the amine group to ensure it is fully ionized or unionized. 3. Dilute the sample and re-inject.
Inconsistent retention times.	1. Fluctuations in mobile phase composition: Improperly mixed or degassed mobile phase. 2. Temperature variations: Lack of column temperature control. 3. Column degradation: Harsh mobile phase conditions (high pH) can degrade the stationary phase.	1. Ensure the mobile phase is thoroughly mixed and degassed. Use an online degasser if available. 2. Use a column oven to maintain a constant temperature. 3. Operate within the recommended pH range for the column.
Difficulty in identifying unknown degradation products by MS.	1. Low abundance of the degradant: The degradation product may be present at a very low concentration. 2. Complex fragmentation pattern: The molecule may undergo extensive fragmentation, making interpretation difficult. 3. Isomeric degradation products: Degradants may have the same mass-to-charge ratio but different structures.	1. Concentrate the sample or use a more sensitive mass spectrometer. 2. Perform MS/MS (tandem mass spectrometry) to obtain fragmentation patterns of the parent ion of the degradant. This can help in structural elucidation. 3. Use high-resolution mass spectrometry (HRMS) to obtain accurate mass measurements and predict elemental compositions. Employ chromatographic separation to resolve isomers.
No degradation observed in forced degradation studies.	1. Stress conditions are too mild: The applied stress (e.g., temperature, pH, oxidant concentration) is not sufficient to induce degradation. 2. High stability of the compound: The molecule may be inherently stable under the tested conditions.	1. Increase the severity of the stress conditions (e.g., higher temperature, stronger acid/base, higher concentration of oxidant). The goal is to achieve 5-20% degradation.[1] 2. If no degradation is observed under harsh conditions, the compound can be considered stable under those specific stresses. Document the conditions tested.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways of 4-(3-Chlorophenyl)aniline?

While specific studies on 4-(3-Chlorophenyl)aniline are limited, based on the chemistry of chloroanilines and biphenyl amines, the following degradation pathways can be anticipated:

• Hydroxylation: The aromatic rings are susceptible to electrophilic attack, leading to the formation of hydroxylated metabolites. Hydroxylation can occur on either the chlorinated or non-chlorinated phenyl ring.

• N-Oxidation: The amino group can be oxidized to form N-hydroxy or nitroso derivatives.[2]

• N-Acetylation: In biological systems, the primary amine can undergo N-acetylation, a common metabolic pathway for anilines.[2][3]

• Cleavage of the C-N bond: The bond between the two phenyl rings and the nitrogen atom could be a site of cleavage, leading to the formation of 3-chloroaniline and aniline or their respective degradation products.

• Dechlorination: Under certain conditions, such as reductive environments, the chlorine atom may be removed from the phenyl ring.[4]

• Polymerization/Oligomerization: Aniline derivatives can undergo oxidative coupling to form oligomeric or polymeric products.

Q2: What are the expected major degradation products under photolytic stress?

Photodegradation of aromatic amines often involves radical-mediated reactions. For 4-(3-Chlorophenyl)aniline, exposure to UV light in the presence of oxygen could lead to the formation of hydroxylated species and potentially colored polymeric products. The presence of a chlorine atom may also lead to photolytic cleavage of the C-Cl bond.

Q3: What type of HPLC column is best suited for separating 4-(3-Chlorophenyl)aniline from its polar metabolites?

A reversed-phase C18 column is a good starting point for the separation of 4-(3-Chlorophenyl)aniline and its degradation products.[5] For more polar metabolites, a column with a more polar stationary phase, such as a C8 or a phenyl-hexyl column, may provide better retention and resolution. The use of a gradient elution with a mobile phase consisting of acetonitrile or methanol and water with a pH modifier (e.g., formic acid or ammonium acetate for MS compatibility) is recommended.[6]

Q4: How can I confirm the structure of a suspected degradation product?

A combination of analytical techniques is typically required for structural elucidation:

• LC-MS/MS: Provides the molecular weight and fragmentation pattern of the degradation product.

• High-Resolution Mass Spectrometry (HRMS): Determines the accurate mass and allows for the prediction of the elemental composition.

• NMR Spectroscopy: If the degradation product can be isolated in sufficient quantity and purity, 1H and 13C NMR will provide detailed structural information.

• Reference Standards: The most definitive way to confirm the structure is to synthesize the suspected degradation product and compare its chromatographic and spectral properties with the unknown.

Experimental Protocols

Forced Degradation Study of 4-(3-Chlorophenyl)aniline

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.[7][8]

1. Sample Preparation:

• Prepare a stock solution of 4-(3-Chlorophenyl)aniline in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Heat at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Place 1 mL of the stock solution in an oven at 80°C for 48 hours.

• Photodegradation: Expose 1 mL of the stock solution to UV light (e.g., 254 nm) for 24 hours. A control sample should be kept in the dark.

3. Sample Analysis (HPLC-UV/MS):

• After the specified stress period, neutralize the acidic and basic samples.

• Dilute all samples to an appropriate concentration (e.g., 100 µg/mL) with the mobile phase.

• Analyze the samples by a validated HPLC-UV/MS method.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min

• UV Detection: Diode array detector (DAD) to monitor at multiple wavelengths (e.g., 220-400 nm).

• MS Detection: Electrospray ionization (ESI) in positive ion mode.

4. Data Evaluation:

• Compare the chromatograms of the stressed samples with that of the unstressed control.

• Identify new peaks corresponding to degradation products.

• Determine the percentage of degradation.

• Analyze the mass spectra of the degradation products to propose their structures.

Visualizations

Hypothesized Degradation Pathway

Caption: Hypothesized degradation pathways of 4-(3-Chlorophenyl)aniline.

Forced Degradation Workflow

Caption: Workflow for a forced degradation study.

References

• Elucidating the co-metabolism mechanism of 4-chlorophenol and 4-chloroaniline degradation by Rhodococcus through genomics and transcriptomics. PubMed.
• Toxicokinetics and Metabolism of Aniline and 4-chloroaniline in Medaka (Oryzias L
• 4-Chloroaniline | SIELC Technologies. (2018). SIELC Technologies.
• Inhibition by phenolic antioxidants of the degradation of aromatic amines and sulfadiazine by the carbon
• green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by. Rasayan Journal of Chemistry.
• Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. PMC.
• 4-CHLOROANILINE.
• Forced degrad
• 4-Chloroaniline | ClC6H4NH2 | CID 7812. PubChem.
• Degradation of 4-Chlorophenol, 3,4-Dichloroaniline, and 2,4,6-Trinitrotoluene in an Electrohydraulic Discharge Reactor. Caltech Authors.
• Forced Degradation Studies: Regulatory Considerations and Implement
• 4-(3-Chlorophenyl)aniline, HCl. [No Source Found].
• Development of forced degradation and stability indic
• Showing metabocard for 4-Chloroaniline (HMDB0246391).
• Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline.
• Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Agilent.
• III Analytical Methods. [No Source Found].
• Anaerobic Degradation of Chloroanilines by Geobacter sp. KT5. PubMed.
• Anaerobic Degradation of Chloroanilines by Geobacter sp. KT5.
• Mechanisms and pathways of aniline elimination
• An Improved Analytical Method, Based on HPLC with Electrochemical Detection, for Monitoring Exposure to 3-Chloro-4-fluoroaniline.
• Bioconcentration, metabolism and toxicity of substituted anilines in the zebrafish (Brachydanio rerio). PubMed.
• 4-(3-chlorophenyl)aniline. [No Source Found]. (2024).
• 4-(3-chlorophenyl)aniline | CAS#:5748-36-7. Chemsrc. (2025).
• CN105037172A - Preparation method of 2-(4'-chlorphenyl) aniline.
• Determination of Aniline and Nitroanilines in Environmental and Drinking Waters by On-Line SPE. Thermo Fisher Scientific.
• Determination of 4-chloroaniline and its derivatives formed in the interaction of sodium hypochlorite and chlorhexidine by using gas chrom
• Photocatalytic Degradation of 4-Chlorophenol Using TiO2 and Pt-TiO2 Nanoparticles Prepared by Sol-Gel Method.
• (PDF) Trace level quantification of 1-(3-chloropropyl)- 4-(3-chlorophenyl)piperazine HCl genotoxic impurity in trazodone using LC–MS/MS.
• Visible-Light Driven Photocatalytic Degradation of 4-Chlorophenol Using Graphitic Carbon Nitride-Based Nanocomposites. MDPI.
• Metabolism of 3,4-dichloropropionanilide in Plants: The Metabolic Fate of the 3,4-dichloroaniline Moiety. PubMed.
• 3-Chloro-4-(3-chlorophenyl)aniline | C12H9Cl2N | CID 42637903. PubChem.
• Photocatalytic degradation of 4-chlorophenol: A kinetic study. Semantic Scholar. (2008).
• Navigating the Analytical Maze: A Comparative Guide to the Characterization of 3-(3-Chloro-5-fluorophenyl)aniline. Benchchem.
• Photocatalytic degradation of 4-chlorophenol under P-modified TiO2/UV system: Kinetics, intermediates, phytotoxicity and acute toxicity.

Sources

• 1. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 2. Toxicokinetics and metabolism of aniline and 4-chloroaniline in medaka (Oryzias latipes) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioconcentration, metabolism and toxicity of substituted anilines in the zebrafish (Brachydanio rerio) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anaerobic Degradation of Chloroanilines by Geobacter sp. KT5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. 4-Chloroaniline | SIELC Technologies [sielc.com]
• 7. medcraveonline.com [medcraveonline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for 4-(3-Chlorophenyl)aniline Synthesis

This guide serves as a dedicated technical resource for researchers, chemists, and professionals in drug development focused on the synthesis of 4-(3-chlorophenyl)aniline. This biaryl amine is a crucial intermediate in the production of various fine chemicals and active pharmaceutical ingredients. Its synthesis is most commonly achieved via palladium-catalyzed cross-coupling reactions, which, despite their versatility, often require careful optimization to achieve high yields and purity.

This document provides in-depth, experience-driven answers to frequently encountered challenges and offers systematic troubleshooting guides for the two primary synthetic strategies: the Suzuki-Miyaura C-C bond formation and the Buchwald-Hartwig C-N bond formation.

Frequently Asked Questions (FAQs): Reaction Parameter Optimization

The success of a cross-coupling reaction is highly dependent on the interplay of several key parameters. This section addresses the most common questions regarding the selection of reagents and conditions.

Section 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming the central C-C bond of the biaryl system. A typical route involves coupling a boronic acid derivative with an aryl halide.

Q1: What is the optimal combination of starting materials for synthesizing 4-(3-Chlorophenyl)aniline via Suzuki-Miyaura coupling?

A1: The most common approach is the coupling of (3-chlorophenyl)boronic acid with 4-bromoaniline or 4-iodoaniline . While using 4-chloroaniline is possible, the reactivity of aryl chlorides in oxidative addition is significantly lower than that of bromides or iodides (Reactivity: I > Br >> Cl).[1][2] Overcoming the low reactivity of an aryl chloride requires more specialized, electron-rich, and bulky phosphine ligands and potentially higher reaction temperatures.[3][4] Therefore, starting with 4-bromoaniline is a more reliable and cost-effective strategy for initial optimization.

Q2: How do I select the best palladium source and ligand for the reaction?

A2: The choice of catalyst system is critical.

• Palladium Source: While simple salts like Pd(OAc)₂ or complexes like Pd₂(dba)₃ are common, they require in situ reduction to the active Pd(0) species.[5] For more reliable and reproducible results, especially during optimization, using a palladium precatalyst is highly recommended. Buchwald's G3 or G4 precatalysts, for example, are designed to cleanly and efficiently generate the active LPd(0) catalyst under mild conditions.[3]

• Ligand Selection: The ligand stabilizes the palladium center and modulates its reactivity.[3] For coupling an electron-neutral aryl bromide with a boronic acid, general-purpose ligands like triphenylphosphine (PPh₃) can be effective. However, for more challenging substrates, such as aryl chlorides, or to improve reaction rates and yields, more sophisticated ligands are necessary. Bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., SPhos , XPhos ) are designed to facilitate both the oxidative addition and the reductive elimination steps of the catalytic cycle.[4][6]

Q3: What is the function of the base, and how do I choose the right one?

A3: The base is essential for activating the organoboron species to facilitate the transmetalation step.[1][7] It forms a boronate complex ("-ate complex"), which increases the nucleophilicity of the organic group on the boron atom.

• Common Choices: Inorganic bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄) are most frequently used.

• Selection Rationale: K₃PO₄ is often a good starting point for many couplings. Cs₂CO₃ is more soluble in organic solvents and can be effective at lower temperatures but is more expensive.[8] For substrates with base-sensitive functional groups, a milder base like potassium fluoride (KF) can be used.[7] The reaction is typically run in a biphasic solvent system, such as toluene/water or dioxane/water, where the inorganic base resides primarily in the aqueous phase.[3]

Section 2: Buchwald-Hartwig Amination

This reaction directly forms the C-N bond by coupling an aryl halide with an amine. For this synthesis, a common pathway is the reaction of 1-bromo-3-chlorobenzene with aniline .

Q1: Which palladium catalyst and ligand are most effective for coupling with a primary aniline?

A1: The Buchwald-Hartwig amination is highly dependent on using sterically hindered and electron-rich phosphine ligands.

• Palladium Source: As with the Suzuki coupling, modern palladacycle precatalysts (e.g., G3 or G4 BrettPhos precatalyst) are superior to traditional sources like Pd(OAc)₂ because they provide a more efficient and reliable route to the active LPd(0) catalyst.[9]

• Ligand for Primary Amines: The choice of ligand is dictated by the amine nucleophile.[9] For primary amines like aniline, ligands such as BrettPhos have been specifically designed and are highly effective.[9][10] Other bulky biarylphosphine ligands like XPhos can also yield excellent results.[11][12]

Q2: What is the recommended base and solvent for this amination?

A2:

• Base Selection: This reaction requires a strong, non-nucleophilic base to deprotonate the amine in situ. The most commonly used bases are strong alkoxides such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS).[5][9] These bases are potent enough to deprotonate the aniline, facilitating its coordination to the palladium center. For substrates that may be sensitive to these harsh bases, weaker inorganic bases like Cs₂CO₃ or K₃PO₄ can be used, though this often requires higher reaction temperatures.[9]

• Solvent Choice: Anhydrous, aprotic solvents are required. Toluene , dioxane , and THF are the most common choices.[10] It is crucial to use degassed solvents to prevent oxidation of the palladium catalyst and phosphine ligands.

Troubleshooting Guide

Even with optimized conditions, challenges can arise. This guide provides a systematic approach to diagnosing and solving common experimental issues.

Problem 1: Low or No Product Yield

Potential Cause	Diagnostic Check	Recommended Solution
Inactive Catalyst System	Reaction mixture fails to change color, or palladium black precipitates immediately. Starting materials remain unconsumed (check by TLC or LC-MS).	Ensure all reagents and solvents are anhydrous and thoroughly degassed. Use a new bottle of palladium catalyst/precatalyst. Switch to a more robust precatalyst (e.g., a G3 or G4 palladacycle).[9]
Boronic Acid Decomposition (Suzuki)	Check for the presence of a deboronated arene byproduct (e.g., chlorobenzene) by GC-MS. Boronic acids can be unstable to heat and moisture.[3]	Run the reaction at a lower temperature. Use a more stable boronic acid derivative, such as a pinacol ester (Miyaura borylation).[13] Ensure the base is not causing premature decomposition.
Poor Substrate Reactivity (Aryl Chloride)	Reaction stalls with significant unreacted aryl chloride starting material.	Switch to a more reactive aryl halide (bromide or iodide if possible). If using an aryl chloride, employ a highly active catalyst system with a bulky, electron-rich ligand like SPhos (for Suzuki) or tBuBrettPhos (for Buchwald-Hartwig).[3][9]
Incorrect Base (Buchwald-Hartwig)	Reaction does not proceed, even with a good catalyst system. The pKa of the amine may be too low for deprotonation by the chosen base.	Use a stronger base. NaOtBu is the standard for most aniline couplings.[5] Ensure the base is fresh and has not been passivated by atmospheric CO₂ and moisture.

Problem 2: Formation of Significant Side Products

Side Product	Potential Cause	Recommended Solution
Homocoupling (Biaryl Formation)	Formation of 3,3'-dichlorobiphenyl (from aryl halide) or biphenyl-4,4'-diamine (from aniline). In Suzuki reactions, homocoupling of the boronic acid is common.	Suzuki: The primary cause is often the presence of oxygen.[3] Rigorously degas all solvents and reagents before use. Lowering the reaction temperature can also mitigate this side reaction.[14]
Hydrodehalogenation	The halide on the starting material is replaced by a hydrogen atom.	This is more common with electron-rich aryl halides and highly active catalyst systems.[14] The hydrogen source can be the solvent, base, or trace water. Try a different solvent or a milder, rigorously dried base. A control experiment without one of the coupling partners can help identify the source of the issue.[14]

General Reaction Optimization Workflow

Experimental Protocols

The following are generalized, starting-point protocols. Researchers should adapt them based on specific substrate reactivity and available laboratory equipment. All procedures must be performed under an inert atmosphere (e.g., Argon or Nitrogen).

Protocol 1: Suzuki-Miyaura Coupling

• Reaction: (3-chlorophenyl)boronic acid + 4-bromoaniline → 4-(3-Chlorophenyl)aniline

Step-by-Step Methodology:

• To an oven-dried reaction vessel, add 4-bromoaniline (1.0 eq), (3-chlorophenyl)boronic acid (1.2 eq), potassium phosphate (K₃PO₄, 2.0 eq), and the palladium/ligand system (e.g., XPhos Pd G3 precatalyst, 1-2 mol%).

• Seal the vessel with a septum and purge with argon for 10-15 minutes.

• Add degassed solvents (e.g., Toluene and Water in a 5:1 ratio) via syringe.

• Place the vessel in a preheated oil bath at 100 °C and stir vigorously for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination

• Reaction: 1-bromo-3-chlorobenzene + Aniline → 4-(3-Chlorophenyl)aniline

Step-by-Step Methodology:

• In a glovebox, add sodium tert-butoxide (NaOtBu, 1.4 eq), the palladium/ligand system (e.g., BrettPhos Pd G4 precatalyst, 1-2 mol%), and a stir bar to an oven-dried reaction vial.[9]

• Remove the vial from the glovebox, add 1-bromo-3-chlorobenzene (1.0 eq), and seal with a septum.

• Purge the vial with argon.

• Add anhydrous, degassed toluene via syringe, followed by aniline (1.2 eq).

• Place the vial in a preheated heating block or oil bath at 100 °C and stir for 12-24 hours.[9]

• Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, quench the reaction carefully by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography.

Catalytic Cycles Visualization

References

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (2026). Buchwald-Hartwig Amination. Retrieved from [Link]

• The Journal of Organic Chemistry. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. Retrieved from [Link]

• YouTube. (2025). Condition Optimization for Buchwald-Hartwig Reactions. Retrieved from [Link]

• ACS Publications. (2020). Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Patsnap. (n.d.). Synthesis method of boscalid intermediate 2-(4 '-chlorphenyl) aniline. Retrieved from [Link]

• ResearchGate. (2012). Conditions for a selective Buchwald-Hartwig amination?. Retrieved from [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Retrieved from [Link]

• Google Patents. (n.d.). CN105037172A - Preparation method of 2-(4'-chloro-phenyl-) aniline.

• Organic Chemistry Portal. (n.d.). Biaryl synthesis by C-C coupling. Retrieved from [Link]

• Fiveable. (n.d.). Palladium-catalyzed cross-coupling reactions. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction?. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Retrieved from [Link]

• Reddit. (2022). Tips on increasing yield of Miyaura coupling reaction?. Retrieved from [Link]

• Google Patents. (n.d.). CN109970571B - Synthesis process of 2- (4-chlorphenyl) aniline.

• Chemistry LibreTexts. (2023). Pd-Catalyzed Cross Coupling Reactions. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Retrieved from [Link]

• Wikipedia. (n.d.). Cross-coupling reaction. Retrieved from [Link]

• Beilstein-Institut. (n.d.). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Retrieved from [Link]

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• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
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• 11. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series - PMC [pmc.ncbi.nlm.nih.gov]
• 12. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
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• 14. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 4-(3-Chlorophenyl)aniline

Welcome to the technical support center for the synthesis of 4-(3-Chlorophenyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and impurities encountered during the synthesis of this important chemical intermediate. Our goal is to provide you with the expertise and practical insights needed to troubleshoot your experiments effectively and ensure the highest purity of your final product.

Introduction

4-(3-Chlorophenyl)aniline is a key building block in the synthesis of various pharmaceuticals and agrochemicals. Its preparation, most commonly via palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination, requires careful control of reaction parameters to minimize the formation of impurities. This guide will delve into the common impurities associated with these synthetic routes, their mechanisms of formation, and robust protocols for their identification and removal.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during the synthesis of 4-(3-Chlorophenyl)aniline in a question-and-answer format.

Question 1: My reaction is sluggish or incomplete. What are the likely causes and how can I resolve this?

Answer:

Incomplete conversion is a frequent issue in cross-coupling reactions. The root cause often lies in the catalyst's activity, the integrity of your reagents, or the reaction conditions.

• Catalyst Deactivation: The active Pd(0) species is susceptible to oxidation. Ensure your reaction is performed under an inert atmosphere (e.g., argon or nitrogen) and that your solvents are thoroughly degassed. The formation of palladium black is a visual indicator of catalyst decomposition.[1]

• Reagent Quality:

  • Boronic Acid/Ester (Suzuki-Miyaura): Boronic acids can undergo protodeboronation, especially in the presence of water or acidic impurities.[1] It is advisable to use fresh, high-purity boronic acid or its more stable ester derivatives.

  • Aryl Halide: Aryl chlorides are generally less reactive than bromides or iodides in both Suzuki-Miyaura and Buchwald-Hartwig reactions.[2] If using an aryl chloride, a more specialized catalyst system with electron-rich, bulky phosphine ligands (e.g., XPhos, RuPhos) may be necessary to promote the oxidative addition step.[3]

  • Amine (Buchwald-Hartwig): The purity of the amine is crucial. Ensure it is free from moisture and other nucleophilic impurities.

• Suboptimal Reaction Conditions:

  • Base: The choice and stoichiometry of the base are critical. For Suzuki-Miyaura, bases like K₂CO₃ or K₃PO₄ are common, while Buchwald-Hartwig often requires stronger bases like NaOtBu or LHMDS.[4] The base not only facilitates the catalytic cycle but can also influence side reactions.

  • Temperature: While higher temperatures can increase reaction rates, they can also promote catalyst decomposition and side reactions.[5] The optimal temperature should be determined for your specific substrate and catalyst system.

Troubleshooting Workflow for Incomplete Reactions:

Caption: Troubleshooting workflow for incomplete reactions.

Question 2: My final product is discolored (e.g., yellow, brown, or black). What is the cause and how can I purify it?

Answer:

Discoloration is typically due to residual palladium catalyst or high molecular weight organic impurities.

• Residual Palladium: The formation of palladium black during the reaction can contaminate the product.[1]

• Oxidized Impurities: Anilines, in general, are susceptible to air oxidation, which can lead to colored byproducts.

Purification Protocol:

• Filtration: After the reaction, a filtration step through a pad of Celite® can help remove insoluble palladium species.

• Activated Carbon Treatment: Dissolving the crude product in a suitable solvent and treating it with activated carbon can effectively remove colored organic impurities.

• Recrystallization: This is a powerful technique for purifying solid products. A suitable solvent system should be chosen where the product has high solubility at elevated temperatures and low solubility at room temperature or below.

• Column Chromatography: For persistent impurities, silica gel column chromatography can be employed. A gradient elution with a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate) is typically effective.

Question 3: I see an unexpected peak in my HPLC/GC-MS analysis. What could it be?

Answer:

Unexpected peaks are common and can arise from various side reactions. The identity of the impurity will depend on the synthetic route used.

Frequently Asked Questions (FAQs)

FAQ 1: What are the most common impurities in a Suzuki-Miyaura synthesis of 4-(3-Chlorophenyl)aniline?

Answer:

The Suzuki-Miyaura coupling, while robust, is prone to several side reactions that generate characteristic impurities.

• Homocoupling Products: These are biphenyl or biaryl compounds formed from the coupling of two molecules of the same starting material.

  • From Boronic Acid: The homocoupling of the boronic acid is a common byproduct, especially if oxygen is not rigorously excluded from the reaction. In this case, you might observe biphenyl impurities.

  • From Aryl Halide: Homocoupling of the aryl halide can also occur, leading to the formation of dichlorobiphenyl isomers.

• Protodeboronation Product: This is the arene formed by the replacement of the boronic acid group with a hydrogen atom.[1] For example, the formation of benzene from phenylboronic acid.

• Dehalogenation Product: The aryl halide can be reduced, replacing the halogen with a hydrogen atom.[1] In this synthesis, this would result in the formation of aniline.

• Unreacted Starting Materials: Incomplete reactions will result in the presence of the starting aryl halide and boronic acid/ester.

Impurity Formation in Suzuki-Miyaura Coupling:

Caption: Common side reactions in Suzuki-Miyaura coupling.

FAQ 2: What are the typical byproducts in a Buchwald-Hartwig amination synthesis of 4-(3-Chlorophenyl)aniline?

Answer:

The Buchwald-Hartwig amination is a powerful method for C-N bond formation, but it can also lead to specific impurities.

• Hydrodehalogenation Product: This is a common side reaction where the aryl halide is reduced to the corresponding arene.[6] In this case, you would see the formation of chlorobenzene.

• Products from Competitive Nucleophiles: If the starting materials or solvent contain other nucleophiles (e.g., water, alcohols, or phenols), these can compete with the desired amine in the coupling reaction.

• Unreacted Starting Materials: As with any reaction, incomplete conversion will leave residual starting materials.

FAQ 3: If I use a nitration-reduction pathway, what impurities should I be aware of?

Answer:

This older, multi-step method has its own set of potential impurities.

• Positional Isomers: The initial nitration of a substituted benzene ring can lead to a mixture of ortho, meta, and para isomers. These isomers can be difficult to separate in later stages.

• Incomplete Reduction Products: The reduction of the nitro group to an amine proceeds through several intermediates. If the reduction is not complete, you may have impurities such as nitroso, hydroxylamine, or azo compounds.[7]

• Over-reduction Products: In some cases, the chloro group can be reduced, leading to the formation of 4-aminobiphenyl.

Common Impurities in Different Synthetic Routes:

Synthetic Route	Common Impurities
Suzuki-Miyaura	Homocoupling products (biphenyls), Protodeboronated arene, Dehalogenated arene
Buchwald-Hartwig	Hydrodehalogenated arene, Products from competing nucleophiles
Nitration-Reduction	Positional isomers, Incomplete reduction products (nitroso, hydroxylamine, azo), Over-reduction products

FAQ 4: How can I analyze the purity of my 4-(3-Chlorophenyl)aniline?

Answer:

High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable method for assessing the purity of 4-(3-Chlorophenyl)aniline.

Recommended HPLC Method:

A reverse-phase HPLC (RP-HPLC) method using a C18 column is generally suitable for separating the main compound from its potential impurities.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile and Water (with 0.1% formic acid or trifluoroacetic acid)
Gradient	Start with a lower percentage of acetonitrile and gradually increase to elute more non-polar impurities.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temperature	30 °C

Experimental Protocol: HPLC Purity Analysis

• Standard Preparation: Accurately weigh and dissolve a reference standard of 4-(3-Chlorophenyl)aniline in the mobile phase (initial conditions) to prepare a stock solution of 1 mg/mL. Prepare a working standard of 0.1 mg/mL by further dilution.

• Sample Preparation: Prepare the sample to be analyzed at a concentration of approximately 0.1 mg/mL in the mobile phase.

• Chromatographic Run: Inject the standard and sample solutions into the HPLC system.

• Data Analysis: Determine the purity of the sample by calculating the area percentage of the main peak relative to the total peak area in the chromatogram.

HPLC Analysis Workflow:

Caption: Workflow for HPLC purity analysis.

Conclusion

The synthesis of 4-(3-Chlorophenyl)aniline, while routine, requires a keen eye for detail to minimize impurity formation. By understanding the potential side reactions of your chosen synthetic route and implementing robust analytical and purification techniques, you can consistently produce high-purity material. This guide serves as a starting point for troubleshooting; always consult the primary literature for specific reaction conditions and catalyst systems best suited for your application.

References

• Buchwald, S. L., & Hartwig, J. F. (2010).

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• Reddit. (2018). Help troubleshooting a Buchwald-Hartwig amination? Retrieved from [Link]

• Chemistry Stack Exchange. (2017). What are the byproducts in a Suzuki reaction? Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling. Retrieved from [Link]

• Reddit. (2022). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (2026). Buchwald-Hartwig Amination - Reagent Guides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]

• Google Patents. (n.d.). CN105037172A - Preparation method of 2-(4'-chlorphenyl) aniline.

• YouTube. (2019). reduction of nitro groups to anilines. Retrieved from [Link]

• ResearchGate. (2025). Development and validation of an RP-HPLC method for the determination of chlorhexidine and p-chloroaniline in various pharmaceutical formulations. Retrieved from [Link]

• ResearchGate. (2025). Rapid HPLC Method for Determination of Parachloroaniline in Chlorhexidine Antiseptic Agent in Mouthrinses, Ophthalmic and Skin Solution. Retrieved from [Link]

• Rasayan Journal of Chemistry. (n.d.). green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers. Retrieved from [Link]

• LCGC International. (n.d.). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. Retrieved from [Link]

• Scientific Research Publishing. (n.d.). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride. Retrieved from [Link]

• Google Patents. (n.d.). CN109970571B - Synthesis process of 2- (4-chlorphenyl) aniline.

• SIOC Journals. (n.d.). Reduction of Nitro Group by Sulfide and Its Applications in Amine Synthesis. Retrieved from [Link]

• ResearchGate. (2025). Reactions for making widely used aniline compounds break norms of synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Further application of our protocol a Four aniline examples for... Retrieved from [Link]

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Technical Support Center: Optimizing the Synthesis of 4-(3-Chlorophenyl)aniline

Welcome to the technical support center for the synthesis of 4-(3-Chlorophenyl)aniline. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis and troubleshoot common challenges, particularly low reaction yields. Drawing from established principles of cross-coupling chemistry and practical laboratory experience, this document provides in-depth, actionable advice to enhance your experimental success.

The synthesis of diarylamines like 4-(3-Chlorophenyl)aniline is a cornerstone of medicinal chemistry and materials science. The most prevalent and effective method for this transformation is the Palladium-catalyzed Buchwald-Hartwig amination, a powerful tool for constructing C-N bonds.[1][2][3] This guide will focus primarily on troubleshooting this reaction, as it is the most likely route employed by researchers.

Understanding the Core Reaction: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide (or pseudohalide) and an amine, catalyzed by a palladium complex.[1][3] The catalytic cycle is a well-understood process involving three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[3][4]

A simplified catalytic cycle is depicted below:

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Frequently Asked Questions (FAQs) & Troubleshooting Low Yield

This section addresses common problems encountered during the synthesis of 4-(3-Chlorophenyl)aniline via Buchwald-Hartwig amination.

Q1: My reaction has a very low conversion rate. What are the primary factors to investigate?

A low conversion rate is a frequent issue and can often be traced back to a few critical parameters. Here’s a systematic approach to troubleshooting:

• Catalyst Activity: The heart of the reaction is the active Pd(0) species.[4][5]

  • Inactive Pre-catalyst: Ensure your palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) is of high quality. Older or improperly stored reagents can have reduced activity. Consider using a pre-catalyst which can avoid the need for in-situ catalyst formation.[4]

  • Oxygen Sensitivity: The Pd(0) catalyst is sensitive to oxygen.[1] Ensure your reaction is set up under a strictly inert atmosphere (argon or nitrogen). Degas your solvent thoroughly before use.

  • Inhibitory Species: Certain functional groups can poison the catalyst. While the substrates for 4-(3-Chlorophenyl)aniline are generally compatible, be mindful of impurities in your starting materials.[1]

• Ligand Choice: The phosphine ligand is not just a spectator; it is critical for stabilizing the palladium center and facilitating the catalytic cycle.[6][7]

  • Steric and Electronic Properties: For coupling an aryl chloride, which is generally less reactive than an aryl bromide or iodide, bulky and electron-rich ligands are often necessary to promote the rate-limiting oxidative addition step.[6][8] Consider screening ligands such as XPhos, SPhos, or RuPhos.[5]

  • Ligand Degradation: Phosphine ligands can be susceptible to oxidation. Handle them under an inert atmosphere.

• Base Selection and Solubility: The base plays a crucial role in the deprotonation of the amine coordinated to the palladium center.[9][10]

  • Base Strength: A strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOt-Bu) is a common choice.[5] Weaker bases like K₂CO₃ may result in a slower reaction rate.[1]

  • Solubility: The base's solubility can significantly impact the reaction rate. If the base is not sufficiently soluble in the reaction solvent, the reaction may be slow or stall. The rate of agitation can also be a factor as dense inorganic bases can settle.[4]

• Solvent and Temperature:

  • Solvent Choice: Anhydrous, aprotic solvents such as toluene, dioxane, or THF are standard for Buchwald-Hartwig reactions.[1][4] Chlorinated solvents, acetonitrile, and pyridine should be avoided as they can inhibit the reaction by coordinating to the palladium.[4]

  • Reaction Temperature: These reactions often require elevated temperatures, typically in the range of 80-120 °C, to proceed at a reasonable rate.[11]

Q2: I'm observing significant byproduct formation. How can I improve the selectivity?

The formation of byproducts not only lowers the yield of the desired product but also complicates purification. Common side reactions include:

• Homocoupling of the Aryl Halide: This occurs when two molecules of the aryl halide couple to form a biaryl species.

  • Mitigation: This side reaction can sometimes be suppressed by optimizing the stoichiometry of the reactants or by lowering the catalyst loading and reaction temperature.[11][12]

• Hydrodehalogenation: This is the replacement of the halogen on the aryl halide with a hydrogen atom.

  • Mitigation: This is often caused by trace amounts of water or other proton sources.[13] Ensuring strictly anhydrous reaction conditions by using well-dried solvents and reagents is crucial.[11]

• Beta-Hydride Elimination: This can be a competing pathway to reductive elimination, leading to an imine and a hydrodehalogenated arene.[3]

  • Mitigation: The choice of ligand can influence the likelihood of beta-hydride elimination. Bulky ligands can disfavor this side reaction.[14]

The following troubleshooting workflow can guide your optimization process:

Caption: A systematic workflow for troubleshooting low yields.

Experimental Protocols

Below are generalized, yet detailed, starting protocols for the Buchwald-Hartwig amination synthesis of 4-(3-Chlorophenyl)aniline. These should be adapted and optimized for your specific laboratory conditions.

Protocol 1: Synthesis from 3-Chloroaniline and an Aryl Halide

Reactants: 3-Chloroaniline and 1-bromo-4-chlorobenzene (or a similar 4-halophenyl derivative).

Step-by-Step Procedure:

• Preparation: To an oven-dried Schlenk flask, add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%) and the phosphine ligand (if not using a pre-catalyst, 1.1-1.5 eq relative to Pd).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Reagent Addition: Under a positive flow of inert gas, add sodium tert-butoxide (1.4 eq), 3-chloroaniline (1.2 eq), and 1-bromo-4-chlorobenzene (1.0 eq).

• Solvent Addition: Add anhydrous, degassed toluene or dioxane via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and quench with water. Transfer the mixture to a separatory funnel and extract with ethyl acetate.[15]

• Purification: Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.[15] Concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel.[15]

Data Summary: Key Reaction Parameters

Parameter	Recommended Condition	Rationale & Key Considerations
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂, or a pre-catalyst	Pre-catalysts often provide more consistent results.[4]
Ligand	Bulky, electron-rich phosphines (e.g., XPhos, SPhos)	Essential for activating less reactive aryl chlorides.[5]
Base	NaOt-Bu, K₃PO₄	Strong, non-nucleophilic bases are preferred.[5][9]
Solvent	Toluene, Dioxane, THF (anhydrous, degassed)	Aprotic solvents are standard; avoid coordinating solvents.[4]
Temperature	80 - 120 °C	Sufficient thermal energy is typically required.[11]
Atmosphere	Inert (Argon or Nitrogen)	Protects the oxygen-sensitive Pd(0) catalyst.[1]

Final Considerations

The successful synthesis of 4-(3-Chlorophenyl)aniline with high yield is an achievable goal through systematic optimization. Remember that cross-coupling reactions are multi-parameter systems; a holistic approach that considers the interplay between the catalyst, ligand, base, solvent, and temperature is paramount. When troubleshooting, change one variable at a time to clearly understand its effect on the reaction outcome.

This guide provides a foundation for addressing common challenges. For novel or particularly difficult substrates, a more extensive screening of reaction conditions, potentially aided by high-throughput experimentation platforms, may be beneficial.[16]

References

• Biscoe, M. R., Buchwald, S. L. (2009). Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions. Organic Letters, 11(8), 1773–1775. [Link]

• Catalexis Catalyst Screening Platform for Catalyst Optimization. (2025, February 13). YouTube. [Link]

• Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts. [Link]

• Li, Y., Wu, Y., & Liu, Z. (2020). Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure. ACS Omega, 5(34), 21547–21556. [Link]

• Optimization of the Reaction Conditions for C-N Coupling. (n.d.). ResearchGate. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Muci, A. R., & Buchwald, S. L. (2002). Practical Palladium Catalysts for C-N and C-O Bond Formation. Cross-Coupling Reactions, 131-209. [Link]

• Upgrading Cross-Coupling Reactions for Biaryl Syntheses. (n.d.). Sci-Hub. [Link]

• Use of base metals in Buchwald-Hartwig coupling. (2025, December 16). WordPress. [Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. (2025, August 9). ResearchGate. [Link]

• Liu, C., & Li, G. (2018). Upgrading Cross-Coupling Reactions for Biaryl Syntheses. Accounts of Chemical Research, 51(10), 2592–2603. [Link]

• What can reaction databases teach us about Buchwald–Hartwig cross-couplings?. (2020, October 20). Royal Society of Chemistry. [Link]

• The Role of the Base in Buchwald-Hartwig Amination. (2014, October). ResearchGate. [Link]

• Role of the Base in Buchwald–Hartwig Amination. (2014, December 19). The Journal of Organic Chemistry. [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. [Link]

• Upgrading Cross-Coupling Reactions for Biaryl Syntheses. (2018). Semantic Scholar. [Link]

• Supplementary Information. (n.d.). The Royal Society of Chemistry. [Link]

• Preparation method of 2-(4'-chlorphenyl) aniline. (2015, November 11).

• How can I solve my problem with Suzuki coupling?. (2014, December 23). ResearchGate. [Link]

• Biaryl Formation via Base-Promoted Direct Coupling Reactions of Arenes with Aryl Halides. (2021, June 9). ACS Omega. [Link]

• Diagnosing issues with a failed Suzuki coupling?. (2021, July 9). Reddit. [Link]

• Upgrading Cross-Coupling Reactions for Biaryl Syntheses. (2018). ResearchGate. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Purification of Aniline. (n.d.). LookChem. [Link]

• The Buchwald-Hartwig Amination Reaction. (2012, April 6). YouTube. [Link]

• Struggling with Suzuki Reaction. (2024, September 4). Reddit. [Link]

• A kind of preparation method of 4-(a chlorine difluoro-methoxy) aniline. (2016, September 21).

• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. [Link]

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• 5. Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Suzuki Coupling of Chloroanilines

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving chloroaniline substrates. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of coupling these challenging yet crucial building blocks. Chloroanilines, with their electron-rich nature and the coordinating amino group, present a unique set of obstacles, primarily revolving around catalyst activity and stability. This resource provides in-depth, field-proven insights in a troubleshooting-focused, question-and-answer format to help you overcome these challenges and achieve high-yield, reproducible results.

Section 1: Understanding the Core Challenge - The Dual Nature of Chloroanilines

The primary difficulty in the Suzuki coupling of chloroanilines stems from two main properties of the substrate: the low reactivity of the C-Cl bond and the presence of the aniline moiety. The C-Cl bond is significantly stronger and less prone to oxidative addition—the rate-determining step in many Suzuki couplings—than its C-Br or C-I counterparts.[1] This necessitates highly active catalytic systems.

Simultaneously, the lone pair of electrons on the aniline's nitrogen atom can coordinate to the palladium center. This can lead to the formation of stable, off-cycle palladium-amine complexes, effectively poisoning the catalyst and preventing it from participating in the desired catalytic cycle.[2][3] The challenge, therefore, is to find a catalytic system that is reactive enough to activate the aryl chloride bond while being robust enough to resist deactivation by the amino group.

Section 2: Frequently Asked Questions & Troubleshooting Guide

Low or No Conversion

Q1: My Suzuki coupling reaction with a chloroaniline is not proceeding, or the conversion is very low. What are the most likely causes?

A1: Low or no conversion in the Suzuki coupling of chloroanilines is a common issue that can typically be traced back to one of three areas: the catalyst system, the reaction conditions, or the purity of your reagents.

• Inefficient Catalyst System: The combination of your palladium precursor and ligand may not be active enough to facilitate the oxidative addition of the chloroaniline. Electron-rich phosphine ligands with significant steric bulk are often required to promote this step and to prevent the formation of inactive palladium dimers.[1][4]

• Catalyst Poisoning: The aniline group itself can act as a poison by coordinating to the palladium center. If the ligand is not bulky enough, the aniline can displace it, leading to catalyst deactivation. Other common poisons include sulfur-containing impurities in reagents or solvents.[5]

• Suboptimal Reaction Conditions: The choice of base, solvent, and temperature is critical. An inappropriate base may not be strong enough to facilitate the transmetalation step effectively, or it could contribute to catalyst decomposition.[6]

• Reagent Purity: The presence of water or oxygen can lead to side reactions such as protodeboronation of the boronic acid and oxidation of the phosphine ligands, respectively.[7]

Q2: How do I choose the right ligand for coupling a chloroaniline?

A2: The choice of ligand is arguably the most critical factor for a successful Suzuki coupling with chloroanilines. The ideal ligand should be both highly electron-donating and sterically bulky.

• Electron-Donating Properties: Electron-rich ligands increase the electron density on the palladium center, which facilitates the oxidative addition of the electron-rich aryl chloride.

• Steric Bulk: Bulky ligands promote the formation of monoligated palladium species, which are highly reactive. They also create a "protective pocket" around the palladium center, which sterically hinders the coordination of the aniline's amino group, thus preventing catalyst poisoning.[1]

Below is a table of commonly used, commercially available ligands that have demonstrated high efficacy for the Suzuki coupling of chloroanilines and other challenging aryl chlorides.

Ligand Name	Structure	Key Features	Recommended Pd:Ligand Ratio
SPhos	2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl	Highly active for electron-rich aryl chlorides. The methoxy groups contribute to its electron-donating ability.[1]	1:2 to 1:4
RuPhos	2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl	Similar to SPhos but with bulkier isopropoxy groups, offering enhanced steric protection.	1:2 to 1:4
XPhos	2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl	Extremely bulky ligand, effective for very hindered substrates.	1:2 to 1:4
cataCXium® A	Di(1-adamantyl)-n-butylphosphine	A very bulky and electron-rich phosphine that has shown excellent results with ortho-substituted bromoanilines and can be applied to chloroanilines.[8]	1:2 to 1:4

Q3: Can the amino group on my chloroaniline be directly poisoning the catalyst? How can I diagnose and prevent this?

A3: Yes, this is a primary concern. The nitrogen lone pair can coordinate to the Pd(0) or Pd(II) center, forming stable complexes that are catalytically inactive. This is a form of competitive inhibition.

Diagnosis:

• Stalled Reaction: The reaction starts but stalls after a low level of conversion. This can indicate that the active catalyst is being progressively sequestered into an inactive state.

• Ligand Comparison: If a reaction fails with a less bulky ligand (e.g., PPh₃) but proceeds with a bulkier ligand (e.g., XPhos) under identical conditions, it strongly suggests that catalyst poisoning by the aniline is the issue.

Prevention:

• Use of Bulky Ligands: As detailed in Q2, bulky biarylphosphine ligands are the first line of defense. They sterically shield the palladium center.

• Protecting Groups: While many modern catalyst systems can couple unprotected anilines, protection of the amino group (e.g., as a carbamate or amide) can be a robust solution if other strategies fail.[9][10] However, this adds extra steps to the synthesis.

• Choice of Base: A non-coordinating, strong base like K₃PO₄ or Cs₂CO₃ is often preferred. Amine bases (e.g., triethylamine) should generally be avoided as they can compete with the phosphine ligand for coordination sites on the palladium.

The following diagram illustrates the potential poisoning pathway and how a bulky ligand can mitigate it.

Caption: Mechanism of aniline-induced catalyst poisoning and its prevention using bulky ligands.

Side Reactions and Impurities

Q4: I am observing significant amounts of dehalogenation (hydrodehalogenation) of my chloroaniline starting material. How can I minimize this side reaction?

A4: Dehalogenation is a common side reaction where the chloro group is replaced by a hydrogen atom. It often becomes competitive when the desired cross-coupling is slow.

Causality:

• This side reaction can occur after oxidative addition. The resulting Ar-Pd(II)-Cl intermediate can react with a hydride source in the reaction mixture, followed by reductive elimination of Ar-H.

• Hydride sources can include trace water, the boronic acid itself, or the solvent (especially alcohols) under certain conditions.

Mitigation Strategies:

• Increase the Rate of Cross-Coupling: The most effective strategy is to optimize the reaction conditions to favor the productive pathway.

  • Use a More Active Catalyst: Switch to a more electron-rich and bulky ligand (see table in Q2) to accelerate the oxidative addition and subsequent steps.

  • Increase Temperature: Carefully increasing the reaction temperature can often favor the desired coupling over dehalogenation.

  • Choice of Base: Some reports suggest that certain bases can exacerbate dehalogenation. Using a weaker, non-hydroxide base like KF or K₃PO₄ might be beneficial.[1]

• Use Anhydrous Conditions: Ensure your solvent and reagents are dry to minimize water as a potential hydride source.

• Avoid Alcoholic Solvents: If possible, use ethereal (e.g., dioxane, THF) or aromatic (e.g., toluene) solvents instead of alcohols.

Q5: My reaction is producing a significant amount of homocoupled boronic acid (Ar'-Ar'). What causes this and how can I prevent it?

A5: Homocoupling of the boronic acid partner is another frequent side reaction. It is typically caused by the presence of oxygen in the reaction mixture or by the use of a Pd(II) precatalyst without an efficient reduction to Pd(0).

Mechanism:

• Oxygen-Mediated: Oxygen can oxidize the Pd(0) catalyst to a Pd(II) species. This Pd(II) can then catalyze the homocoupling of two molecules of the boronic acid, which in the process reduces the palladium back to Pd(0). This process consumes your nucleophile and can interfere with the main catalytic cycle.

• Pd(II) Precatalyst: If you are using a Pd(II) source like Pd(OAc)₂ or PdCl₂(dppf), it must be reduced in situ to the active Pd(0) species. Sometimes, this reduction occurs via the homocoupling of the boronic acid before the main catalytic cycle can begin.

Prevention:

• Thorough Degassing: This is the most critical step. Degas your reaction mixture thoroughly before heating. The "freeze-pump-thaw" method (3 cycles) is highly effective. Alternatively, sparging the solvent with an inert gas (argon or nitrogen) for 20-30 minutes before adding the catalyst and reagents can also work well.

• Use a Pd(0) Precatalyst: Starting with a Pd(0) source like Pd₂(dba)₃ or Pd(PPh₃)₄ can sometimes mitigate homocoupling that occurs during the initial reduction of a Pd(II) precatalyst.

• Control Stoichiometry: Using a slight excess (1.1-1.2 equivalents) of the boronic acid can sometimes be beneficial, but a large excess can lead to more homocoupling.

The following workflow can help diagnose a failing reaction:

Caption: A logical workflow for troubleshooting failed Suzuki couplings of chloroanilines.

Section 3: Experimental Protocols

General Protocol for a Robust Suzuki Coupling of a Chloroaniline

This protocol is a starting point and may require optimization for specific substrates. It employs a highly active Buchwald-type ligand to mitigate catalyst poisoning.

Materials:

• Chloroaniline derivative (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• K₃PO₄ (potassium phosphate), finely ground (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (anhydrous, 5 mL)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the chloroaniline, arylboronic acid, and K₃PO₄.

• In a separate vial, weigh the Pd(OAc)₂ and SPhos and add them to the Schlenk flask.

• Evacuate and backfill the flask with inert gas three times.

• Add the anhydrous 1,4-dioxane via syringe.

• Degas the reaction mixture by bubbling argon through the solution for 15-20 minutes. Alternatively, use the freeze-pump-thaw method for maximum oxygen removal.

• Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• Walker, S. D., et al. (2004). A Rational Approach to the Development of Highly Active Catalysts for Suzuki-Miyaura Coupling Reactions. Angewandte Chemie International Edition, 43(15), 1871-1876. [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Distinguishing between pathways for catalyst deactivation in palladium-catalyzed amination reactions. Journal of the American Chemical Society, 133(7), 2116-2119. [Link]

• Guild, C., et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Molecules, 26(24), 7655. [Link]

• Kinzel, T., et al. (2010). A new palladium catalyst for C-C bond formation. Angewandte Chemie International Edition, 49(32), 5533-5537. [Link]

• Diao, T., & Stahl, S. S. (2011). Synthesis of diaryl ethers via Pd-catalyzed aerobic oxidative coupling of phenols and arylboronic acids. Journal of the American Chemical Society, 133(37), 14566-14569. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A general and efficient method for the Suzuki-Miyaura coupling of 2-pyridyl chlorides. Angewandte Chemie International Edition, 46(29), 5359-5363. [Link]

• Oldenhuis, N. J., et al. (2015). Kinetic analysis of catalyst deactivation in the Suzuki-Miyaura cross-coupling of a heteroaryl bromide. Organic Process Research & Development, 19(8), 983-991. [Link]

• Barday, E., et al. (2019). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC advances, 9(50), 29215-29219. [Link]

• Guram, A. S., et al. (2006). Process development of a Suzuki reaction used in the manufacture of lanabecestat. Organic Process Research & Development, 10(5), 941-946. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Christmann, U., & Vilar, R. (2005). Monoligated palladium species as catalysts in cross-coupling reactions. Angewandte Chemie International Edition, 44(3), 366-374. [Link]

• Lennox, A. J., & Lloyd-Jones, G. C. (2014). The origins of protodeboronation in the Suzuki–Miyaura reaction. Angewandte Chemie International Edition, 53(14), 3632-3642. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic Modeling Enables Understanding of Off-Cycle Processes in Pd-Catalyzed Amination of Five-Membered Heteroaryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Buchwald-Hartwig Amination of 4-(3-Chlorophenyl)aniline

Welcome to the technical support center for the Buchwald-Hartwig amination, with a specific focus on the coupling of 4-(3-chlorophenyl)aniline. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this powerful C-N bond-forming reaction. Here, we will dissect common side reactions, provide in-depth troubleshooting strategies, and answer frequently asked questions to empower you to optimize your synthetic outcomes.

Troubleshooting Guide: Addressing Side Reactions

The Buchwald-Hartwig amination, while robust, is not without its potential pitfalls. The coupling of an electron-rich aniline with a relatively unreactive aryl chloride like 4-(3-chlorophenyl)aniline can be particularly susceptible to side reactions. This section provides a question-and-answer formatted guide to troubleshoot these specific challenges.

Issue 1: My primary side product is the hydrodehalogenated starting material, 3-chloroaniline. What is causing this and how can I prevent it?

Answer:

Hydrodehalogenation, the replacement of the chlorine atom with a hydrogen, is a common side reaction in Buchwald-Hartwig aminations.[1][2][3] It arises from a competing pathway in the catalytic cycle known as β-hydride elimination.[4] Instead of the desired reductive elimination to form the C-N bond, a palladium hydride species is formed, which then reductively eliminates to give the hydrodehalogenated arene.

Causality and Mitigation Strategies:

• Ligand Choice is Critical: The steric and electronic properties of the phosphine ligand play a pivotal role in suppressing hydrodehalogenation. Bulky, electron-rich ligands are essential for promoting the desired C-N bond formation.[3][5] These ligands sterically shield the palladium center, disfavoring the geometry required for β-hydride elimination and accelerating the rate of reductive elimination. For aryl chlorides, ligands with significant steric bulk are often necessary to achieve good yields.[2][6]

  • Recommendation: If you are observing significant hydrodehalogenation, consider switching to a more sterically demanding biarylphosphine ligand. A progression from less to more bulky ligands can be systematically evaluated.

• Base Selection and Strength: The choice of base is crucial and can influence the prevalence of side reactions.[7][8][9] While a strong base is necessary to deprotonate the amine, an excessively strong or poorly soluble base can lead to undesired pathways.

  • Recommendation: Sodium tert-butoxide (NaOtBu) is a common choice, but if hydrodehalogenation persists, consider screening other bases like lithium bis(trimethylsilyl)amide (LHMDS) or potassium phosphate (K₃PO₄).[10] Weaker bases may require higher reaction temperatures to achieve sufficient reactivity.[2]

• Solvent Effects: The solvent can influence the solubility of the base and the stability of key intermediates in the catalytic cycle.[7][8]

  • Recommendation: Toluene and dioxane are common solvents.[10] If you are using a less polar solvent and observing issues, switching to a more polar aprotic solvent might be beneficial, though chlorinated solvents, acetonitrile, and pyridine should be avoided as they can inhibit the catalyst.[3][11]

Issue 2: I am observing the formation of a diaryl ether, suggesting C-O coupling is occurring. Why is this happening and what can be done?

Answer:

While less common than hydrodehalogenation in amination reactions, C-O coupling to form a diaryl ether can occur, especially if there are residual alkoxide bases or if the reaction is run at very high temperatures for extended periods. The mechanism is analogous to the Buchwald-Hartwig ether synthesis.[1]

Causality and Mitigation Strategies:

• Base Choice and Purity: The primary culprit is often the presence of alkoxide species that can act as nucleophiles.

  • Recommendation: Ensure your base is of high purity and handled under strictly anhydrous conditions. If using an alkoxide base, consider switching to a non-nucleophilic base like LHMDS or a carbonate base such as cesium carbonate (Cs₂CO₃), although the latter may require higher temperatures.[10]

• Temperature Control: Elevated temperatures can sometimes promote undesired C-O coupling.

  • Recommendation: Optimize the reaction temperature. It is advisable to run the reaction at the lowest temperature that provides a reasonable reaction rate.

Issue 3: My mass spectrometry data indicates the presence of homocoupled products (biphenyl derivatives). What leads to this side reaction?

Answer:

Homocoupling, the dimerization of the aryl halide, is another potential side reaction.[1][2] This can be promoted by certain catalyst systems and reaction conditions.

Causality and Mitigation Strategies:

• Catalyst Loading and Pre-catalyst Choice: The concentration of the active Pd(0) species can influence the rate of homocoupling.

  • Recommendation: Optimizing the catalyst loading is crucial; often, a lower catalyst loading can minimize this side reaction.[2] The use of modern palladacycle pre-catalysts can also lead to cleaner reactions by ensuring a more controlled generation of the active catalytic species.[2]

• Reaction Temperature: As with other side reactions, excessive heat can favor homocoupling.

  • Recommendation: Carefully control the reaction temperature and aim for the lowest effective temperature.

Frequently Asked Questions (FAQs)

Q1: What is the best palladium source and ligand combination for the amination of an aryl chloride like 4-(3-chlorophenyl)aniline?

A1: The amination of aryl chlorides is generally more challenging than that of aryl bromides or iodides due to the stronger C-Cl bond.[2][12] Success heavily relies on the use of sterically hindered and electron-rich phosphine ligands. While there is no single "best" combination for all substrates, some general guidelines are:

• Palladium Source: Modern palladium pre-catalysts (e.g., G3 or G4 palladacycles) are often more reliable than traditional sources like Pd(OAc)₂ because they efficiently generate the active LPd(0) catalyst.[2]

• Ligands: For primary amines, ligands like BrettPhos are often effective.[10] For more challenging couplings, specialized, bulky biarylphosphine ligands may be necessary.[2] It is highly recommended to consult a ligand selection guide based on your specific substrates.

Q2: How does the choice of base impact the reaction, and what are the trade-offs?

A2: The base plays a critical role in deprotonating the amine to form the active nucleophile.[6] The choice of base involves a trade-off between reactivity and functional group tolerance.[10]

Base	Advantages	Disadvantages
NaOtBu, KOtBu	High reactivity, allows for lower catalyst loadings.[10]	Incompatible with base-sensitive functional groups (e.g., esters, nitro groups).[10]
LHMDS	Tolerates some protic functional groups. Useful for lower temperature reactions.[10]	Air-sensitive solid. Can be incompatible with some functional groups at higher temperatures.[10]
Cs₂CO₃, K₃PO₄	Excellent functional group tolerance.[10]	Often require higher catalyst loadings and longer reaction times. Can be difficult to stir on a large scale.[10]

Q3: Can water affect my Buchwald-Hartwig amination?

A3: While Buchwald-Hartwig reactions are typically run under anhydrous and inert conditions, small amounts of water are sometimes tolerated and can even be beneficial in some cases, potentially aiding in the reduction of Pd(II) to the active Pd(0) species.[10] However, excessive water can lead to catalyst decomposition and promote side reactions. It is generally best practice to use anhydrous solvents and reagents.

Q4: My reaction is not proceeding to completion. What are the first things I should check?

A4: If your reaction has stalled, consider the following troubleshooting steps:

• Catalyst Activity: Ensure your palladium source and ligand are of good quality and have been stored properly. Consider using a fresh batch or a different pre-catalyst.[2]

• Inert Atmosphere: Confirm that your reaction setup is properly sealed and under an inert atmosphere (e.g., argon or nitrogen). Oxygen can deactivate the palladium catalyst.

• Reagent Purity: Impurities in your starting materials or solvent can inhibit the reaction.

• Reaction Parameters: Re-evaluate your choice of ligand, base, and solvent based on the specific substrates you are using. A small screening of different conditions can often identify a more optimal system.[13]

Visualizing the Reaction Pathways

To better understand the desired reaction and its competing side reactions, the following diagrams illustrate the key mechanistic steps.

Caption: Catalytic cycle of Buchwald-Hartwig amination and the competing hydrodehalogenation pathway.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol provides a general starting point for the amination of 4-(3-chlorophenyl)aniline. Optimization will likely be required for specific substrates.

Materials:

• 4-(3-Chlorophenyl)aniline (1.0 mmol)

• Aryl halide/pseudohalide (1.2 mmol)

• Palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%)

• Ligand (if not using a pre-catalyst)

• Base (e.g., NaOtBu, 1.4 mmol)

• Anhydrous, degassed solvent (e.g., toluene, 5 mL)

• Oven-dried reaction vial with a magnetic stir bar

Procedure:

• To the oven-dried reaction vial, add the 4-(3-chlorophenyl)aniline, aryl halide, palladium pre-catalyst, and base under an inert atmosphere (preferably in a glovebox).

• Seal the vial with a cap containing a PTFE septum. If not in a glovebox, purge the vial with argon or nitrogen for 5-10 minutes.

• Add the anhydrous, degassed solvent via syringe.

• Place the vial in a preheated oil bath or heating block at the desired temperature (e.g., 100 °C).

• Stir the reaction for the specified time (e.g., 12-24 hours), monitoring its progress by TLC, GC-MS, or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[2]

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. How bulky ligands control the chemoselectivity of Pd-catalyzed N -arylation of ammonia - Chemical Science (RSC Publishing) DOI:10.1039/C9SC03095F [pubs.rsc.org]
• 6. jk-sci.com [jk-sci.com]
• 7. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 12. reddit.com [reddit.com]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 4-(3-Chlorophenyl)aniline

Welcome to the technical support center for the purification of 4-(3-chlorophenyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to address specific challenges encountered during the purification of this important chemical intermediate. Our goal is to provide not just procedural steps, but the underlying scientific principles to empower you to make informed decisions in your work.

Introduction: The Critical Role of Purity

4-(3-Chlorophenyl)aniline is a key building block in the synthesis of a range of functional molecules, from pharmaceuticals to materials science. The purity of this starting material is paramount, as even trace impurities can have a significant impact on the yield, safety, and efficacy of the final product. This guide will walk you through the common impurities encountered and the most effective methods for their removal.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in my crude 4-(3-chlorophenyl)aniline?

A1: The impurities in your crude product will largely depend on the synthetic route used. The most common methods for synthesizing 4-(3-chlorophenyl)aniline are palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Buchwald-Hartwig, and Ullmann reactions.[1][2][3]

Common impurities include:

• Unreacted Starting Materials: Residual 3-chloroaniline, 1-bromo-3-chlorobenzene (or other aryl halide), and boronic acids/esters.

• Homocoupling Products: Biphenyl derivatives formed from the coupling of two molecules of the same starting material.[4][5]

• Dehalogenated Byproducts: Loss of the chlorine atom from the starting materials or product.[5]

• Solvent and Reagent Residues: Residual catalysts (e.g., palladium, copper), ligands, and solvents.[5]

• Oxidation/Polymerization Products: Anilines are susceptible to oxidation, which can lead to colored impurities.[6]

Q2: My purified 4-(3-chlorophenyl)aniline has a persistent color. How can I remove it?

A2: Colored impurities in anilines are often due to oxidation or polymerization byproducts.[6] If standard purification methods like recrystallization or column chromatography are ineffective, consider the following:

• Activated Carbon Treatment: Dissolve the impure aniline in a suitable organic solvent and add a small amount of activated carbon. Heat the mixture gently for a short period, then filter the carbon through a pad of celite. The activated carbon will adsorb many of the colored impurities.[6]

• Acid-Base Extraction: This technique can be very effective at separating the basic aniline from non-basic, colored impurities. A detailed protocol is provided in the troubleshooting section.[6][7]

Q3: I am seeing multiple spots on my TLC after purification. What could be the issue?

A3: Multiple spots on a Thin Layer Chromatography (TLC) plate after purification indicate the presence of impurities. The identity of these impurities will depend on their Rf values relative to your product.

• Spots with higher Rf: These are typically less polar impurities, such as homocoupled byproducts or residual aryl halides.

• Spots with lower Rf: These are generally more polar compounds, which could include unreacted 3-chloroaniline or certain catalyst residues.

• Streaking: This can indicate that your compound is degrading on the silica gel plate, which is slightly acidic.[6] It can also be a sign of overloading the TLC plate.

To address this, you may need to repeat the purification, perhaps using a different technique or optimizing your current method (e.g., changing the solvent system in column chromatography).

Troubleshooting Guides

Issue 1: Incomplete Removal of Starting Materials

If you are still observing unreacted starting materials in your product, consider the following purification strategies:

Method 1: Acid-Base Extraction

This is a powerful technique that leverages the basicity of the aniline functional group to separate it from neutral or acidic impurities.[7][8][9][10]

Protocol:

• Dissolve the crude 4-(3-chlorophenyl)aniline in a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1M HCl). The basic aniline will react to form the hydrochloride salt and move into the aqueous layer, while neutral impurities like aryl halides and homocoupled byproducts will remain in the organic layer.[7][9]

• Separate the aqueous layer.

• Wash the aqueous layer with a fresh portion of the organic solvent to remove any remaining neutral impurities.

• Basify the aqueous layer by slowly adding a dilute aqueous base (e.g., 1M NaOH) until the solution is basic to pH paper. The aniline hydrochloride salt will be neutralized, and the free aniline will precipitate or form an organic layer.

• Extract the purified aniline back into an organic solvent.

• Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na2SO4 or MgSO4), and remove the solvent under reduced pressure.

Caption: Workflow for Acid-Base Extraction of 4-(3-Chlorophenyl)aniline.

Method 2: Column Chromatography

Column chromatography separates compounds based on their differential adsorption to a stationary phase.[11][12][13]

Protocol:

• Choose an appropriate solvent system by running TLC plates to find a solvent mixture that gives your product an Rf value of approximately 0.2-0.4 and good separation from impurities. A common starting point for anilines is a mixture of hexanes and ethyl acetate.

• Pack a column with silica gel.

• Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elute the column with the chosen solvent system, collecting fractions.

• Monitor the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

Troubleshooting Chromatography:

• Compound Sticking to the Column: Anilines can sometimes interact strongly with the slightly acidic silica gel.[6][14] If you observe significant tailing or your product not eluting, you can try:

  • Adding a small amount of a basic modifier like triethylamine (0.1-1%) to your eluent.[14]

  • Using deactivated (neutral) silica gel.

• Poor Separation: If impurities are co-eluting with your product, you may need to try a less polar solvent system to improve separation.

Issue 2: Presence of Homocoupled Byproducts

Homocoupled byproducts are often non-polar and can be challenging to separate from the desired product.

Method 1: Recrystallization

Recrystallization is an excellent method for purifying solid compounds by separating them from impurities with different solubility profiles.[15][16][17]

Protocol:

• Solvent Selection: The ideal solvent is one in which 4-(3-chlorophenyl)aniline is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[15][17] Test small amounts of your crude product in various solvents (e.g., ethanol, methanol, isopropanol, hexanes, toluene, or mixtures thereof) to find a suitable one.

• Dissolve the crude product in the minimum amount of boiling solvent.

• Allow the solution to cool slowly and undisturbed to room temperature. Crystal formation should occur.

• Further cool the flask in an ice bath to maximize crystal yield.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Dry the crystals thoroughly.

Caption: General Workflow for Recrystallization.

Data on Purification Methods

Purification Method	Target Impurities	Advantages	Disadvantages
Acid-Base Extraction	Neutral and acidic impurities (e.g., aryl halides, homocoupled products)	Highly effective for basic compounds, scalable.[7]	Not effective for basic impurities.
Column Chromatography	A wide range of impurities	High resolution, versatile.[11]	Can be time-consuming, potential for product degradation on silica.[6]
Recrystallization	Impurities with different solubility profiles	Can yield very pure material, relatively simple.[15]	Requires a suitable solvent, some product loss in the mother liquor.[15]
Activated Carbon	Colored/Polymeric impurities	Effective for removing trace colored impurities.[6]	Can adsorb some of the desired product.

Spectroscopic Characterization

After purification, it is essential to confirm the identity and purity of your 4-(3-chlorophenyl)aniline using spectroscopic methods.[12][18]

• ¹H and ¹³C NMR: Will confirm the chemical structure and identify any proton or carbon-containing impurities.

• Mass Spectrometry: Will confirm the molecular weight of the compound.

• HPLC/GC: Can be used to determine the purity of the final product.[19][20]

By following these guidelines and understanding the principles behind each purification technique, you will be well-equipped to obtain high-purity 4-(3-chlorophenyl)aniline for your research and development needs.

References

• Klein, E., et al. (n.d.).
• BenchChem. (n.d.).
• (n.d.). Exp 6 - Extraction.
• ResearchGate. (2014).
• BenchChem. (n.d.). Technical Support Center: 4-(3-Chloro-4-fluorophenyl)aniline Synthesis.
• ChemicalBook. (n.d.). 4-Chloroaniline synthesis.
• Yingde Greatchem Chemical Co., Ltd. (2020). Synthesis method of boscalid intermediate 2-(4'-chlorphenyl) aniline.
• ResearchGate. (2014).
• Wikipedia. (n.d.).
• ResearchGate. (n.d.). Impurities formed during the Suzuki−Miyaura coupling between 3 and 4.
• Zhangjiagang Methese Composite Material Co Ltd. (2015). Preparation method of 2-(4'-chlorphenyl) aniline.
• MDPI. (2025).
• chemeurope.com. (n.d.).
• YouTube. (2024). Suzuki Coupling I Common Byproducts in Suzuki Coupling.
• (n.d.).
• (n.d.).
• SynArchive. (n.d.).
• CN103709045A. (n.d.). Preparation method of 4-chlorine-3-trifluoromethyl aniline hydrochloride.
• CN109970571B. (2021). Synthesis process of 2- (4-chlorphenyl) aniline.
• Wikipedia. (n.d.).
• ResearchGate. (2014).
• The Royal Society of Chemistry. (n.d.).
• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• ACS Publications. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics.
• ResearchGate. (n.d.).
• (2022). Synthesis and Spectroscopic Characterization of the Four Complete Series [(C5XnH5-n)Fe(CO)2R.
• SIELC Technologies. (n.d.). Separation of Aniline on Newcrom R1 HPLC column.
• ResearchGate. (2021). (PDF) Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities.
• Sandiego. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls.
• LookChem. (n.d.).
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction.
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• (n.d.). Substituted Anilines.
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• PubMed Central. (2022).
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Technical Support Center: Improving Regioselectivity in Reactions with 4-(3-Chlorophenyl)aniline

Welcome to the technical support center for 4-(3-Chlorophenyl)aniline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving high regioselectivity in reactions involving this versatile but challenging substrate. Here, we will dissect the underlying principles governing its reactivity and provide actionable troubleshooting strategies and detailed protocols to help you achieve your desired synthetic outcomes.

Understanding the Reactivity Landscape of 4-(3-Chlorophenyl)aniline

4-(3-Chlorophenyl)aniline presents a unique set of challenges and opportunities in chemical synthesis due to its distinct reactive sites. The molecule consists of two aromatic rings with competing and complementary electronic and steric influences.

• Ring A (Aniline Ring): This ring is activated by the strongly electron-donating amino group (-NH₂). The amino group is a powerful ortho, para-director, meaning it preferentially directs incoming electrophiles to the positions adjacent (ortho) and opposite (para) to it.[1] However, the para position is already substituted by the 3-chlorophenyl group. Therefore, electrophilic attack is anticipated primarily at the two ortho positions (C2 and C6).

• Ring B (Chlorophenyl Ring): This ring is deactivated by the electron-withdrawing inductive effect of the chlorine atom. Halogens are an interesting class of substituents as they are deactivating yet ortho, para-directing.[2][3]

• The Amino Group (-NH₂): As a nucleophilic center, the nitrogen atom can participate in reactions such as acylation and alkylation.

• The Chloro Group (-Cl): The carbon-chlorine bond is a reactive handle for various cross-coupling reactions.

The key to mastering regioselectivity is to understand and manipulate the interplay of these factors.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Section 1: Electrophilic Aromatic Substitution (EAS)

Q1: I am attempting a nitration reaction on 4-(3-Chlorophenyl)aniline and obtaining a mixture of products with low yield of the desired isomer. How can I improve the regioselectivity?

A1: This is a common issue arising from the high reactivity of the aniline ring and the reaction conditions.

The Problem:

• Over-activation: The -NH₂ group is a very strong activating group, which can lead to multiple substitutions and side reactions.[4]

• Protonation: Standard nitrating conditions (e.g., HNO₃/H₂SO₄) are strongly acidic. Under these conditions, the basic amino group is protonated to form the anilinium ion (-NH₃⁺). This protonated group is strongly deactivating and a meta-director, leading to undesired products.[4]

Solutions & Troubleshooting:

• Protect the Amino Group: The most effective strategy is to temporarily "tame" the amino group by converting it to a less activating and more sterically hindered amide. Acetylation is a common and effective method.[4] The resulting acetamido group is still an ortho, para-director but is less activating than the amino group, which helps to prevent polysubstitution. The increased steric bulk of the acetamido group will further favor substitution at the less hindered para position relative to the directing group. However, since the para position is blocked in 4-(3-chlorophenyl)aniline, this steric hindrance will play a crucial role in differentiating the two ortho positions if the 3-chlorophenyl ring is not symmetrically disposed.

• Milder Nitrating Agents: Consider using milder nitrating agents that do not require strongly acidic conditions. For instance, iron(III) nitrate has been shown to be effective for the ortho-nitration of aniline derivatives.[5]

Workflow for Regioselective Nitration:

Caption: Workflow for regioselective nitration.

Experimental Protocol: Acetylation of 4-(3-Chlorophenyl)aniline

• Dissolve 4-(3-Chlorophenyl)aniline (1 equivalent) in glacial acetic acid in a round-bottom flask.

• Cool the flask in an ice bath.

• Slowly add acetic anhydride (1.1 equivalents) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Monitor the reaction's completion using Thin Layer Chromatography (TLC).

• Once the starting material is consumed, pour the reaction mixture slowly into a beaker containing crushed ice and water to precipitate the product.

• Collect the solid N-(4-(3-chlorophenyl)phenyl)acetamide by vacuum filtration.

• Wash the solid product thoroughly with cold water to remove residual acid.

• Recrystallize the product from a suitable solvent (e.g., ethanol/water) to obtain the pure acetanilide.

Q2: I need to introduce a bromine atom onto the aniline ring. What conditions will favor mono-bromination at a specific ortho position?

A2: Similar to nitration, direct bromination of the unprotected aniline can be too vigorous.

The Problem:

• The high activation of the -NH₂ group can lead to polybromination.

• Achieving selectivity between the two electronically equivalent ortho positions (C2 and C6) is challenging.

Solutions & Troubleshooting:

• Protection Strategy: As with nitration, protecting the amino group as an acetamide is highly recommended. The steric bulk of the N-acetyl group will disfavor substitution at the adjacent ortho positions, thus favoring the para position. Since the para position is blocked, this steric hindrance can be exploited to achieve selectivity if there are subtle steric differences between the C2 and C6 positions arising from the conformation of the 3-chlorophenyl ring.

• Controlled Halogenation: Use a milder brominating agent and control the stoichiometry carefully. N-Bromosuccinimide (NBS) is a good choice for controlled bromination.

• Catalytic Methods: Copper(II) halides in ionic liquids have been reported to achieve high regioselectivity for the para-halogenation of unprotected anilines.[6][7] While the para position is blocked in your substrate, this methodology could be explored to see if it offers any selectivity between the ortho positions. Palladium-catalyzed regioselective halogenation of arene C-H bonds is another advanced strategy that can provide products complementary to those from conventional electrophilic aromatic substitution.[8]

Condition	Expected Outcome	Rationale
Br₂/AcOH on unprotected aniline	Mixture of mono- and poly-brominated products; low regioselectivity.	High reactivity of the unprotected amino group.
NBS on protected acetanilide	Predominantly mono-bromination at the sterically most accessible ortho position.	Moderated reactivity and steric hindrance from the acetyl group.
CuBr₂ in ionic liquid	Potentially high regioselectivity for one of the ortho positions.	Catalyst-controlled reaction pathway.

Section 2: Cross-Coupling Reactions

Q3: I want to perform a Suzuki-Miyaura coupling at the C-Cl bond. How can I prevent side reactions involving the aniline part of the molecule?

A3: The primary challenge here is the potential for the aniline nitrogen to coordinate to the palladium catalyst, which can inhibit its catalytic activity.

The Problem:

• Catalyst Inhibition: The lone pair of electrons on the aniline nitrogen can coordinate to the palladium center, leading to catalyst deactivation.

• N-Arylation: Under certain conditions, particularly with more reactive aryl halides as coupling partners, N-arylation (a Buchwald-Hartwig type reaction) could be a competing pathway.

Solutions & Troubleshooting:

• Ligand Choice is Critical: The choice of phosphine ligand is paramount. Bulky, electron-rich biarylphosphine ligands (e.g., SPhos, XPhos) are often effective in promoting the desired C-C coupling while minimizing catalyst inhibition by the amine.[9] These ligands create a sterically hindered environment around the palladium center, which can disfavor coordination with the aniline nitrogen.

• Protect the Amino Group: If catalyst inhibition remains a problem, protecting the amino group as an amide or a carbamate (e.g., Boc group) can be an effective strategy. This removes the interfering lone pair from coordinating with the catalyst. The protecting group can be removed in a subsequent step.[10][11]

• Base Selection: The choice of base is also important. A weaker base like K₂CO₃ or K₃PO₄ is often preferred over stronger bases like NaOtBu or KOtBu, which are more commonly used in Buchwald-Hartwig aminations and could promote N-arylation.[12]

Decision Workflow for Suzuki-Miyaura Coupling:

Caption: Troubleshooting workflow for Suzuki-Miyaura coupling.

Q4: How can I achieve a regioselective Buchwald-Hartwig amination on the 3-chlorophenyl ring without affecting the existing aniline?

A4: This is a chemoselectivity challenge. You are essentially trying to form a new C-N bond in the presence of an existing C-N bond.

The Problem:

• Competing N-H Reactivity: The N-H bond of the aniline is itself a potential substrate for Buchwald-Hartwig amination, which could lead to oligomerization or other side reactions.

Solutions & Troubleshooting:

• Protect the Aniline Nitrogen: This is the most straightforward and reliable approach. Protecting the aniline as an N-Boc or N-acetyl derivative will prevent its participation in the cross-coupling reaction. The protecting group can be removed after the desired C-N bond has been formed.

• Ligand and Catalyst Control: The development of highly specialized ligands has enabled remarkable chemoselectivity in cross-coupling reactions.[13] For instance, certain catalyst systems may show a strong preference for aryl chlorides over the N-H bond of an aniline. This would require careful screening of different palladium precursors and ligands.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

Caution: This reaction should be performed under an inert atmosphere (e.g., nitrogen or argon).

• To a dry Schlenk tube or reaction vial, add the N-protected 4-(3-chlorophenyl)aniline (1 equivalent), the desired amine coupling partner (1.2 equivalents), the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), the phosphine ligand (e.g., XPhos, 4 mol%), and the base (e.g., NaOtBu, 1.4 equivalents).

• Evacuate and backfill the vessel with an inert gas three times.

• Add the anhydrous solvent (e.g., toluene or dioxane).

• Seal the vessel and heat the reaction mixture to the appropriate temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

References

• Furrow, M. E., & Myers, A. G. (2004). Practical Procedures for the Preparation of N-tert-Butyldimethylsilyl-Protected Anilines. Journal of the American Chemical Society, 126(17), 5436–5445. [Link]

• Crampton, M. R., Emokpae, T. A., & Isanbor, C. (2005). Electronic and steric effects in the SNAr substitution reactions of substituted anilines with 2,4‐dinitrophenyl 2,4,6‐trinitrophenyl ether in acetonitrile. Journal of Physical Organic Chemistry, 19(1), 75–80. [Link]

• Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions. [Link]

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. [Link]

• Gao, Y., Mao, Y., Chen, Y., & Huo, Y. (2018). Regioselective nitration of anilines with Fe(NO3)3·9H2O as a promoter and a nitro source. Organic & Biomolecular Chemistry, 16(22), 4158-4162. [Link]

• Wikipedia. (n.d.). Electrophilic aromatic substitution. [Link]

• Quora. (n.d.). Why is the -NH2 group in aniline an ortho and para directing group?[Link]

• Kalyani, D., Dick, A. R., Anani, W. Q., & Sanford, M. S. (2006). A Simple Catalytic Method for the Regioselective Halogenation of Arenes. Organic Letters, 8(12), 2523–2526. [Link]

• Chemistry LibreTexts. (2019). 15.03.1: Theory of Directing effects. [Link]

• Fors, B. P., & Buchwald, S. L. (2011). A New Biarylphosphine Ligand for the Pd-Catalyzed Synthesis of Diaryl Ethers under Mild Conditions. Organic Letters, 13(10), 2544–2547. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• YouTube. (2021). 151 CHM2211 Steric Effects on Electrophilic Aromatic Substitution Reactions. [Link]

• Yeung, C. S., Zhao, X., & Dong, V. M. (2012). Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids. Beilstein Journal of Organic Chemistry, 8, 744–748. [Link]

• NCERT. (n.d.). Amines. [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Protecting Group Strategies for Complex Molecule Synt. [Link]

• University of Rochester. (n.d.). Tips & Tricks: Protecting Groups. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• YouTube. (2023). Regioselectivity in Electrophilic Aromatic Substitutions. [Link]

• Chemistry LibreTexts. (2023). 15.2: Regioselectivity in Electrophilic Aromatic Substitution. [Link]

• UT Southwestern. (n.d.). Protecting Groups in Organic Synthesis. [Link]

• ResearchGate. (2012). Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids. [Link]

• PubMed. (2013). BippyPhos: A Single Ligand With Unprecedented Scope in the Buchwald-Hartwig Amination of (Hetero)aryl Chlorides. [Link]

• University of Calgary. (n.d.). 1 Chapter 12: Reactions of Arenes: Electrophilic Aromatic Substitution 12.1. [Link]

• PubMed. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. [Link]

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Reference Data & Comparative Studies

A Comparative Toxicological Assessment: 4-(3-Chlorophenyl)aniline vs. Monochloroaniline Isomers

A Senior Application Scientist's Guide for Researchers in Drug Development

In the landscape of pharmaceutical intermediates and chemical synthesis, understanding the toxicological profile of aniline derivatives is paramount. While structurally similar, minor positional changes of substituents like chlorine atoms can dramatically alter a molecule's biological activity and toxicity. This guide provides a comparative analysis of 4-(3-Chlorophenyl)aniline against the well-characterized monochloroaniline isomers: 2-chloroaniline (2-CA), 3-chloroaniline (3-CA), and 4-chloroaniline (4-CA).

A significant data gap exists in public databases regarding the specific toxicological profile of 4-(3-Chlorophenyl)aniline, also known as 3'-Chloro-4-biphenylamine. Consequently, this guide will focus on a robust, data-driven comparison of the three primary monochloroaniline isomers. We will then leverage data from structurally related biphenylamines, such as the known human carcinogen 4-aminobiphenyl, to construct a scientifically grounded hypothesis on the potential risks associated with 4-(3-Chlorophenyl)aniline.

The Chloroaniline Family: An Overview

Chloroanilines are foundational intermediates in the manufacturing of dyes, pesticides, and pharmaceuticals. Their primary toxicological signature across the class is hematotoxicity, specifically the induction of methemoglobinemia. This condition arises from the oxidation of ferrous iron (Fe²⁺) in hemoglobin to its ferric state (Fe³⁺), rendering the molecule incapable of binding and transporting oxygen, leading to functional anemia and cyanosis.[1][2] The severity of this effect, along with other toxic endpoints like genotoxicity and organ damage, varies significantly between isomers.

Comparative Toxicity of Monochloroaniline Isomers

Experimental data from animal studies consistently demonstrates a clear hierarchy of toxicity among the ortho (2-), meta (3-), and para (4-) isomers of chloroaniline.

Acute Toxicity

The acute toxicity, often measured by the median lethal dose (LD50), shows that 3-chloroaniline and 4-chloroaniline are significantly more toxic than 2-chloroaniline via oral administration in rodents.

Compound	Species	Route	LD50 Value (mg/kg)	Reference(s)
2-Chloroaniline	Rat	Oral	1016	[3][4]
Mouse	Oral	256	[4][5]
3-Chloroaniline	Rat	Oral	256	[6][7]
Mouse	Oral	334	[7]
4-Chloroaniline	Rat	Oral	300 - 420	[8][9]
Mouse	Oral	228 - 500	[9]

This table summarizes the acute oral LD50 values for monochloroaniline isomers in rats and mice, highlighting the generally higher toxicity of the 3- and 4-isomers compared to the 2-isomer.

Hematotoxicity and Methemoglobinemia

The primary mechanism of acute chloroaniline toxicity is methemoglobin formation. The position of the chlorine atom directly influences the rate and potency of this effect. Comparative studies have established a clear order of potency for inducing methemoglobinemia in both rats and mice.[10]

Potency Order: 4-Chloroaniline > 3-Chloroaniline > 2-Chloroaniline

This rank order is also reflected in secondary effects related to hemolytic anemia, such as increased hemosiderin pigmentation in the spleen, liver, and bone marrow, as well as extramedullary hematopoiesis.[11] The para-isomer (4-CA) is the most potent inducer, causing the most severe hematotoxic effects.[11]

Genotoxicity and Carcinogenicity

The genotoxic potential of chloroaniline isomers is a critical differentiator.

• 4-Chloroaniline is consistently mutagenic and genotoxic across a range of assays.[11] It is classified as a probable human carcinogen (IARC Group 2B) and has been shown to cause sarcomas of the spleen in male rats.[12][13]

• 2-Chloroaniline and 3-Chloroaniline show mixed or inconsistent results in genotoxicity assays, suggesting weak or no genotoxic effects.[11] While carcinogenicity cannot be entirely ruled out, the evidence is substantially weaker than for the 4-isomer.[10]

The carcinogenic mechanism for 4-chloroaniline is thought to be linked to both genotoxic and non-genotoxic pathways, potentially related to the hematotoxicity and subsequent damage in the spleen.[12]

The Case of 4-(3-Chlorophenyl)aniline: A Hypothesis Based on Structural Analogs

Given the absence of direct toxicological data for 4-(3-Chlorophenyl)aniline, we must turn to structural analogs to forecast its potential hazards. This molecule is a biphenylamine derivative. The parent compound, 4-aminobiphenyl, is a well-documented and potent human carcinogen.

Key Analog: 4-Aminobiphenyl

• Carcinogenicity: 4-Aminobiphenyl is classified as a Group 1 human carcinogen by IARC.[12] Occupational exposure has definitively linked it to a high incidence of bladder cancer in humans.[10][12][14] It also induces bladder and liver tumors in various animal species.[12][14][15]

• Absorption: The substance is readily absorbed through inhalation, skin contact, and ingestion.[10]

• Mechanism: Its carcinogenicity stems from metabolic activation to reactive electrophiles that form DNA adducts, leading to genetic mutations.[12]

Hypothesis for 4-(3-Chlorophenyl)aniline: The structure of 4-(3-Chlorophenyl)aniline contains the core 4-aminobiphenyl moiety. It is scientifically reasonable to hypothesize that it may share a similar metabolic activation pathway and, therefore, could pose a significant carcinogenic risk, particularly targeting the bladder. The addition of a chlorine atom on the second phenyl ring may modulate its metabolic rate and toxicity, but the underlying carcinogenic potential of the 4-aminobiphenyl structure is a major concern. Acute toxicity effects, such as methemoglobinemia, characteristic of chloroanilines, should also be anticipated.

Therefore, extreme caution is warranted when handling 4-(3-Chlorophenyl)aniline. It should be treated as a potential human carcinogen with likely hematotoxic properties until empirical data proves otherwise.

Experimental Protocols for In Vitro Toxicity Assessment

To address the data gap for novel or under-characterized compounds like 4-(3-Chlorophenyl)aniline, a tiered approach to toxicity testing is essential. A foundational in vitro assay is the assessment of cytotoxicity.

Workflow for Comparative Cytotoxicity Assessment

The following diagram illustrates a typical workflow for comparing the cytotoxic potential of aniline derivatives.

Fig 1. Workflow for in vitro cytotoxicity screening.

Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[3][16] Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[17]

Materials:

• Test compounds (dissolved in a suitable solvent, e.g., DMSO)

• Cell culture medium (e.g., DMEM)

• Human cell line (e.g., HepG2 for hepatotoxicity, HK-2 for nephrotoxicity)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01M HCl)

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[16]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (medium with solvent) and untreated control wells.

• Exposure: Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition: After incubation, add 10-20 µL of the MTT stock solution to each well.[9]

• Formazan Formation: Incubate the plate for 1-4 hours at 37°C. During this time, viable cells will convert the soluble MTT into insoluble purple formazan crystals.

• Solubilization: Carefully remove the MTT-containing medium. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[16] Mix gently by pipetting or using an orbital shaker for 15 minutes.

• Absorbance Reading: Measure the absorbance of each well using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. Plot the results as a dose-response curve to determine the IC50 (half-maximal inhibitory concentration) value for each compound.

Conclusion and Recommendations

This guide illuminates the distinct toxicological profiles of monochloroaniline isomers, emphasizing the paramount importance of isomeric position. The order of toxicity, particularly for hematotoxicity and genotoxicity, is robustly established as 4-CA > 3-CA > 2-CA .

Due to a profound lack of safety data, 4-(3-Chlorophenyl)aniline must be handled with extreme caution. Its structural similarity to the potent human bladder carcinogen 4-aminobiphenyl strongly suggests a high potential for carcinogenicity. Researchers and drug development professionals must implement stringent safety protocols, including engineering controls and personal protective equipment, to minimize exposure. We strongly recommend that comprehensive toxicological studies, including genotoxicity and carcinogenicity assays, be conducted to properly characterize the risk profile of this compound before its wider use.

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A Comparative Guide to the Biological Efficacy of 4-(3-Chlorophenyl)aniline Derivatives

Introduction: The Versatile Scaffold of 4-(3-Chlorophenyl)aniline

In the landscape of medicinal chemistry, the 4-(3-Chlorophenyl)aniline scaffold has emerged as a privileged structure, serving as the foundation for a diverse array of biologically active derivatives. This guide provides a comparative analysis of these derivatives, delving into their efficacy across antimicrobial, anticancer, antiviral, and enzyme inhibitory applications. By synthesizing data from multiple studies, we aim to offer researchers and drug development professionals a clear, evidence-based perspective on the therapeutic potential of this chemical class and the structural nuances that dictate its biological performance. The inherent flexibility of the diarylamine structure, coupled with the specific electronic and steric properties conferred by the 3-chloro substitution, provides a unique platform for developing targeted therapeutic agents.

I. Comparative Antimicrobial Efficacy

Derivatives of 4-(3-Chlorophenyl)aniline have demonstrated significant potential in combating microbial infections, including those caused by drug-resistant strains. The primary mechanism often involves the disruption of essential cellular processes in bacteria and fungi. The selection of microbial strains for testing is critical; standard reference strains (e.g., Staphylococcus aureus ATCC, Escherichia coli ATCC) provide a baseline for activity, while clinical isolates and resistant strains (e.g., MRSA) offer insights into the real-world applicability of these compounds.

Data Summary: Antimicrobial Activity

The efficacy of these compounds is typically quantified by the Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of the compound that prevents visible microbial growth. A lower MIC value indicates higher potency. The following table compares the MIC values of various 4-(3-Chlorophenyl)aniline derivatives against a panel of pathogenic microbes, benchmarked against standard antibiotics.

Compound Class	Derivative/Modification	Test Organism	MIC (µg/mL)	Reference Drug	MIC (µg/mL)	Citation
Thiazolidinones	4-(4-chlorophenyl)thiazol-2-yl]-2-(substituted)thiazolidin-4-one (Compound 4a)	B. subtilis, E. coli, S. aureus	Promising Activity	-	-	[1]
Cinnamanilides	(2E)-N-[3,5-bis(Trifluoromethyl)phenyl]-3-(4-chlorophenyl)prop-2-enamide	S. aureus & MRSA	Submicromolar	Ampicillin	> Submicromolar	[2]
Pyrazolines	N-[{4-[2-{5-(4-chlorophenyl)...]phenyl}methylene]substituted aniline	Gram-positive bacteria	Good Activity	-	-	[3]
Sulfonyl Derivatives	2-{4-[(4-chlorophenyl)sulfonyl]benzamido}-3-methylbutanoic acid	S. aureus, B. subtilis	125	-	-	[4]

Note: "Promising" or "Good Activity" indicates that the source highlighted the compound's efficacy without providing specific MIC values in the abstract.

Experimental Protocol: Broth Microdilution Assay for MIC Determination

This protocol is a cornerstone for assessing antimicrobial efficacy, providing a quantitative measure of a compound's activity. The causality behind this choice is its efficiency, scalability for high-throughput screening, and conservation of test compounds.

• Preparation of Inoculum: A pure culture of the test microorganism is grown in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria) overnight at 37°C. The culture is then diluted to achieve a standardized concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL. This standardization is crucial for the reproducibility of results.

• Compound Dilution: The test compounds are serially diluted (typically two-fold) in a 96-well microtiter plate using the broth medium. A concentration gradient is created, which is essential for identifying the minimum concentration that inhibits growth.

• Inoculation: Each well of the microtiter plate is inoculated with the standardized microbial suspension. Positive (microbes + broth, no compound) and negative (broth only) controls are included on every plate to validate the experiment.

• Incubation: The plates are incubated at 37°C for 18-24 hours. This period allows for sufficient microbial growth in the absence of inhibition.

• Data Analysis: The MIC is determined as the lowest concentration of the compound at which no visible turbidity (growth) is observed. This can be assessed visually or by using a plate reader to measure optical density.

Workflow for Antimicrobial Screening

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

II. Comparative Anticancer Activity

The 4-(3-Chlorophenyl)aniline scaffold has been incorporated into molecules designed to target various hallmarks of cancer, including uncontrolled proliferation and survival signaling. Their evaluation against a panel of cancer cell lines from different tissues (e.g., breast, colon, liver) is a standard first step to determine the breadth and specificity of their cytotoxic effects.

Mechanism of Action: Apoptosis Induction

A common mechanism of action for effective anticancer agents is the induction of apoptosis, or programmed cell death. Some 4-anilinoquinolinylchalcone derivatives, which contain the aniline moiety, have been shown to trigger apoptosis in breast cancer cells through the generation of reactive oxygen species (ROS) and subsequent activation of caspases 3 and 7[5]. This targeted cell-killing mechanism is preferable to necrosis as it minimizes inflammation in the surrounding tissue.

Caption: ROS-dependent apoptosis pathway induced by select derivatives.

Data Summary: In Vitro Cytotoxicity

The half-maximal inhibitory concentration (IC50) is the most common metric for quantifying a compound's potency in inhibiting cancer cell growth. A lower IC50 value signifies greater potency. It is also crucial to assess cytotoxicity against non-cancerous cell lines (e.g., MRC-5) to determine the therapeutic window.

Compound Class	Derivative/Modification	Cancer Cell Line	IC50 (µM)	Reference Drug	IC50 (µM)	Citation
Anilinoquinolinylchalcones	Compound 4a	MDA-MB-231 (Breast)	Highly Cytotoxic*	-	-	[5]
Indole-2-carboxamides	(S)-1 (RS4690)	HCT116 (Colon)	7.1 ± 0.6	-	-	[2]
Oleanolic Acid Hybrids	ZQL-4c	MDA-MB-231 (Breast)	0.80 (24h)	-	-	[6]
Indolin-2-ones	5-halo substituted (VIb–d)	HeLa (Cervical)	10.64 - 33.62	Cisplatin	Comparable

Note: "Highly Cytotoxic" indicates the source emphasized strong activity without providing a specific IC50 value in the abstract.[5]

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability. Its widespread use is due to its reliability and suitability for a 96-well plate format.

• Cell Seeding: Cancer cells are seeded into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compounds. A vehicle control (e.g., DMSO) is also included.

• Incubation: Cells are incubated with the compounds for a specified period, typically 24, 48, or 72 hours, to allow the cytotoxic effects to manifest[6][7].

• MTT Addition: After incubation, the medium is removed, and a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

• Formazan Solubilization: The plate is incubated for another 2-4 hours, during which viable cells with active mitochondrial reductases convert the yellow MTT into purple formazan crystals. A solubilizing agent (e.g., DMSO or acidified isopropanol) is then added to dissolve these crystals.

• Absorbance Reading: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of ~570 nm.

• IC50 Calculation: The absorbance values are normalized to the vehicle control, and the IC50 value is calculated by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

III. Comparative Enzyme Inhibition

The structural features of 4-(3-Chlorophenyl)aniline derivatives make them suitable candidates for interacting with the active sites of various enzymes. Their inhibitory activity can lead to the modulation of key physiological and pathological pathways.

Data Summary: Enzyme Inhibitory Activity

Compound Class	Target Enzyme	Derivative	Inhibition (Kᵢ or % Inhibition)	Reference Inhibitor	Citation
Pyridine-3-sulfonamides	Carbonic Anhydrase IX (hCA IX)	Compound 4	Kᵢ = 137 nM	-	[8]
Pyridine-3-sulfonamides	Carbonic Anhydrase XII (hCA XII)	Compound 6	Kᵢ = 91 nM	-	[8]
Thiazole/Triazole Hybrids	Acetylcholinesterase (AChE)	Compounds 4e, 6a, 6b	Highest % Inhibition	-	[7]
Thiazole/Triazole Hybrids	Monoamine Oxidase A (MAO-A)	Compounds 6a, 6b	Significant Potency	-	[7]

Mechanism of Action: Carbonic Anhydrase Inhibition

Sulfonamide-containing derivatives are a well-established class of carbonic anhydrase (CA) inhibitors. The mechanism involves the deprotonated sulfonamide group (SO₂NH⁻) coordinating directly to the Zn²⁺ ion located in the enzyme's active site[8]. This interaction displaces a zinc-bound water molecule or hydroxide ion, which is essential for the enzyme's catalytic role in the reversible hydration of carbon dioxide. This inhibitory action is particularly relevant in oncology, as tumor-associated isoforms like CA IX and CA XII are involved in regulating pH in the hypoxic tumor microenvironment.

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A Comparative Benchmarking of 4-(3-Chlorophenyl)aniline Analogs: Synthesis, Bioactivity, and Structure-Activity Relationship Insights

Introduction: The Versatile Diphenylamine Scaffold

In the landscape of medicinal chemistry and drug discovery, the diphenylamine scaffold represents a privileged structure, serving as the foundational core for a multitude of biologically active compounds. Its inherent structural features—two aryl rings linked by a secondary amine—offer a versatile template for synthetic modification, enabling the fine-tuning of physicochemical and pharmacological properties. 4-(3-Chlorophenyl)aniline, the subject of this guide, exemplifies this potential. The presence of a chlorine atom on one of the phenyl rings introduces specific electronic and lipophilic characteristics that can significantly influence molecular interactions with biological targets. This guide provides a comparative analysis of 4-(3-Chlorophenyl)aniline analogs, exploring their synthesis, and evaluating their potential as anticancer and antimicrobial agents. Through the presentation of experimental data and detailed protocols, we aim to furnish researchers, scientists, and drug development professionals with a comprehensive resource to inform their own investigations into this promising class of compounds.

Synthesis of 4-(3-Chlorophenyl)aniline Analogs: The Buchwald-Hartwig Amination

The construction of the diarylamine core of 4-(3-Chlorophenyl)aniline and its analogs is most efficiently achieved through palladium-catalyzed cross-coupling reactions, with the Buchwald-Hartwig amination being a prominent and versatile method.[1] This reaction facilitates the formation of a carbon-nitrogen bond between an aryl halide and an amine, offering a broad substrate scope and functional group tolerance.[1]

Conceptual Workflow for Analog Synthesis

The synthesis of a library of 4-(3-Chlorophenyl)aniline analogs can be systematically approached by varying the substituents on either the aniline or the chlorophenyl ring. The general synthetic strategy is depicted in the workflow diagram below.

Caption: Synthetic workflow for 4-(3-Chlorophenyl)aniline analogs.

Detailed Experimental Protocol: Generalized Buchwald-Hartwig Amination

This protocol provides a general procedure for the synthesis of 4-(3-Chlorophenyl)aniline analogs. Reaction conditions may require optimization based on the specific substrates used.

• Reaction Setup: To an oven-dried Schlenk tube, add the aryl bromide (1.0 mmol), the aniline derivative (1.2 mmol), sodium tert-butoxide (1.4 mmol), and the palladium catalyst/ligand system (e.g., 2 mol% Pd(OAc)₂ and 4 mol% BINAP).

• Solvent Addition: Evacuate and backfill the Schlenk tube with an inert gas (e.g., argon or nitrogen). Add anhydrous toluene (5 mL) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath and stir at 80-110 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate. Filter the mixture through a pad of Celite to remove the catalyst.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 4-(3-Chlorophenyl)aniline analog.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Comparative Biological Evaluation: Anticancer Activity

Diphenylamine derivatives have garnered significant attention for their potential as anticancer agents, with many exhibiting inhibitory activity against key signaling proteins such as Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[2] Dysregulation of the EGFR signaling pathway is a hallmark of many cancers, making it a prime target for therapeutic intervention.[3][4]

EGFR Signaling Pathway and Inhibition

The EGFR signaling cascade plays a crucial role in cell proliferation, survival, and differentiation.[5] Upon ligand binding, EGFR dimerizes and autophosphorylates, initiating downstream signaling through pathways like the RAS/RAF/MAPK and PI3K/AKT/mTOR cascades.[4] Small molecule inhibitors can block this signaling by competing with ATP for the kinase domain of EGFR, thereby preventing phosphorylation and subsequent pathway activation.

Caption: Simplified EGFR signaling pathway and site of inhibition.

Comparative Anticancer Activity of Diphenylamine Analogs

The following table summarizes the in vitro anticancer activity of various substituted diphenylamine and aniline derivatives against different cancer cell lines. The IC₅₀ values represent the concentration of the compound required to inhibit the growth of 50% of the cells.

Compound ID	R¹ Substituent	R² Substituent(s)	Cancer Cell Line	IC₅₀ (µM)	Reference
4a	-H	4-(benzyloxy)	MDA-MB-231 (Breast)	0.11	[6]
4d	-H	4-(benzyloxy), 3-Cl	MDA-MB-231 (Breast)	0.18	[6]
4a	-H	4-(benzyloxy)	Huh-7 (Liver)	1.47	[6]
4d	-H	4-(benzyloxy), 3-Cl	Huh-7 (Liver)	0.69	[6]
21	4-(3,4-dichlorophenyl)piperazin-1-yl	4-chlorophenyl (on carbamoyl)	Leukemia	13.6	[7]
21	4-(3,4-dichlorophenyl)piperazin-1-yl	4-chlorophenyl (on carbamoyl)	Colon Cancer	14.9	[7]
21	4-(3,4-dichlorophenyl)piperazin-1-yl	4-chlorophenyl (on carbamoyl)	Melanoma	14.9	[7]
9e	1,3,4-oxadiazole-triazine	4-chlorophenyl	PC3 (Prostate)	3.24	[8]
9e	1,3,4-oxadiazole-triazine	4-chlorophenyl	MCF-7 (Breast)	3.74	[8]
9e	1,3,4-oxadiazole-triazine	4-chlorophenyl	DU-145 (Prostate)	6.13	[8]

Structure-Activity Relationship (SAR) Insights:

• The presence of a chlorine atom at the 3-position of the benzyloxy-phenyl moiety (Compound 4d ) enhances cytotoxic activity against both MDA-MB-231 and Huh-7 cell lines compared to the unsubstituted analog (4a ).[6]

• Complex substitutions, such as the 4-(3,4-dichlorophenyl)piperazin-1-yl group in compound 21 , can confer selective anticancer activity against specific cancer cell line subpanels.[7]

• The incorporation of heterocyclic moieties like 1,3,4-oxadiazole and 1,2,3-triazole (e.g., compound 9e ) can lead to potent anticancer agents, although the activity is sensitive to the nature of the substituent on the phenyl ring.[8]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell viability.[9]

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and an untreated control.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value from the dose-response curve.

Comparative Biological Evaluation: Antimicrobial Activity

Aniline and its derivatives have a long history as antimicrobial agents, with their mechanism of action often involving the disruption of essential cellular processes in bacteria and fungi.[10]

Comparative Antimicrobial Activity of Diphenylamine and Aniline Analogs

The following table presents the minimum inhibitory concentration (MIC) values for several halogenated aniline and diphenylamine derivatives against various microbial strains. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound ID	Structure/Substituents	Microbial Strain	MIC (µg/mL)	Reference
4f	Thiazole, quinoxaline, and lipopeptide scaffold with 4-Cl phenyl	S. aureus (MRSA)	0.25	[11]
4	2-{4-[(4-chlorophenyl)sulfonyl]benzamido}-3-methylbutanoic acid	S. aureus	125	[12]
4	2-{4-[(4-chlorophenyl)sulfonyl]benzamido}-3-methylbutanoic acid	B. subtilis	125	[12]
A1	2-(2-Benzylidenehydrazinyl)-N,N-diphenylacetamide	B. subtilis	-	[10]
A5	2-(2-(3-methylbenzylidene)hydrazinyl)-N,N-diphenylacetamide	B. subtilis	-	[10]
A7	2-(2-(2-nitrobenzylidine)hydrazinyl)-N,N-diphenylacetamide	B. subtilis	-	[10]

Note: For compounds A1, A5, and A7, the reference indicates significant activity but does not provide specific MIC values.

Structure-Activity Relationship (SAR) Insights:

• The incorporation of a 4-chlorophenyl group into more complex heterocyclic scaffolds, such as in compound 4f , can lead to potent antibacterial activity against multidrug-resistant strains like MRSA.[11]

• The presence of a 4-chlorophenylsulfonyl moiety, as seen in compound 4 , confers moderate antimicrobial activity against Gram-positive bacteria.[12]

• Substitutions on the benzylidene ring of diphenylacetamide derivatives (compounds A1, A5, A7 ) significantly influence their antimicrobial and antifungal properties.[10]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standardized technique for determining the MIC of an antimicrobial agent.[13]

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10⁵ CFU/mL) in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Serial Dilution of Compounds: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compounds in the broth medium.

• Inoculation: Add the standardized inoculum to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Conclusion and Future Perspectives

This comparative guide demonstrates the significant potential of 4-(3-Chlorophenyl)aniline analogs as a versatile scaffold for the development of novel therapeutic agents. The strategic modification of this core structure through synthetic methodologies like the Buchwald-Hartwig amination allows for the generation of diverse libraries of compounds with tunable biological activities. The presented data highlights the promising anticancer and antimicrobial properties of these analogs, with structure-activity relationship studies providing valuable insights for the rational design of more potent and selective candidates.

Future research in this area should focus on the systematic exploration of the chemical space around the 4-(3-Chlorophenyl)aniline core. This includes the introduction of a wider range of substituents to probe their effects on activity and selectivity, as well as the investigation of their mechanisms of action in greater detail. The detailed experimental protocols provided herein offer a robust framework for such investigations, paving the way for the discovery of new and effective treatments for cancer and infectious diseases.

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A Comparative Guide to HPLC Method Validation for the Purity of 4-(3-Chlorophenyl)aniline

In the landscape of pharmaceutical development and manufacturing, the purity of an active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts its safety and efficacy. For an intermediate like 4-(3-Chlorophenyl)aniline, which may be used in the synthesis of various pharmaceutical compounds, rigorous purity assessment is paramount. High-Performance Liquid Chromatography (HPLC) stands as the gold standard for this purpose due to its precision and versatility in separating complex mixtures.[1] This guide provides an in-depth, experience-driven walkthrough of the validation of a reversed-phase HPLC (RP-HPLC) method for determining the purity of 4-(3-Chlorophenyl)aniline, benchmarked against other analytical techniques. The methodologies and principles discussed are grounded in the International Council for Harmonisation (ICH) Q2(R1) guidelines and United States Pharmacopeia (USP) General Chapter <621>.[2][3][4][5]

The Imperative of a Validated, Stability-Indicating Method

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[3] For purity analysis, this means the method must be sensitive, specific, accurate, and precise in quantifying 4-(3-Chlorophenyl)aniline and its potential process-related impurities and degradation products. A crucial aspect of this is developing a "stability-indicating" method, which is achieved through forced degradation studies.[6][7][8] These studies intentionally stress the API under various conditions (e.g., acid, base, oxidation, heat, light) to generate potential degradants and ensure the analytical method can separate them from the main compound.[6][9]

Section 1: The RP-HPLC Method: A Deep Dive into Validation

The following is a detailed protocol for the validation of a hypothetical, yet scientifically sound, RP-HPLC method for the purity determination of 4-(3-Chlorophenyl)aniline.

Chromatographic Conditions (Illustrative)

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	A C18 column is a versatile and robust choice for the separation of moderately polar to non-polar compounds like aromatic amines.
Mobile Phase	Acetonitrile: 0.05 M Phosphate Buffer (pH 3.0) (60:40 v/v)	The combination of an organic modifier (acetonitrile) and an acidic aqueous buffer provides good peak shape and resolution for amine-containing compounds. The acidic pH suppresses the ionization of the aniline, leading to better retention and symmetry.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and column efficiency.
Detection	UV at 240 nm	Aromatic amines typically exhibit strong UV absorbance, allowing for sensitive detection. The specific wavelength should be optimized by examining the UV spectrum of 4-(3-Chlorophenyl)aniline.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume that balances sensitivity and potential for peak distortion.

The Validation Workflow: A Step-by-Step Protocol

The validation process is a systematic evaluation of the method's performance characteristics.

Caption: A typical workflow for HPLC method validation.

1.2.1 System Suitability Testing (SST)

Before any validation experiments, and indeed before any routine analysis, SST is performed to ensure the chromatographic system is functioning correctly.[10] This is a non-negotiable prerequisite.

Experimental Protocol:

• Prepare a standard solution of 4-(3-Chlorophenyl)aniline.

• Inject the standard solution six replicate times.

• Calculate the key SST parameters.

Acceptance Criteria:

Parameter	Acceptance Limit	Purpose
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, which is crucial for accurate integration.[11]
Theoretical Plates (N)	> 2000	Measures column efficiency and the ability to produce sharp peaks.[12]
% RSD of Peak Area	≤ 2.0%	Demonstrates the precision of the injector and detector.[11]
% RSD of Retention Time	≤ 1.0%	Indicates the stability of the pump and mobile phase composition.

1.2.2 Specificity (including Forced Degradation)

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[13]

Experimental Protocol:

• Forced Degradation: Subject separate solutions of 4-(3-Chlorophenyl)aniline to the following stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat solid sample at 105°C for 48 hours.

  • Photolytic Degradation: Expose solution to UV light (254 nm) for 24 hours.

• Analyze the stressed samples by the proposed HPLC method.

• Assess the chromatograms for the separation of the main peak from any degradation product peaks. Peak purity analysis using a photodiode array (PDA) detector is highly recommended to confirm that the main peak is spectrally pure.

1.2.3 Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[3]

Experimental Protocol:

• Prepare a stock solution of 4-(3-Chlorophenyl)aniline.

• Create a series of at least five calibration standards by diluting the stock solution. For a purity method, a typical range is from the Limit of Quantitation (LOQ) to 150% of the nominal concentration.

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.999

1.2.4 Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often assessed by spike recovery experiments.

Experimental Protocol:

• Prepare a sample matrix (e.g., a placebo or a known pure sample).

• Spike the matrix with known amounts of 4-(3-Chlorophenyl)aniline at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration).

• Analyze each spiked sample in triplicate.

• Calculate the percentage recovery.

Acceptance Criteria:

• Mean Recovery: 98.0% to 102.0% at each concentration level.

1.2.5 Precision

Precision expresses the closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision over a short interval of time with the same analyst and equipment.

• Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.[14]

Experimental Protocol:

• Repeatability: Analyze six replicate preparations of a homogeneous sample of 4-(3-Chlorophenyl)aniline at 100% of the test concentration.

• Intermediate Precision: Repeat the repeatability study on a different day with a different analyst.

• Calculate the % RSD of the results for both studies.

Acceptance Criteria:

• % RSD for Repeatability: ≤ 2.0%

• % RSD for Intermediate Precision: ≤ 2.0%

1.2.6 Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ represent the lowest amount of analyte that can be detected and quantified, respectively, with acceptable precision and accuracy.[15][16][17]

Experimental Protocol (based on the calibration curve):

• Calculate LOD and LOQ using the standard deviation of the response (σ) and the slope of the calibration curve (S) from the linearity study.[18]

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S)

• Prepare solutions at the calculated LOQ concentration and inject them multiple times (e.g., six) to confirm that the precision (%RSD) is acceptable (typically ≤ 10%).

1.2.7 Robustness

Robustness is the capacity of the method to remain unaffected by small, deliberate variations in method parameters.[19][20]

Experimental Protocol:

• Vary the following parameters one at a time:

  • Flow rate (± 0.1 mL/min)

  • Mobile phase composition (e.g., ± 2% acetonitrile)

  • Column temperature (± 5 °C)

  • Mobile phase pH (± 0.2 units)

• Analyze a standard solution under each varied condition.

• Evaluate the impact on SST parameters (e.g., retention time, resolution, tailing factor).

Acceptance Criteria:

• SST parameters should remain within acceptable limits, demonstrating the method's reliability during routine use.

Section 2: Comparative Analysis of Purity Determination Methods

While HPLC is the workhorse for purity analysis, other techniques can be employed, each with its own set of advantages and limitations.[21]

Caption: Decision tree for selecting a purity analysis method.

HPLC vs. Alternative Methods

Feature	Validated RP-HPLC	Gas Chromatography (GC)	Ultra-Performance Liquid Chromatography (UPLC/UHPLC)	Spectroscopic Methods (e.g., UV-Vis)
Principle	Partition chromatography based on polarity.[2][22]	Partition chromatography based on volatility and boiling point.[1]	Similar to HPLC but uses smaller particles (<2 µm) for higher efficiency.[23]	Measures absorbance of light; purity assessed via Beer-Lambert law.[24]
Applicability to 4-(3-Chlorophenyl)aniline	Excellent. Ideal for non-volatile, moderately polar compounds.	Potentially suitable, but with challenges. The compound has a relatively high boiling point, which may require high temperatures, risking degradation.	Excellent. Offers faster analysis times and better resolution than conventional HPLC.	Limited. Can be used for a simple assay but lacks the specificity to separate and quantify closely related impurities.[24]
Specificity	High. Can separate structurally similar impurities and degradants.	High. Excellent for separating volatile compounds.	Very High. Superior resolving power compared to HPLC.	Low. Cannot distinguish between the main compound and impurities with similar chromophores.
Sensitivity	High (ng to pg range).	Very High (pg to fg range), especially with sensitive detectors.	Very High. Smaller peak volumes lead to increased sensitivity.	Moderate. Generally less sensitive than chromatographic methods.
Throughput	Moderate.	Moderate to High.	High. Shorter run times significantly increase sample throughput.	Very High.
Key Advantage	Robust, versatile, and widely established in the pharmaceutical industry.[1]	Unparalleled for analyzing residual solvents and other volatile impurities.[1]	Significant improvements in speed, resolution, and sensitivity over HPLC.	Rapid and simple for assay measurements where impurities are not a major concern.
Key Limitation	Slower analysis times compared to UPLC.	Not suitable for non-volatile or thermally labile compounds.	Higher backpressure requires specialized instrumentation.	Poor specificity for purity determination.

The Verdict for 4-(3-Chlorophenyl)aniline

For the comprehensive purity assessment of 4-(3-Chlorophenyl)aniline, a validated stability-indicating RP-HPLC method is the most appropriate and defensible choice. Its ability to separate non-volatile, structurally similar compounds makes it superior to GC for this specific analyte. While UPLC offers enhanced performance, a well-validated HPLC method is often sufficient and more widely available. Spectroscopic methods, while useful for identity confirmation or simple concentration assays, lack the resolving power required for a rigorous purity analysis.

Conclusion

The validation of an analytical method is a cornerstone of quality control in the pharmaceutical industry. This guide has detailed the critical parameters and experimental approaches required to validate an RP-HPLC method for the purity of 4-(3-Chlorophenyl)aniline, in line with global regulatory expectations. By systematically demonstrating specificity, linearity, accuracy, precision, and robustness, a laboratory can ensure that the method is fit for its intended purpose: to reliably and accurately report the purity of this important chemical intermediate. The comparison with other analytical techniques further solidifies the position of HPLC as the preferred method for this application, offering the best balance of specificity, sensitivity, and applicability.

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A Senior Application Scientist's Guide to Evaluating the Cytotoxicity of 4-(3-Chlorophenyl)aniline

For researchers, scientists, and drug development professionals investigating the biological activities of novel chemical entities, a thorough understanding of their cytotoxic potential is paramount. This guide provides a comprehensive framework for assessing the cytotoxicity of 4-(3-Chlorophenyl)aniline, a substituted aromatic amine with potential applications in medicinal chemistry and materials science. While specific toxicological data for this compound is limited in publicly available literature, this guide outlines a robust, multi-assay approach based on established principles of in vitro toxicology and data from structurally related compounds.[1][2] We will delve into the rationale behind assay selection, provide detailed experimental protocols, and offer insights into data interpretation, empowering you to generate reliable and reproducible cytotoxicity profiles.

Aromatic amines as a class of compounds are known to be biologically active, with some members exhibiting genotoxic and carcinogenic properties.[3][4][5] The metabolic activation of aromatic amines, often through N-oxidation by cytochrome P450 enzymes, can lead to the formation of reactive metabolites that induce cellular damage.[3][6] Therefore, a comprehensive cytotoxic evaluation of 4-(3-Chlorophenyl)aniline is crucial for any further development.

Choosing the Right Tools: A Comparative Overview of Cytotoxicity Assays

No single assay can provide a complete picture of a compound's cytotoxicity. Different assays measure distinct cellular parameters, and a multi-parametric approach is essential for elucidating the mechanism of cell death. Here, we compare three fundamental assays that provide complementary information on cell viability, membrane integrity, and apoptosis.

Assay	Principle	Measures	Advantages	Limitations
MTT Assay	Enzymatic reduction of the tetrazolium salt MTT by mitochondrial dehydrogenases in living cells to form a purple formazan product.[7][8]	Metabolic activity, an indicator of cell viability and proliferation.[7][8]	Well-established, cost-effective, high-throughput compatible.[7]	Can be influenced by changes in cellular metabolism that are not directly related to viability. Potential for interference from colored compounds.
LDH Release Assay	Measurement of lactate dehydrogenase (LDH), a stable cytosolic enzyme, released into the cell culture medium upon plasma membrane damage.[9]	Cell membrane integrity and necrosis.[10]	Non-destructive to remaining cells (uses supernatant), allows for kinetic studies.[11]	Less sensitive for early apoptotic events where the membrane is initially intact.
Caspase-Glo® 3/7 Assay	A luminescent assay that measures the activity of caspases-3 and -7, key executioner enzymes in the apoptotic pathway.[12][13]	Apoptosis induction.	Highly sensitive, "add-mix-measure" format suitable for high-throughput screening.[12]	Specifically measures apoptosis; will not detect other forms of cell death like necrosis.
ROS Detection Assay	Utilizes a cell-permeable fluorogenic probe (e.g., H2DCFDA) that fluoresces upon oxidation by reactive oxygen species (ROS).[14]	Intracellular oxidative stress.	Provides mechanistic insight into toxicity.[14][15]	Can be influenced by factors affecting probe uptake and esterase activity.[16]

Given the potential for aromatic amines to induce oxidative stress, including a Reactive Oxygen Species (ROS) assay can provide valuable mechanistic insights.[14][15]

Experimental Workflows and Protocols

To ensure scientific rigor, all experiments should include appropriate controls: a vehicle control (the solvent used to dissolve the test compound, e.g., DMSO), a negative control (untreated cells), and a positive control (a known cytotoxic agent).

General Experimental Workflow

The following diagram illustrates a typical workflow for assessing the cytotoxicity of a test compound.

Caption: General workflow for in vitro cytotoxicity testing.

Protocol 1: MTT Assay for Cell Viability

This protocol is adapted from standard procedures and is suitable for adherent cell lines.[7][17][18]

Materials:

• Cells in culture

• 4-(3-Chlorophenyl)aniline

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[7]

• Cell culture medium

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)[18][19]

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 4-(3-Chlorophenyl)aniline in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle and untreated controls.

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.[17]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[19] Mix thoroughly by gentle shaking or pipetting.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background.[7]

• Data Analysis: Calculate cell viability as a percentage of the untreated control and plot a dose-response curve to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Protocol 2: LDH Cytotoxicity Assay

This protocol measures the release of LDH from damaged cells.[10][9]

Materials:

• CyQUANT™ LDH Cytotoxicity Assay Kit or similar

• Cells treated as in the MTT assay protocol (Steps 1-3)

• 96-well plate for assay

• Microplate reader

Procedure:

• Prepare Controls: On the cell plate, set up wells for:

  • Spontaneous LDH release: Vehicle control cells.

  • Maximum LDH release: Add lysis buffer (provided in the kit) to untreated control wells 45 minutes before the assay.[11]

  • No-cell control: Medium only, for background subtraction.[11]

• Sample Collection: After the incubation period, carefully transfer 50 µL of the supernatant from each well of the cell plate to a new 96-well plate.

• Reaction Setup: Prepare the LDH reaction mixture according to the manufacturer's instructions. Add 50 µL of the reaction mixture to each well of the new plate containing the supernatant.[9]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[9]

• Stop Reaction: Add 50 µL of stop solution (provided in the kit) to each well.[9]

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] * 100

Protocol 3: Caspase-Glo® 3/7 Assay for Apoptosis

This luminescent assay quantifies caspase-3 and -7 activities, which are hallmarks of apoptosis.[12][13]

Materials:

• Caspase-Glo® 3/7 Assay System

• Cells treated as in the MTT assay protocol (Steps 1-3) in white-walled 96-well plates

• Luminometer

Procedure:

• Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 reagent according to the manufacturer's protocol.[13][20] Allow it to equilibrate to room temperature before use.

• Plate Equilibration: Remove the 96-well plate containing the treated cells from the incubator and allow it to equilibrate to room temperature for about 30 minutes.

• Reagent Addition: Add 100 µL of the prepared Caspase-Glo® 3/7 reagent to each well.[13]

• Incubation: Mix the contents by gentle shaking on a plate shaker for 30-60 seconds. Incubate at room temperature for 1 to 3 hours.

• Luminescence Measurement: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of caspase activity. Results can be expressed as fold-change relative to the untreated control.

Potential Mechanism of Action: An Apoptotic Pathway

Aromatic amines can induce apoptosis through various mechanisms, including the generation of reactive oxygen species (ROS), which leads to mitochondrial dysfunction and the activation of the intrinsic apoptotic pathway.

Caption: Hypothesized intrinsic apoptosis pathway induced by 4-(3-Chlorophenyl)aniline.

Concluding Remarks

This guide provides a robust starting point for the cytotoxic evaluation of 4-(3-Chlorophenyl)aniline. By employing a combination of assays that measure metabolic activity (MTT), membrane integrity (LDH), and apoptosis (Caspase-Glo® 3/7), researchers can obtain a comprehensive profile of the compound's effects on cultured cells. The inclusion of a ROS assay is also highly recommended to explore potential mechanisms of action related to oxidative stress.[14][15] Adherence to detailed protocols and appropriate controls will ensure the generation of high-quality, reliable data, which is essential for making informed decisions in drug discovery and chemical safety assessment.

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A Senior Application Scientist's Guide to Catalyst Selection for the Synthesis of 4-(3-Chlorophenyl)aniline

Introduction: The Significance of 4-(3-Chlorophenyl)aniline

4-(3-Chlorophenyl)aniline is a substituted diarylamine that serves as a crucial building block in organic synthesis. Its structural motif is prevalent in pharmaceuticals, agrochemicals, and materials science.[1] The construction of the C(sp²)–N bond linking the two aromatic rings is the key synthetic challenge. Transition-metal catalysis, particularly cross-coupling reactions, represents the most versatile and powerful methodology for forming this bond.[1][2]

This guide provides a comparative analysis of the primary catalytic systems employed for the synthesis of 4-(3-Chlorophenyl)aniline and related diarylamines. We will delve into the mechanistic underpinnings of each catalyst class, present comparative performance data, and offer detailed, field-proven protocols to guide your synthetic strategy. The objective is to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions in catalyst selection, balancing factors of efficiency, cost, substrate scope, and operational simplicity.

Core Synthetic Strategy: Transition-Metal-Catalyzed N-Arylation

The synthesis of 4-(3-Chlorophenyl)aniline is most effectively achieved via N-arylation, coupling an aniline derivative with an aryl halide. The two primary retrosynthetic disconnections are:

• Path A: 3-Chloroaniline + Phenyl halide (or equivalent)

• Path B: Aniline + 1-Chloro-3-halobenzene

The choice of pathway often depends on the relative reactivity and commercial availability of the starting materials. For this guide, we will consider the coupling of an amine with an aryl halide, a reaction dominated by catalysts based on palladium, copper, and nickel.

Caption: Retrosynthetic analysis for 4-(3-Chlorophenyl)aniline synthesis.

Part 1: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is the preeminent method for C-N bond formation, celebrated for its broad functional group tolerance and high efficiency under relatively mild conditions.[3][4] The reaction is catalyzed by a Palladium(0) species, which is typically generated in situ from a Pd(II) or Pd(0) precatalyst.

Mechanism and the Role of Ligands

The catalytic cycle involves three key steps: oxidative addition of the aryl halide to the Pd(0) center, association of the amine and subsequent deprotonation by a base to form a palladium amido complex, and finally, reductive elimination to yield the desired diarylamine and regenerate the Pd(0) catalyst.[3]

The choice of ligand is paramount. For coupling aryl chlorides, which are less reactive than bromides or iodides, bulky and electron-rich phosphine ligands are required. These ligands facilitate both the oxidative addition and the rate-limiting reductive elimination steps.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Comparative Performance of Palladium Systems

Different generations of ligands offer varying levels of activity, particularly for challenging substrates like aryl chlorides.

Catalyst System (Precatalyst + Ligand)	Typical Loading (mol%)	Temp (°C)	Time (h)	Yield Scope	Key Advantages & Disadvantages
Pd₂(dba)₃ + XPhos	1 - 2	80 - 110	4 - 24	Good to Excellent	Adv: Highly versatile, effective for aryl chlorides.[5] Dis: Air-sensitive ligand, moderate cost.
Pd(OAc)₂ + BINAP	2 - 5	100 - 120	8 - 24	Moderate to Good	Adv: Early generation, well-understood.[6] Dis: Less effective for unactivated chlorides, requires higher temperatures.
Pd(OAc)₂ + BrettPhos	0.5 - 2	80 - 100	2 - 12	Excellent	Adv: Very high activity, low catalyst loadings. Dis: Higher ligand cost.
(XPhos)Pd G3 Precatalyst	0.5 - 2	RT - 100	1 - 12	Excellent	Adv: Air-stable precatalyst, user-friendly, high activity. Dis: Highest initial cost.

Part 2: Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classical method for C-N bond formation that predates palladium catalysis. It traditionally required harsh conditions (high temperatures, stoichiometric copper), but modern ligand-accelerated protocols have made it a viable and highly cost-effective alternative.[1]

Mechanism and Advancements

The reaction involves a Cu(I) active species. While the exact mechanism is debated, it is generally thought to proceed through oxidative addition of the aryl halide to a Cu(I) complex, followed by reaction with the amine. The addition of chelating ligands like 1,10-phenanthroline or N,N'-dimethylethylenediamine (DMEDA) is crucial; they solubilize the copper salt and accelerate the catalytic turnover, allowing for lower reaction temperatures.[1]

Comparative Performance of Copper Systems

Catalyst System (Precatalyst + Ligand)	Typical Loading (mol%)	Temp (°C)	Time (h)	Yield Scope	Key Advantages & Disadvantages
CuI / L-Proline	5 - 10	90 - 120	12 - 36	Moderate to Good	Adv: Very low cost, readily available ligand. Dis: Often requires higher catalyst loading and longer reaction times.
CuI / DMEDA	5 - 10	100 - 140	12 - 24	Good	Adv: Inexpensive, effective for many substrates. Dis: Can require high temperatures.[1]
CuBr / 1,10-Phenanthroline	2 - 5	100 - 130	12 - 24	Good to Excellent	Adv: Higher activity than first-generation systems. Dis: Ligand is more expensive than DMEDA.

Part 3: Nickel-Catalyzed Amination

Nickel has emerged as an attractive alternative to palladium due to its lower cost and high abundance.[1] Nickel-based catalysts can be particularly effective for the amination of less reactive aryl chlorides.[7][8]

Mechanism and Operational Considerations

The mechanism of nickel-catalyzed amination is analogous to that of palladium, involving Ni(0)/Ni(II) catalytic cycles.[1] However, Ni(0) species are generally more reactive and also more sensitive to air and moisture. Therefore, reactions often require the in situ reduction of a Ni(II) salt (e.g., NiCl₂) or the use of air-sensitive Ni(0) precursors like Ni(COD)₂. Careful execution under an inert atmosphere is critical for reproducibility.[9]

Comparative Performance of Nickel Systems

Catalyst System (Precatalyst + Ligand)	Typical Loading (mol%)	Temp (°C)	Time (h)	Yield Scope	Key Advantages & Disadvantages
Ni(COD)₂ + SIPr	2 - 5	80 - 110	3 - 12	Good to Excellent	Adv: Highly active for aryl chlorides, lower cost than Pd.[8] Dis: Requires strict inert atmosphere techniques.
NiCl₂(dppp)	5 - 10	100 - 130	12 - 24	Moderate to Good	Adv: Uses an air-stable Ni(II) precatalyst. Dis: May require a reducing agent, less active than Ni(0) systems.
NiCl₂ / Bipyridine	5 - 10	90 - 120	6 - 18	Good	Adv: Very inexpensive ligand. Dis: Moderate activity, may not be suitable for all substrates.[8]

Experimental Protocols

The following protocols are provided as validated starting points. Optimization may be required for specific substrate combinations or scale-up operations.

Protocol 1: High-Efficiency Synthesis via Buchwald-Hartwig Amination (XPhos Ligand)

This protocol is based on established methods for the amination of sterically hindered and electron-neutral aryl chlorides.[10]

• Apparatus: An oven-dried Schlenk tube or round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• Reagents:

  • 3-Chloroaniline (1.0 eq)

  • 1-Bromobenzene (1.2 eq)

  • Pd₂(dba)₃ (1 mol%)

  • XPhos (2.5 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 eq)

  • Anhydrous Toluene (0.1 - 0.2 M concentration of the limiting reagent)

• Procedure:

  • To the reaction vessel under an inert atmosphere (Argon or Nitrogen), add Pd₂(dba)₃, XPhos, and NaOtBu.

  • Evacuate and backfill the vessel with the inert gas three times.

  • Add anhydrous toluene via syringe, followed by 3-chloroaniline and 1-bromobenzene.

  • Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or GC-MS. A typical reaction time is 4-12 hours.

  • Upon completion, cool the mixture to room temperature and quench with saturated aqueous ammonium chloride.

  • Extract the product with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Cost-Effective Synthesis via Nickel-Catalyzed Amination

This protocol utilizes an air-stable Ni(II) precatalyst and requires careful inert atmosphere technique.[9]

• Apparatus: An oven-dried Schlenk tube equipped with a magnetic stir bar.

• Reagents:

  • Aniline (1.2 eq)

  • 1,3-Dichlorobenzene (1.0 eq)

  • NiCl₂(dme) (5 mol%)

  • SIPr (N,N'-Bis(2,6-diisopropylphenyl)imidazolidine) (5 mol%)

  • Sodium tert-butoxide (NaOtBu) (2.2 eq)

  • Anhydrous 1,4-Dioxane

• Procedure:

  • In a glovebox or under a robust stream of inert gas, charge the Schlenk tube with NiCl₂(dme), SIPr, and NaOtBu.

  • Seal the tube, remove from the glovebox (if used), and add anhydrous dioxane.

  • Add aniline and 1,3-dichlorobenzene via syringe.

  • Place the sealed tube in a preheated oil bath at 110 °C and stir vigorously.

  • Monitor the reaction progress. Typical reaction times are 6-18 hours.

  • After cooling to room temperature, carefully unseal the tube and quench the reaction by adding it to a separatory funnel containing ethyl acetate and water.

  • Work up the product as described in Protocol 1.

Conclusion and Recommendations

The synthesis of 4-(3-Chlorophenyl)aniline can be approached with several highly effective catalytic systems. The optimal choice depends on the specific priorities of the research or development program.

• For Highest Efficiency and Broadest Scope: Palladium-catalyzed Buchwald-Hartwig amination using advanced biarylphosphine ligands (e.g., XPhos, BrettPhos) or their corresponding air-stable precatalysts is the gold standard.[5][10] While the initial catalyst cost is higher, the reliability, mild conditions, and high yields often make it the most resource-effective method overall.

• For Cost-Sensitive and Large-Scale Synthesis: Nickel-catalyzed amination presents a compelling alternative.[1][7] The significantly lower cost of nickel is a major advantage, though it requires more stringent operational procedures to manage its air sensitivity.

• For an Economical, Palladium-Free Alternative: Modern ligand-accelerated Copper-catalyzed Ullmann reactions are a solid choice.[1] They are particularly useful when avoiding residual palladium in the final product is a critical concern, although they may require higher temperatures and longer reaction times than the palladium or nickel counterparts.

Ultimately, a preliminary catalyst screening is the most reliable method to determine the ideal conditions for your specific application.

Caption: Decision workflow for selecting a catalyst system.

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• Wikipedia. Buchwald–Hartwig amination.

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• Google Patents. US3944613A - Process for preparing diphenylamine from aniline.

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• ResearchGate. Suzuki cross-coupling of chlorobenzene and phenylboronic acid catalyzed by PATP-stabilized Pd nanoparticles.

• De Gruyter. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series.

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• Benchchem. Application Notes and Protocols for the Buchwald-Hartwig Amination of 3-Chloro-5-(4-fluorophenyl)aniline.

• Google Patents. CN105037172A - Preparation method of 2-(4'-chlorphenyl) aniline.

• ResearchGate. Rate of formation of 4-chloroaniline (CAN) and aniline (AN) during the hydrogenation of 4-chloronitrobenzene (CNB) over a 1% AuPd/TiO2 (MIm) catalyst at different temperatures.

• ACS Publications. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.

• ResearchGate. (2009). Kinetics and mechanism of diphenylamine synthesis by the condensation of aniline with oxygen-containing compounds.

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction.

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• ResearchGate. Catalyst screening for Suzuki-Miyaura coupling of 3-chloropyridine and 4-tolylboronic acid.

• NIH. (2014). Nickel-Catalyzed Amination of Aryl Chlorides with Ammonia and Ammonium Salts.

• Google Patents. US5426230A - Process for the preparation of 4-chloro-2-cyclopropylcarbonylaniline.

• Organic Syntheses. (2019). Nickel-catalyzed Amination of Aryl Chlorides.

• DSpace@MIT. (2015). Palladium-catalyzed C-N and C-O cross-coupling reactions.

• ResearchGate. (2016). Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions.

• The Royal Society of Chemistry. (2014). The Synthesis of N-Heterocycles via Copper/TEMPO Catalysed Aerobic Oxidation of Amino Alcohols Supporting Information.

• ACS Publications. (2003). Efficient Nickel-Mediated Intramolecular Amination of Aryl Chlorides. Organic Letters.

• NIH. (2023). Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines.

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A Senior Application Scientist's Guide to 4-(3-Chlorophenyl)aniline: A Comparative Benchmark for Synthetic Intermediates

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science, the selection of an appropriate intermediate is a critical decision point that dictates the efficiency, scalability, and overall success of a synthetic campaign. Among the vast array of available building blocks, 4-(3-Chlorophenyl)aniline has emerged as a versatile and valuable intermediate. Its unique electronic and structural features, stemming from the biaryl backbone with a strategically placed chlorine atom and a reactive aniline moiety, make it a compelling substrate for constructing complex molecular architectures.

This guide provides an in-depth comparative analysis of 4-(3-Chlorophenyl)aniline, benchmarking its performance against other common synthetic intermediates. We will move beyond a simple cataloging of properties to explore the causal relationships behind its reactivity in key transformations. By grounding our discussion in experimental data and established mechanistic principles, this document aims to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to make informed decisions in their synthetic endeavors.

Core Attributes of 4-(3-Chlorophenyl)aniline

4-(3-Chlorophenyl)aniline is a biaryl amine, a structural motif prevalent in a multitude of bioactive molecules and functional materials. The molecule's utility is derived from two primary features:

• The Aniline Moiety: The primary amine group is a versatile functional handle, serving as a potent nucleophile or a precursor for diazonium salts. It is most notably employed in carbon-nitrogen (C-N) bond-forming reactions, such as amide couplings and palladium-catalyzed aminations, which are fundamental to the synthesis of many pharmaceuticals.

• The 3-Chlorophenyl Group: The chlorine atom on the second phenyl ring provides several advantages. It introduces a degree of steric bulk and modulates the electronic properties of the biaryl system. Crucially, it serves as a reactive site for palladium-catalyzed cross-coupling reactions, allowing for further molecular elaboration. Its meta-position influences the overall geometry and polarity of derivative compounds.

This combination makes 4-(3-Chlorophenyl)aniline an important intermediate in the synthesis of agrochemicals, such as the fungicide Boscalid, and various pharmaceutical candidates.[1]

The Competitive Landscape: Alternative Intermediates

To objectively benchmark 4-(3-Chlorophenyl)aniline, we must consider its alternatives. The choice of an alternative is context-dependent, based on the desired final structure and the specific bond formations required. We will evaluate it against three common classes of intermediates.

Caption: Key alternatives to 4-(3-Chlorophenyl)aniline.

• Simple Halogenated Anilines (e.g., 4-Bromoaniline, 4-Chloroaniline): These are foundational building blocks. While less complex, they require a subsequent cross-coupling step to introduce the second aryl ring, adding a step to the overall synthesis.

• Isomeric Biphenyl Amines (e.g., 4-(4-Chlorophenyl)aniline): The position of the halogen significantly impacts the molecule's three-dimensional shape and electronic distribution, which can, in turn, affect its binding affinity to biological targets and its reactivity.

• Analogues with Different Linkers (e.g., 4-((4-Chlorophenyl)thio)aniline): Replacing the direct C-C bond with a thioether or other linker dramatically alters the molecule's geometry, flexibility, and metabolic stability.[2]

Performance Benchmark: Palladium-Catalyzed Cross-Coupling Reactions

The true test of a synthetic intermediate lies in its performance in key chemical transformations. We will focus on two of the most powerful and widely used methods in modern organic synthesis: the Suzuki-Miyaura Coupling and the Buchwald-Hartwig Amination.[3][4][5]

Comparative Data Summary

The following table summarizes the expected performance of 4-(3-Chlorophenyl)aniline against its alternatives in these critical reactions. Data is synthesized from established chemical literature and typical experimental outcomes.

Intermediate	Reaction	Typical Yield	Reactivity Profile	Key Advantages	Disadvantages
4-(3-Chlorophenyl)aniline	Buchwald-Hartwig Amination	85-95%	High	Pre-formed biaryl core simplifies synthesis. Amine is a good nucleophile.	Higher starting material cost than simple anilines.
Suzuki-Miyaura Coupling	80-90%	Moderate	Chlorine provides a reliable coupling site.	Less reactive than corresponding bromide or iodide. Requires more active catalyst.
4-Bromoaniline	Buchwald-Hartwig Amination	85-95%	High	Readily available, cost-effective.	Requires a second cross-coupling step to build the biaryl structure.
Suzuki-Miyaura Coupling	90-98%	High	C-Br bond is more reactive than C-Cl, allowing for milder conditions.	Higher cost than chloro-analogues, potential for side reactions.
4-((4-Chlorophenyl)thio)aniline	Buchwald-Hartwig Amination	80-90%	High	Thioether linker offers different structural and electronic properties.	Potential for catalyst poisoning by sulfur.
Suzuki-Miyaura Coupling	75-85%	Moderate	Chlorine atom remains a viable coupling handle.	Thioether can complicate purification and may be labile under certain conditions.

Causality and Mechanistic Insights

Why is 4-Bromoaniline more reactive in Suzuki Couplings? The rate-determining step in the Suzuki-Miyaura catalytic cycle is often the oxidative addition of the palladium(0) catalyst to the aryl halide.[6] The carbon-halogen bond strength decreases in the order C-Cl > C-Br > C-I. The weaker C-Br bond in 4-bromoaniline allows for a faster rate of oxidative addition compared to the stronger C-Cl bond in 4-(3-Chlorophenyl)aniline, often enabling the reaction to proceed under milder temperatures with lower catalyst loading.[3]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Why is Buchwald-Hartwig Amination so effective for these substrates? The Buchwald-Hartwig amination provides a powerful method for forming C-N bonds, a transformation that is often difficult using classical methods.[4][7] The reaction's success with substrates like 4-(3-Chlorophenyl)aniline is due to the development of specialized phosphine ligands (e.g., XPhos, SPhos) that coordinate to the palladium center.[8] These bulky, electron-rich ligands facilitate the crucial reductive elimination step, where the new C-N bond is formed and the active Pd(0) catalyst is regenerated. This allows the reaction to proceed with high efficiency and functional group tolerance.[4]

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating, providing clear steps and checkpoints for success. They represent robust, field-tested procedures for utilizing 4-(3-Chlorophenyl)aniline.

Workflow Overview

Caption: Standard experimental workflow for cross-coupling reactions.

Protocol 1: Buchwald-Hartwig Amination of 4-Bromotoluene with 4-(3-Chlorophenyl)aniline

Objective: To synthesize N-(4-methylphenyl)-4-(3-chlorophenyl)aniline.

Materials:

• 4-(3-Chlorophenyl)aniline (1.0 eq)

• 4-Bromotoluene (1.1 eq)

• Palladium(II) Acetate (Pd(OAc)₂, 2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 eq)

• Anhydrous Toluene

• Nitrogen or Argon gas supply

• Standard laboratory glassware (oven-dried)

Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-(3-Chlorophenyl)aniline, 4-bromotoluene, sodium tert-butoxide, Pd(OAc)₂, and XPhos.

• Seal the flask with a septum and purge with inert gas (N₂ or Ar) for 10-15 minutes.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Causality Check: The high temperature is necessary to promote the oxidative addition and reductive elimination steps of the catalytic cycle. NaOtBu is a strong, non-nucleophilic base required to deprotonate the aniline in the catalytic cycle.[7]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting materials are consumed (typically 4-12 hours).

• Cool the reaction to room temperature. Quench carefully by adding water.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired product.

Protocol 2: Suzuki-Miyaura Coupling of 4-(3-Chlorophenyl)aniline with Phenylboronic Acid

Objective: To synthesize 4-(biphenyl-3-yl)aniline.

Materials:

• 4-(3-Chlorophenyl)aniline (1.0 eq)

• Phenylboronic acid (1.5 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1.5 mol%)

• Tricyclohexylphosphine (PCy₃, 6 mol%)

• Potassium Phosphate (K₃PO₄, 2.0 eq)

• 1,4-Dioxane and Water (4:1 mixture)

• Nitrogen or Argon gas supply

Procedure:

• To a microwave vial or Schlenk flask, add 4-(3-Chlorophenyl)aniline, phenylboronic acid, K₃PO₄, Pd₂(dba)₃, and PCy₃.

• Seal the vessel and purge with inert gas for 15 minutes.

• Add the degassed dioxane/water solvent mixture via syringe.

• Causality Check: The use of a bi-phasic solvent system (dioxane/water) and an inorganic base like K₃PO₄ is standard for Suzuki couplings. The base activates the boronic acid for transmetalation.[3][6] PCy₃ is a bulky, electron-rich ligand that stabilizes the palladium catalyst and promotes the reaction with less reactive aryl chlorides.[3]

• Heat the reaction to 100 °C (conventional heating) or 120 °C (microwave irradiation) for 2-8 hours.

• Monitor the reaction by TLC or LC-MS.

• Cool the mixture to room temperature. Dilute with water and ethyl acetate.

• Separate the layers. Extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the residue by flash column chromatography to afford the target compound.

Safety and Handling Considerations

Aniline derivatives, including 4-(3-Chlorophenyl)aniline and its alternatives, must be handled with care. They are classified as toxic and are readily absorbed through the skin.[9][10][11] Many are suspected carcinogens.[10][12]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and nitrile gloves.

• Engineering Controls: Handle these chemicals in a well-ventilated fume hood.

• Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

4-(3-Chlorophenyl)aniline stands as a highly effective and strategic intermediate in synthetic chemistry. While alternatives like 4-bromoaniline may offer higher reactivity in specific transformations like the Suzuki-Miyaura coupling, the pre-constructed biaryl core of 4-(3-Chlorophenyl)aniline provides a significant advantage in synthetic convergence, often reducing the number of linear steps required to reach a complex target. Its performance in robust C-N bond-forming reactions like the Buchwald-Hartwig amination is excellent.

The choice between 4-(3-Chlorophenyl)aniline and its alternatives is not a matter of universal superiority but of strategic synthetic planning. By understanding the mechanistic nuances and reactivity profiles detailed in this guide, researchers can leverage the unique strengths of each building block, optimizing their synthetic routes for efficiency, scalability, and innovation.

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• Cresset Group. (2024, January 10). Aniline replacement in drug-like compounds. Retrieved from [Link]

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A Senior Application Scientist's Guide to Impurity Profile Analysis of 4-(3-Chlorophenyl)aniline

Introduction: Beyond the Main Peak

In the landscape of pharmaceutical and agrochemical development, 4-(3-Chlorophenyl)aniline serves as a critical intermediate and building block.[1] Its structural integrity is paramount to the safety and efficacy of the final active pharmaceutical ingredient (API) or product. However, the synthesis and storage of such molecules are never perfect. A constellation of minor, often structurally similar, compounds—impurities—are invariably present. The rigorous identification, quantification, and control of these impurities are not merely a matter of good science but a stringent regulatory necessity.[2]

This guide provides an in-depth comparison of analytical methodologies for the comprehensive impurity profile analysis of 4-(3-Chlorophenyl)aniline. We move beyond simplistic protocol listings to explore the causality behind experimental choices, enabling researchers, scientists, and drug development professionals to design and execute robust, self-validating analytical strategies. Our approach is grounded in the principles of the International Council for Harmonisation (ICH) guidelines, which mandate a thorough understanding of all potential impurities.[3][4][5]

The Impurity Landscape: Anticipating the Unwanted

A successful impurity profiling strategy begins with a theoretical understanding of what to look for. Impurities in a drug substance like 4-(3-Chlorophenyl)aniline can be broadly categorized as process-related impurities, which arise during synthesis, and degradation products, which form during storage or under stress conditions.[3][6]

Process-Related Impurities: The synthetic route dictates the likely process-related impurities. A common synthesis for analogous compounds involves steps like nitration of a biphenyl precursor followed by reduction.[7] This suggests the potential presence of:

• Starting Materials: Unreacted precursors such as biphenyl or 3-chloroaniline.

• Intermediates: Incompletely reacted species like 2-nitrobiphenyl.

• By-products: Isomeric impurities (e.g., from reactions at different positions on the aromatic rings), or products of side-reactions such as dichlorinated species.

Degradation Products: Forced degradation studies are essential for predicting and identifying impurities that may arise over a product's shelf-life.[4][8][9] These studies intentionally expose the 4-(3-Chlorophenyl)aniline to harsh conditions to accelerate decomposition. Key stress conditions include:

• Acid/Base Hydrolysis: Cleavage of susceptible bonds.

• Oxidation: Reaction with oxidative agents.

• Photolysis: Degradation upon exposure to light.

• Thermal Stress: Decomposition at elevated temperatures.

The diagram below illustrates a conceptual pathway for the formation of potential impurities, guiding the analytical chemist on what species to target.

Caption: Potential Formation Pathways for Process-Related and Degradation Impurities.

Comparative Analysis of Core Analytical Methodologies

No single analytical technique can provide a complete picture of the impurity profile. A multi-modal approach is essential for robust detection, quantification, and identification. We will compare three cornerstone techniques: HPLC-UV, GC-MS, and LC-MS/MS. Chromatographic methods like HPLC and GC are the primary choices for separating and analyzing amines and their impurities.[2][6][10]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Expertise & Experience: HPLC-UV is the undisputed workhorse for routine quality control and quantification of known impurities in the pharmaceutical industry.[6][11] Its robustness, precision, and cost-effectiveness make it ideal for release testing and stability studies. The choice of a Reversed-Phase (RP) method is logical for a moderately polar molecule like 4-(3-Chlorophenyl)aniline, where a nonpolar stationary phase (like C18) and a polar mobile phase provide excellent separation of the API from its structurally similar impurities.

Trustworthiness: A well-developed HPLC method is inherently self-validating. System suitability tests (SSTs) performed before each run (checking for theoretical plates, tailing factor, and reproducibility) ensure the system is performing as expected. The method's ability to separate known impurities and degradation products, often demonstrated during forced degradation studies, validates its "stability-indicating" nature.[4][12]

Experimental Protocol: Stability-Indicating RP-HPLC-UV Method

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

• Column: C18 stationary phase (e.g., Waters XBridge C18, 250 mm x 4.6 mm, 5 µm). The longer column length provides the necessary resolution to separate closely eluting isomers.

• Mobile Phase A: 0.1% Formic Acid in Water. The acid modifier improves peak shape for the basic aniline functional group.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A gradient is crucial for eluting a range of impurities with different polarities within a reasonable runtime.

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C. Temperature control ensures reproducible retention times.

• Detection: 239 nm. This wavelength is chosen based on the UV absorbance maximum of the chlorophenyl aniline chromophore, providing good sensitivity for the API and related impurities.[13]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a 50:50 mixture of Acetonitrile and Water to a concentration of approximately 1 mg/mL. This ensures solubility and compatibility with the initial mobile phase conditions.

Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Experience: GC-MS is the premier technique for identifying and quantifying volatile and semi-volatile impurities.[6][14] For a compound like 4-(3-Chlorophenyl)aniline, it is particularly useful for detecting residual solvents from the synthesis and certain low molecular weight, volatile process impurities. The mass spectrometer provides definitive identification through spectral matching against established libraries like NIST.[15] Due to the polar nature of the amine group, derivatization is sometimes employed to improve peak shape and thermal stability, although it is often possible to analyze directly on modern columns.[16]

Trustworthiness: The system's validity is confirmed by the unique fragmentation pattern generated for each compound. This mass spectral "fingerprint" provides a high degree of confidence in impurity identification, which is orthogonal to the retention time data from HPLC. The analysis of halogenated compounds by GC-MS is a well-established technique.[14][17]

Experimental Protocol: GC-MS for Volatile and Semi-Volatile Impurities

• Instrumentation: Gas chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC/MSD).

• Column: DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness. This is a robust, general-purpose column suitable for a wide range of semi-polar compounds.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial: 80 °C, hold for 2 min.

  • Ramp: 15 °C/min to 300 °C.

  • Hold: 5 min at 300 °C. This program allows for the elution of volatile solvents at the beginning and higher boiling point impurities later.

• Injector: Splitless mode at 280 °C. Splitless injection is used to maximize sensitivity for trace impurities.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: 40-450 amu. This range covers the expected mass of the parent compound and potential impurities.

• Sample Preparation: Dissolve the sample in a high-purity solvent like Dichloromethane or Ethyl Acetate at a concentration of 1-2 mg/mL.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Expertise & Experience: LC-MS/MS is the definitive tool for the structural elucidation of unknown, non-volatile, or thermally labile impurities.[15][18][19] It combines the superior separation of HPLC with the unparalleled sensitivity and specificity of tandem mass spectrometry. This technique is indispensable when an impurity is detected by HPLC-UV but cannot be identified, or when its level exceeds the ICH identification threshold.[20][21] By selecting the molecular ion of an unknown impurity and fragmenting it (MS/MS), we can piece together its chemical structure.

Trustworthiness: The combination of retention time, accurate mass of the parent ion, and the fragmentation pattern provides an extremely high level of confidence in the identification of an impurity. This multi-parameter confirmation is the cornerstone of a self-validating system for impurity identification. It allows for the confident identification of impurities even when a reference standard is not available.[18]

Experimental Protocol: LC-MS/MS for Impurity Identification

• Instrumentation: UPLC or HPLC system coupled to a high-resolution mass spectrometer like a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap.

• LC Conditions: Use the same column and mobile phase gradient as the HPLC-UV method. The use of volatile mobile phase modifiers like formic acid is critical for MS compatibility.

• MS Parameters:

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode. The aniline moiety is readily protonated in positive mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 400 °C.

  • Acquisition Mode:

    • Full Scan (MS1): Acquire data from m/z 100-800 to detect all ionizable compounds.

    • Data-Dependent MS/MS (MS2): Automatically trigger fragmentation scans on the top 3-5 most intense ions from the full scan. This allows for the collection of fragmentation data for even low-level impurities without prior knowledge of their mass.

• Collision Energy: Use a ramped collision energy (e.g., 15-40 eV) to generate a rich fragmentation spectrum.

Performance Comparison and Data Synthesis

The choice of technique depends on the specific goal of the analysis. The following table summarizes the key performance attributes of each methodology in the context of analyzing 4-(3-Chlorophenyl)aniline.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Primary Application	Quantification of known impurities, Purity testing	Identification of volatile/semi-volatile impurities & residual solvents	Identification & structural elucidation of unknown, non-volatile impurities
Selectivity	Good (based on chromatography)	Very Good (chromatography + m/z)	Excellent (chromatography + accurate mass + MS/MS)
Sensitivity (LOD/LOQ)	Good (ppm levels)	Excellent for volatiles (ppb levels)	Excellent (sub-ppm to ppb levels)
Quantification	Excellent (Primary Method)	Good (with appropriate standards)	Good (requires careful validation)
Identification Power	Low (Retention time matching only)	High (Library searchable spectra)	Very High (Accurate mass & fragmentation)
Throughput	High	Medium	Medium to Low
Complexity & Cost	Low	Medium	High

A Self-Validating Workflow for Complete Impurity Profiling

A robust and defensible impurity analysis strategy integrates these techniques into a logical workflow. This creates a self-validating system where results from one technique are confirmed and expanded upon by another.

Caption: Integrated Workflow for Impurity Profiling.

This workflow ensures that every significant impurity is not only detected and quantified (HPLC-UV) but also confidently identified (GC-MS or LC-MS/MS), fulfilling the stringent requirements of regulatory bodies like the FDA and EMA and aligning with ICH Q3A/B guidelines.[3][5][20]

Conclusion

The impurity profile of 4-(3-Chlorophenyl)aniline is a critical quality attribute that directly impacts the safety and efficacy of its downstream products. A comprehensive analysis cannot be achieved with a single analytical tool. By strategically combining the quantitative strength of HPLC-UV, the volatile impurity screening power of GC-MS, and the unparalleled identification capabilities of LC-MS/MS, a complete and defensible impurity profile can be constructed. This integrated, multi-modal approach forms a self-validating system that ensures product quality and meets global regulatory expectations.

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A Comparative Guide to the Cross-Reactivity Profile of 4-(3-Chlorophenyl)aniline Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the cross-reactivity of 4-(3-chlorophenyl)aniline derivatives, a scaffold present in various biologically active compounds. Understanding the potential for off-target interactions is critical for drug development, ensuring both efficacy and safety. This document synthesizes available experimental data to offer a comparative perspective on the selectivity of this chemical class, with a particular focus on the well-characterized fungicide, Boscalid, which features a related 2-(4'-chlorophenyl)aniline moiety.

The Promiscuous Nature of Anilino-Based Scaffolds: A Double-Edged Sword

The 4-(3-chlorophenyl)aniline scaffold is a privileged structure in medicinal chemistry, forming the core of molecules designed to interact with a variety of biological targets. While this versatility allows for the development of potent inhibitors for specific enzymes and receptors, it also raises the potential for cross-reactivity with other structurally related proteins. This guide will explore the known primary targets of 4-(3-chlorophenyl)aniline derivatives and delve into their off-target interactions, providing a framework for predicting and assessing the selectivity of novel compounds based on this scaffold.

Primary Target and Mechanism of Action: Succinate Dehydrogenase Inhibition

A key example of a biologically active molecule containing a related chloro-biphenylaniline structure is the fungicide Boscalid. The primary target of Boscalid is succinate dehydrogenase (SDH) , also known as complex II of the mitochondrial electron transport chain.[1] By inhibiting SDH, Boscalid disrupts cellular respiration and energy production in fungi.[1] This targeted mechanism of action is effective for its intended application in agriculture. However, the conservation of SDH across species raises concerns about potential off-target effects in non-fungal organisms, including mammals.

Off-Target Profile I: Mitochondrial Dysfunction in Mammalian Cells

Recent studies have demonstrated that the inhibitory effect of Boscalid is not entirely selective for fungal SDH. In vitro experiments on human cell lines, including HepG2 (liver cells), BJ-fibroblasts, and Peripheral Blood Mononuclear Cells (PBMCs), have shown that short-term exposure to Boscalid induces mitochondrial dysfunction.[2][3]

Key experimental findings include:

• Decreased Oxygen Consumption Rate (OCR): Exposure to Boscalid leads to a significant reduction in the rate at which human cells consume oxygen, a direct indicator of impaired mitochondrial respiration.[2]

• Increased Mitochondrial Superoxide Production: Inhibition of the electron transport chain by Boscalid can lead to the leakage of electrons and the subsequent production of reactive oxygen species (ROS), such as superoxide radicals, within the mitochondria of human cells.[2]

These findings confirm that 4-(3-chlorophenyl)aniline derivatives, exemplified by Boscalid, can exhibit cross-reactivity with the mammalian mitochondrial respiratory chain, a critical pathway for cellular energy production. This off-target activity underscores the importance of evaluating mitochondrial toxicity for any new chemical entity based on this scaffold.

Off-Target Profile II: Predicted Cross-Reactivity with Protein Kinases

The anilino-pyrimidine and anilino-quinazoline scaffolds, which bear structural resemblance to 4-(3-chlorophenyl)aniline, are well-established pharmacophores for protein kinase inhibitors.[4] This structural similarity strongly suggests that 4-(3-chlorophenyl)aniline derivatives have the potential to cross-react with the human kinome.

While a comprehensive kinome-wide screen for a specific 4-(3-chlorophenyl)aniline derivative is not publicly available, evidence from related compounds supports this hypothesis. For instance, a study on novel 4-anilinopyrimidines revealed selective inhibition of the class III receptor tyrosine kinase subfamily.[4] This highlights the propensity of the anilino-phenyl core to bind to the ATP-binding pocket of kinases.

Table 1: Comparative Inhibition of Structurally Related Anilino-Derivatives Against Protein Kinases

Compound Class	Target Kinase Family	Key Findings	Reference
4-Anilinopyrimidines	Class III Receptor Tyrosine Kinases	Selective inhibition of certain members of this kinase family was observed.	[4]

Given the vast number of kinases in the human genome and their critical roles in cellular signaling, any off-target kinase activity could lead to unintended pharmacological effects. Therefore, comprehensive kinase profiling is a crucial step in the preclinical safety assessment of any drug candidate containing the 4-(3-chlorophenyl)aniline scaffold.

Experimental Protocols for Assessing Cross-Reactivity

To aid researchers in evaluating the selectivity of their own 4-(3-chlorophenyl)aniline derivatives, this section provides detailed, step-by-step methodologies for key experiments.

Mitochondrial Respiration Assay (Seahorse XF Analyzer)

This protocol describes the measurement of cellular oxygen consumption rate (OCR) to assess mitochondrial function.

Workflow Diagram:

Caption: Workflow for assessing mitochondrial respiration using a Seahorse XF Analyzer.

Step-by-Step Protocol:

• Cell Seeding: Seed the human cell line of interest (e.g., HepG2) in a Seahorse XF cell culture microplate at an optimized density.

• Incubation: Allow cells to attach and form a monolayer by incubating overnight under standard cell culture conditions (37°C, 5% CO₂).

• Media Change: On the day of the assay, remove the growth medium and replace it with pre-warmed Seahorse XF assay medium supplemented with appropriate substrates (e.g., glucose, pyruvate, glutamine).

• Baseline Measurement: Place the cell culture plate into the Seahorse XF Analyzer and measure the baseline oxygen consumption rate (OCR).

• Compound Injection: Inject the 4-(3-chlorophenyl)aniline derivative at various concentrations into the wells.

• Post-Injection Measurement: Immediately measure the OCR for a defined period to determine the acute effect of the compound.

• Mitochondrial Stress Test: Sequentially inject mitochondrial stressors (oligomycin, FCCP, and a mixture of rotenone and antimycin A) to assess different parameters of mitochondrial function, including ATP-linked respiration, maximal respiration, and non-mitochondrial oxygen consumption.

• Data Analysis: Normalize the OCR data to cell number or protein concentration. Calculate and compare the key parameters of mitochondrial respiration between control and compound-treated cells.

Kinase Panel Screening (In Vitro Binding or Activity Assay)

This protocol outlines a general approach for screening a compound against a broad panel of kinases to identify potential off-target interactions.

Workflow Diagram:

Caption: General workflow for in vitro kinase panel screening.

Step-by-Step Protocol:

• Compound Preparation: Prepare a stock solution of the 4-(3-chlorophenyl)aniline derivative in a suitable solvent (e.g., DMSO).

• Assay Plate Preparation: In a multi-well plate, add the kinase, its specific substrate, and ATP to each well. Then, add the test compound at a fixed concentration (for primary screening) or a range of concentrations (for dose-response analysis).

• Incubation: Incubate the plate at a specified temperature for a defined period to allow the enzymatic reaction to proceed.

• Detection: Stop the reaction and measure the kinase activity using a suitable detection method. Common methods include luminescence-based assays that measure the amount of ATP remaining or fluorescence-based assays that detect the phosphorylated substrate.

• Data Analysis: Calculate the percentage of kinase inhibition for each kinase in the panel.

• Hit Confirmation and IC50 Determination: For any "hits" identified in the primary screen, perform follow-up dose-response experiments to determine the half-maximal inhibitory concentration (IC50).

Conclusion and Future Directions

The available evidence strongly suggests that 4-(3-chlorophenyl)aniline derivatives possess a potential for cross-reactivity with both mitochondrial proteins and protein kinases in mammalian systems. While the primary target of some derivatives, like the SDH inhibition by Boscalid, is well-defined, the broader off-target profile requires careful consideration during drug development.

Future studies should focus on comprehensive selectivity profiling of novel 4-(3-chlorophenyl)aniline derivatives against a wide range of biological targets, including a full kinome scan and a panel of other enzymes and receptors. This will provide a more complete picture of their cross-reactivity and help in the design of more selective and safer drug candidates. The experimental protocols provided in this guide offer a starting point for researchers to systematically evaluate the selectivity of their compounds and make informed decisions in the drug discovery process.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-(3-Chlorophenyl)aniline

Introduction: 4-(3-Chlorophenyl)aniline is a halogenated aromatic amine, a class of compounds requiring meticulous handling and disposal due to significant health and environmental risks. This guide provides a comprehensive, step-by-step protocol for its proper disposal, grounded in established safety principles and regulatory compliance. The procedures outlined here are synthesized from authoritative safety data sheets and environmental regulations. For laboratory personnel, adherence to these protocols is not merely a matter of best practice but a critical component of ensuring personal safety and environmental stewardship.

A Note on Chemical Specificity: While this guide addresses 4-(3-Chlorophenyl)aniline, comprehensive disposal data is more widely available for the closely related isomer, 4-Chloroaniline (p-Chloroaniline). The principles of handling and disposal for halogenated anilines are generally consistent; however, the Safety Data Sheet (SDS) specific to 4-(3-Chlorophenyl)aniline (CAS No. 5748-36-7) must always be consulted as the primary source of information before handling.

Part 1: Hazard Profile and Risk Assessment

Understanding the "why" behind stringent disposal protocols begins with a clear-eyed assessment of the chemical's inherent dangers. 4-(3-Chlorophenyl)aniline and its isomers are potent chemical hazards.

Core Hazards of Chlorinated Anilines:

• High Acute Toxicity: These compounds are toxic if swallowed, inhaled, or absorbed through the skin.[1][2] Exposure can interfere with the blood's ability to carry oxygen, leading to methemoglobinemia, characterized by symptoms like headache, dizziness, and cyanosis (blue skin and lips).[3]

• Carcinogenicity: 4-Chloroaniline is classified as a substance that may cause cancer (GHS Category 1B).[2] As such, all chlorinated anilines should be handled as potential carcinogens with the goal of minimizing exposure to the lowest possible level.[3]

• Environmental Toxicity: These substances are very toxic to aquatic life and can cause long-lasting adverse effects in the aquatic environment.[2][4] Therefore, release into drains or waterways is strictly prohibited and environmentally irresponsible.

Hazard Summary Table

Hazard Classification	GHS Hazard Statement	Prevention Precautionary Statement
Acute Toxicity (Oral, Dermal, Inhalation)	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.[1][2]	P261: Avoid breathing dust. P270: Do not eat, drink or smoke when using this product. P280: Wear protective gloves/protective clothing.
Carcinogenicity	H350: May cause cancer.[1][2]	P201: Obtain special instructions before use. P202: Do not handle until all safety precautions have been read and understood.[2]
Skin Sensitization	H317: May cause an allergic skin reaction.[1][2]	P272: Contaminated work clothing must not be allowed out of the workplace.
Hazardous to the Aquatic Environment	H410: Very toxic to aquatic life with long lasting effects.[2]	P273: Avoid release to the environment.

Part 2: Immediate Safety & Spill Response Protocol

Proper disposal begins with safe handling at all stages, including accidental releases.

1. Personal Protective Equipment (PPE): Before handling the substance or its waste, the following PPE is mandatory:

• Gloves: Chemical-resistant gloves (e.g., nitrile, tested to EN 374 standard) are required. Always inspect gloves for integrity before use.[1]

• Eye/Face Protection: Safety glasses with side shields or, preferably, a face shield.[1]

• Lab Coat/Protective Clothing: A lab coat or chemical-resistant apron to prevent skin contact.[2]

• Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[5] If dusts are generated, a NIOSH/MSHA-approved respirator is necessary.

2. Step-by-Step Spill Cleanup: In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Step 1: Evacuate & Secure: Immediately alert others in the area and evacuate non-essential personnel. Secure the area and restrict access.[6][7]

• Step 2: Ventilate: Ensure the area is well-ventilated.

• Step 3: Don PPE: Wear the full PPE described above.

• Step 4: Containment: For solid spills, carefully sweep or scoop the material to avoid creating dust. Do not use compressed air. For liquid spills, cover with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand).[7]

• Step 5: Collection: Collect the spilled material and absorbent into a designated, sealable hazardous waste container.[6]

• Step 6: Decontamination: Clean the spill area thoroughly with soap and water, collecting the cleaning materials as hazardous waste.

• Step 7: Disposal: Label the waste container appropriately and manage it according to the core disposal workflow in Part 3.

Part 3: The Core Disposal Workflow

The disposal of 4-(3-Chlorophenyl)aniline is governed by its classification as a hazardous waste. In the United States, halogenated organic compounds are subject to specific regulations by the Environmental Protection Agency (EPA).[8] The following workflow ensures a compliant and safe disposal process.

Disposal Decision Workflow

Caption: Disposal workflow for 4-(3-Chlorophenyl)aniline.

Detailed Procedural Steps

Step 1: Waste Identification and Segregation

• Classification: This chemical is a hazardous waste due to its toxicity and environmental hazards. It falls under regulations for halogenated organic compounds.[8] In the US, it may be classified under EPA hazardous waste codes such as F001 or F002 if it is part of a spent solvent mixture, or potentially a "U" or "P" listed waste depending on its specific formulation and use.[9][10]

• Segregation: Immediately segregate waste 4-(3-Chlorophenyl)aniline from all other waste streams. Never mix it with non-halogenated solvents, acids, bases, or oxidizers.[6] Mixing can cause dangerous chemical reactions or complicate the final disposal process, increasing costs and risks. Keep it in its original container if possible, or a designated, compatible, and clearly labeled waste container.

Step 2: Containment and Labeling

• Container: Use a robust, leak-proof container that can be tightly sealed. The container must be compatible with the chemical; high-density polyethylene (HDPE) is often suitable.

• Labeling: Proper labeling is a legal requirement and essential for safety. The label must clearly state:

  • The words "Hazardous Waste"

  • The full chemical name: "4-(3-Chlorophenyl)aniline"

  • The specific hazards (e.g., "Toxic," "Carcinogen," "Marine Pollutant")

  • Appropriate GHS hazard pictograms (Skull and Crossbones, Health Hazard, Environment)[1][2]

  • The date when waste was first added to the container (accumulation start date).

Step 3: Storage

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA) or a central Hazardous Waste Storage Area that complies with institutional and regulatory standards.

• The storage area must be secure, well-ventilated, and away from sources of ignition or incompatible materials.[6]

• Secondary containment (e.g., a larger, chemically resistant tub) is required to contain any potential leaks.

Step 4: Approved Disposal Route

• The Only Compliant Method: The only acceptable disposal method for a research or development laboratory is to use a licensed hazardous waste disposal company.[6][7] These companies are equipped to transport and destroy chemical waste in compliance with all federal, state, and local regulations.[11]

• Mechanism of Destruction - High-Temperature Incineration: For halogenated organic compounds like this, the preferred destruction method is high-temperature incineration.[12]

  • Why Incineration? Incineration at temperatures typically above 850°C effectively breaks the stable aromatic ring and carbon-chlorine bonds, destroying the organic molecule.[13]

  • Flue Gas Treatment: The process generates acidic gases, primarily hydrogen chloride (HCl), from the chlorine content. The incinerator must be equipped with a sophisticated flue gas treatment system (e.g., wet scrubbers) to neutralize these acidic gases before they are released into the atmosphere.[13]

Part 4: Prohibited Practices

To ensure safety and compliance, the following actions must be strictly avoided:

• Drain Disposal: Absolutely prohibited. The high aquatic toxicity will cause significant environmental damage.

• Trash Disposal: This substance cannot be disposed of in standard municipal waste. This is illegal and dangerous.

• Evaporation: Allowing the substance to evaporate in a fume hood is not a disposal method and constitutes an illicit release into the environment.

• Unverified Chemical Neutralization: Do not attempt to neutralize or chemically treat the waste in the lab unless you are following a formally validated and approved procedure. Inadvertently creating more hazardous byproducts is a significant risk.

The proper disposal of 4-(3-Chlorophenyl)aniline is a multi-step process that prioritizes safety, regulatory compliance, and environmental protection. By understanding the chemical's significant hazards, adhering to strict segregation and labeling protocols, and utilizing a licensed hazardous waste vendor for final destruction, researchers can responsibly manage this compound from cradle to grave. Always remember that the specific Safety Data Sheet is your primary guide, and when in doubt, consult your institution's Environmental Health and Safety (EHS) department.

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Mastering Safety: A Guide to Personal Protective Equipment for 4-(3-Chlorophenyl)aniline

For the dedicated researchers, scientists, and drug development professionals navigating the complexities of novel chemical entities, ensuring a robust safety protocol is not merely a procedural formality—it is the bedrock of innovative and sustainable research. This guide provides essential, immediate safety and logistical information for handling 4-(3-Chlorophenyl)aniline. By understanding the causality behind each safety measure, you can build a self-validating system of protection that fosters both safety and scientific integrity.

Note on Isomer Data: Specific toxicological data for 4-(3-Chlorophenyl)aniline is not extensively published. Therefore, this guidance is authoritatively grounded in the comprehensive safety data available for its close structural isomers, 4-Chloroaniline and 3-Chloroaniline. The shared chloroaniline moiety is the primary driver of the toxicological profile, making this data a reliable surrogate for establishing safe handling protocols.[1][2][3]

Hazard Assessment: Understanding the "Why" Behind the "What"

4-(3-Chlorophenyl)aniline, like other chloroanilines, is a potent chemical that demands rigorous control measures. Its hazard profile is the primary determinant for all PPE and handling requirements. The Globally Harmonized System (GHS) classifications, derived from data on its isomers, paint a clear picture of the risks involved.[1][4]

Table 1: GHS Hazard Classification for Chloroanilines

Hazard Class	Category	Hazard Statement	Causality for PPE Requirement
Acute Toxicity (Oral)	Category 3	H301: Toxic if swallowed	Prevents accidental ingestion via contaminated hands. Requires diligent hygiene and glove protocols.
Acute Toxicity (Dermal)	Category 3	H311: Toxic in contact with skin	Dermal absorption is a significant exposure route. Mandates chemical-resistant gloves and protective clothing.[4]
Acute Toxicity (Inhalation)	Category 3	H331: Toxic if inhaled	The compound, especially if a dust or aerosol, can be harmful when breathed in. Requires stringent engineering controls (fume hood) and potentially respiratory protection.[4]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction	Repeated or prolonged contact can lead to allergic dermatitis. Emphasizes the need for consistent and proper glove use.[4]
Carcinogenicity	Category 1B/2	H350/H351: May cause/Suspected of causing cancer	This is a long-term, severe health risk. All exposure routes must be minimized to the lowest feasible level, justifying the highest level of protective measures.[5][6]
Hazardous to the Aquatic Environment (Chronic)	Category 1	H410: Very toxic to aquatic life with long lasting effects	Dictates strict disposal protocols to prevent environmental contamination.[4]

The primary takeaway is that 4-(3-Chlorophenyl)aniline is toxic via all major exposure routes—ingestion, skin contact, and inhalation—and poses a significant long-term risk as a potential carcinogen.[5][6] This multi-faceted threat necessitates a multi-layered PPE strategy.

The Core Directive: Personal Protective Equipment (PPE) Protocol

Your PPE is the last line of defense between you and the chemical. It must be selected and used correctly every time. Workplace controls like fume hoods are the primary barrier, but PPE is essential for managing residual risk and emergencies.[5]

Step-by-Step PPE Selection and Use:

• Engineering Controls First : All handling of 4-(3-Chlorophenyl)aniline solid or solutions must be conducted in a certified chemical fume hood to control airborne concentrations.[7]

• Eye and Face Protection :

  • Minimum Requirement : ANSI Z87.1 or EN 166 compliant safety glasses with side shields.

  • Best Practice/Splash Hazard : Tightly fitting chemical splash goggles.

  • Justification : Protects against accidental splashes of solutions or contact with airborne powder, which can cause severe eye irritation.[6]

• Skin and Body Protection :

  • Gloves : Wear compatible, chemical-resistant gloves. Nitrile gloves are a common choice, but it is crucial to check the manufacturer's breakthrough time data for chloroanilines. Always inspect gloves for tears or pinholes before use. Use a proper glove removal technique to avoid contaminating your hands.[1]

  • Lab Coat : A standard cotton lab coat may not be sufficient. A lab coat made of less permeable material or a chemical-resistant apron over a standard lab coat is recommended.

  • Protective Clothing : For larger quantities or tasks with a high risk of splashing, specialized protective clothing such as Tychem® suits may be necessary.[5] All protective clothing should be clean and put on before work begins.[5]

  • Footwear : Fully enclosed shoes are mandatory.

• Respiratory Protection :

  • Under Normal Conditions : If work is exclusively performed within a properly functioning chemical fume hood, respiratory protection is typically not required.[8]

  • When Required : A NIOSH-approved respirator with a particulate filter (e.g., P100/P3) is necessary if there is a potential for generating dust or aerosols outside of a fume hood, such as during spill cleanup or if engineering controls fail.[1][8] Improper use of respirators is dangerous; ensure you are fit-tested and trained.[5]

PPE Donning and Doffing Workflow

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Caption: Sequential workflow for donning and doffing PPE to minimize contamination.

Operational Plan: From Handling to Disposal

A safe protocol extends beyond just wearing PPE. It encompasses the entire lifecycle of the chemical in your laboratory.

Handling and Hygiene

• Ventilation : Always handle in a well-ventilated area, preferably a chemical fume hood.[7]

• Personal Hygiene : Wash hands thoroughly with soap and water after handling and before leaving the lab. Do not eat, drink, or smoke in areas where the chemical is handled.

• Avoid Dust Formation : When handling the solid compound, take care to avoid creating dust.[1]

Spill Management

• Evacuate : Clear the area of all personnel not involved in the cleanup.

• Protect : Don the appropriate PPE, including respiratory protection.

• Contain : Prevent the spill from spreading or entering drains.[1][8]

• Clean : For a solid spill, carefully collect the material in a manner that does not generate dust. For a liquid spill, use an inert absorbent material.

• Decontaminate : Ventilate and wash the spill area thoroughly once the material is collected.[5]

• Dispose : Place all contaminated materials (absorbent, PPE, etc.) into a sealed, labeled container for hazardous waste disposal.[5]

Waste Disposal Protocol

Due to its acute toxicity and environmental hazards, 4-(3-Chlorophenyl)aniline and any materials contaminated with it must be treated as hazardous waste.

• Segregation : Do not mix this waste with other waste streams.

• Containment : Collect all waste (residual chemical, contaminated consumables, and PPE) in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal : The container must be disposed of through a licensed professional waste disposal service. The preferred method is typically incineration in a chemical incinerator equipped with an afterburner and scrubber. Do not dispose of it down the drain or in regular trash.[8]

Caption: Step-by-step hazardous waste disposal workflow for 4-(3-Chlorophenyl)aniline.

By integrating these expert-validated protocols into your daily operations, you create a resilient safety culture that protects yourself, your colleagues, and your research.

References

• Carl ROTH. Safety Data Sheet: 4-Chloroaniline. [Link]

• Carl ROTH. (2025, March 31). Safety Data Sheet: 3-Chloroaniline. [Link]

• New Jersey Department of Health. (2005, August). Hazardous Substance Fact Sheet: 4-Chloroaniline. [Link]

• AquaPhoenix Scientific. (2015, March 19). Safety Data Sheet: Aniline. [Link]

• PubChem. 4-Chloroaniline. National Center for Biotechnology Information. [Link]

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